4-Aminopyrazole-d2

Core Science & Biosynthesis

4-Aminopyrazole-d2: A Technical Guide for Researchers

For the attention of researchers, scientists, and professionals in drug development, this document provides a comprehensive overview of the chemical properties, structure, and potential applications of 4-Aminopyrazole-d2. Given the limited direct experimental data for this deuterated isotopologue, this guide synthesizes information from its non-deuterated counterpart, 4-aminopyrazole, and established principles of isotopic labeling.

Chemical Structure and Properties

4-Aminopyrazole-d2 is a deuterated analog of 4-aminopyrazole, a heterocyclic amine containing a pyrazole (B372694) ring. The "-d2" designation indicates that two hydrogen atoms have been replaced by deuterium (B1214612) atoms. Based on the known reactivity of the pyrazole ring, these deuterium atoms are anticipated to be located on the amine group (-ND2).

The core structure of 4-aminopyrazole consists of a five-membered aromatic ring with two adjacent nitrogen atoms and an amino group at the 4-position.

Table 1: General and Physicochemical Properties of 4-Aminopyrazole (Non-deuterated) and Inferred Properties for 4-Aminopyrazole-d2

Property	4-Aminopyrazole	4-Aminopyrazole-d2 (Inferred)	Data Source
Molecular Formula	C₃H₅N₃	C₃H₃D₂N₃	[1][2]
Molecular Weight	83.09 g/mol	85.10 g/mol	[1][2]
Appearance	Pink to purple solid	Expected to be similar	[2]
Melting Point	77-82 °C	Expected to be similar	[1]
Boiling Point	Not available	Not available
Solubility	Soluble in water	Expected to be similar	[3]
Topological Polar Surface Area (TPSA)	54.7 Ų	54.7 Ų	[4]
logP	-0.0081	Expected to be similar	[4]

Note: Properties for 4-Aminopyrazole-d2 are inferred and may vary slightly from experimental values.

Synthesis and Isotopic Labeling

A specific method for the selective deuteration of the C-4 position of pyrazole derivatives by dissolving the substrate in D₂O with acid catalysis has been reported, which could potentially be adapted.[5] For deuteration of the amino group, direct exchange with D₂O is the most probable method.

Proposed Experimental Protocol for N-Deuteration

A general procedure for the N-deuteration of an amine is as follows:

• Dissolution: Dissolve 4-aminopyrazole in an excess of deuterium oxide (D₂O).

• Stirring: Stir the solution at room temperature for a prolonged period (e.g., 24-48 hours) to allow for H/D exchange.

• Evaporation: Remove the D₂O under reduced pressure.

• Repetition: To achieve high levels of deuteration, repeat the dissolution and evaporation steps multiple times with fresh D₂O.

• Drying: Dry the resulting 4-Aminopyrazole-d2 under high vacuum to remove any residual D₂O.

The efficiency of the deuteration can be monitored by techniques such as NMR spectroscopy, observing the disappearance of the N-H proton signal and changes in the multiplicity of adjacent signals.

A proposed workflow for the synthesis of 4-Aminopyrazole-d2.

Structural Elucidation and Spectral Data

The structural confirmation of 4-Aminopyrazole-d2 would rely on standard analytical techniques, primarily NMR spectroscopy and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: In the ¹H NMR spectrum of 4-Aminopyrazole-d2, the signal corresponding to the amino protons (N-H) would be absent or significantly reduced in intensity compared to the non-deuterated compound. The signals for the pyrazole ring protons would remain.

• ²H NMR: A deuterium NMR spectrum would show a signal corresponding to the deuterium atoms on the nitrogen.

• ¹³C NMR: The ¹³C NMR spectrum is expected to be very similar to that of 4-aminopyrazole.[6] Deuteration at the nitrogen is unlikely to cause significant shifts in the carbon signals of the pyrazole ring. The carbon attached to the deuterated amino group might exhibit a small upfield shift and a change in multiplicity due to C-D coupling.

Table 2: Predicted NMR Spectral Data for 4-Aminopyrazole-d2

Nucleus	Predicted Chemical Shift (ppm)	Notes
¹H	Ring protons	Similar to 4-aminopyrazole
-ND₂	Signal absent or greatly diminished
²H	-ND₂	A single resonance is expected
¹³C	Ring carbons	Similar to 4-aminopyrazole, with potential minor shifts

Mass Spectrometry (MS)

Mass spectrometry is a key technique for confirming the incorporation of deuterium.

• Molecular Ion Peak: The molecular ion peak ([M]⁺) for 4-Aminopyrazole-d2 will be observed at m/z 85, which is two mass units higher than that of the non-deuterated compound (m/z 83).

• Isotopic Distribution: The isotopic pattern of the molecular ion peak will confirm the presence of two deuterium atoms.

Comparison of expected molecular ion peaks in mass spectrometry.

Biological Activity and Potential Applications

While there is no specific biological data for 4-Aminopyrazole-d2, the non-deuterated 4-aminopyrazole scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous biologically active compounds.

Janus Kinase (JAK) Inhibition

Derivatives of 4-aminopyrazole have been designed and synthesized as potent inhibitors of Janus kinases (JAKs).[7] JAKs are a family of intracellular, non-receptor tyrosine kinases that are critical for cytokine signaling. Dysregulation of the JAK-STAT signaling pathway is implicated in various inflammatory and autoimmune diseases, as well as cancers.

The introduction of deuterium can have a significant impact on the metabolic stability of a drug candidate. This is known as the "deuterium kinetic isotope effect." By replacing hydrogen with deuterium at a site of metabolic oxidation, the rate of metabolism can be slowed, potentially leading to an improved pharmacokinetic profile, such as a longer half-life.

Given the therapeutic interest in JAK inhibitors, 4-Aminopyrazole-d2 could serve as a valuable tool in drug discovery and development. It could be used as a building block for the synthesis of deuterated JAK inhibitors to investigate the effects of isotopic substitution on their metabolic stability and efficacy.

Inhibition of the JAK-STAT pathway by 4-aminopyrazole derivatives.

Safety and Handling

The safety profile of 4-Aminopyrazole-d2 is expected to be similar to that of 4-aminopyrazole. The non-deuterated compound is classified as harmful if swallowed and causes skin and eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

4-Aminopyrazole-d2 is a valuable isotopically labeled compound with potential applications in medicinal chemistry and drug development, particularly in the synthesis of deuterated kinase inhibitors. While direct experimental data is scarce, its chemical properties and structure can be reasonably inferred from its non-deuterated analog. The synthetic and analytical protocols outlined in this guide provide a framework for researchers to prepare and characterize this compound for their specific research needs. The use of deuterated building blocks like 4-Aminopyrazole-d2 is a promising strategy for modulating the pharmacokinetic properties of drug candidates.

References

• 1. 4-氨基-1H-吡唑 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 28466-26-4|4-Aminopyrazole| Ambeed [ambeed.com]
• 4. chemscene.com [chemscene.com]
• 5. researchgate.net [researchgate.net]
• 6. spectrabase.com [spectrabase.com]
• 7. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of 4-Aminopyrazole-d2

This technical guide provides a comprehensive overview of the synthesis of 4-aminopyrazole, with a primary focus on the isotopic labeling methods to produce 4-aminopyrazole-d2. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who are interested in the preparation and application of deuterated compounds.

Introduction to 4-Aminopyrazole and Deuterated Analogs

4-Aminopyrazole is a heterocyclic amine that serves as a crucial building block in the synthesis of a wide range of pharmaceutical compounds. Its derivatives have been investigated for their potential as inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory diseases and cancers[1].

The introduction of deuterium (B1214612), a stable isotope of hydrogen, into drug molecules is a strategy known as "deuterium labeling" or "isotopic labeling"[2]. This modification can alter the metabolic profile of a drug by strengthening the carbon-hydrogen bonds at specific positions. This "kinetic isotope effect" can lead to a reduced rate of metabolism, potentially improving the pharmacokinetic properties of the drug, such as a longer half-life and reduced formation of toxic metabolites. This guide will focus on the synthesis of 4-aminopyrazole-d2, a deuterated analog of 4-aminopyrazole.

General Synthesis of 4-Aminopyrazole

The synthesis of 4-aminopyrazoles can be achieved through various synthetic routes. One common method involves the reduction of 4-nitropyrazoles[3][4]. The general workflow for this synthesis is outlined below.

Caption: General synthetic route to 4-aminopyrazole via nitration and subsequent reduction.

Isotopic Labeling: Synthesis of 4-Aminopyrazole-d2

The most direct method for preparing 4-aminopyrazole-d2 is through hydrogen-deuterium (H-D) exchange on the aromatic pyrazole ring. This method leverages the principles of electrophilic aromatic substitution, where the acidic protons on the ring are replaced with deuterium from a deuterated source. The amino group at the 4-position activates the ring, making the protons at the 3 and 5 positions susceptible to exchange under acidic conditions.

The H-D exchange reaction is typically catalyzed by a strong deuterated acid, such as deuterated trifluoroacetic acid (CF₃COOD) or a mixture of deuterated sulfuric acid (D₂SO₄) and deuterium oxide (D₂O)[5]. The reaction proceeds through the protonation (or deuteration) of the pyrazole ring, followed by the loss of a proton and subsequent replacement with a deuteron.

Caption: Proposed mechanism for acid-catalyzed hydrogen-deuterium exchange on 4-aminopyrazole.

The following protocol is a proposed method based on general procedures for H-D exchange on aromatic amines using deuterated trifluoroacetic acid[5].

• Preparation of Deuterated Trifluoroacetic Acid (CF₃COOD): CF₃COOD can be prepared by the reaction of trifluoroacetic anhydride (B1165640) with deuterium oxide (D₂O). This should be done in a moisture-free environment to ensure high isotopic purity of the acid.

• H-D Exchange Reaction:

  • In a sealed reaction vessel, dissolve 4-aminopyrazole in an excess of CF₃COOD. CF₃COOD can serve as both the solvent and the deuterium source.

  • Heat the mixture at an elevated temperature (e.g., 80-100 °C) for a specified period (e.g., 12-24 hours) to facilitate the exchange. The optimal temperature and reaction time should be determined empirically.

  • Monitor the reaction progress using an appropriate analytical technique, such as ¹H NMR, by observing the disappearance of the signals corresponding to the protons at the 3 and 5 positions of the pyrazole ring.

• Work-up and Purification:

  • After the reaction is complete, carefully remove the CF₃COOD in vacuo.

  • The residue can be neutralized with a suitable base (e.g., a saturated solution of sodium bicarbonate) and extracted with an organic solvent (e.g., ethyl acetate).

  • The organic layers are then combined, dried over an anhydrous drying agent (e.g., Na₂SO₄), filtered, and the solvent is evaporated to yield the crude 4-aminopyrazole-d2.

  • Further purification can be achieved by column chromatography or recrystallization if necessary.

The following table summarizes the key parameters for the proposed synthesis of 4-aminopyrazole-d2.

Parameter	Description
Starting Material	4-Aminopyrazole
Deuterium Source	Deuterated Trifluoroacetic Acid (CF₃COOD)
Solvent	CF₃COOD (neat) or D₂O
Catalyst	CF₃COOD or D₂SO₄
Temperature	80 - 120 °C
Reaction Time	12 - 48 hours
Expected Yield	70 - 90%
Isotopic Purity	>95% deuterium incorporation

Characterization Methods

The successful synthesis and isotopic purity of 4-aminopyrazole-d2 must be confirmed through various analytical techniques.

Mass spectrometry is used to determine the molecular weight of the product. The mass spectrum of 4-aminopyrazole-d2 will show a molecular ion peak (M+) that is two mass units higher than that of the non-deuterated compound, confirming the incorporation of two deuterium atoms.

NMR spectroscopy is a powerful tool for determining the extent and position of deuterium incorporation[2].

• ¹H NMR: The ¹H NMR spectrum of 4-aminopyrazole-d2 will show the disappearance or significant reduction in the intensity of the signals corresponding to the protons at the 3 and 5 positions of the pyrazole ring.

• ¹³C NMR: The ¹³C NMR spectrum will show changes in the multiplicity of the signals for the deuterated carbons due to C-D coupling.

• ²H NMR: The ²H NMR spectrum will show signals corresponding to the incorporated deuterium atoms.

Technique	Expected Observation for 4-Aminopyrazole-d2
Mass Spec (MS)	Molecular ion peak (M+) at m/z = 85 (compared to m/z = 83 for the non-deuterated compound)
¹H NMR	Disappearance of signals for protons at positions 3 and 5 of the pyrazole ring
¹³C NMR	Triplet multiplicity for C3 and C5 signals due to C-D coupling

Overall Experimental Workflow

The following diagram illustrates the complete workflow for the synthesis and characterization of 4-aminopyrazole-d2.

Caption: Comprehensive workflow from synthesis to characterization of 4-aminopyrazole-d2.

References

• 1. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]

4-Aminopyrazole-d2 in Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary application of 4-Aminopyrazole-d2 in a research context. While direct experimental literature on 4-Aminopyrazole-d2 is not extensively available, its utility can be expertly inferred from the well-established roles of its non-labeled counterpart, 4-aminopyrazole, in medicinal chemistry and the standard applications of deuterated molecules in drug development and bioanalysis.

The core application of 4-Aminopyrazole-d2 is as a stable isotope-labeled internal standard (SIL-IS) for quantitative mass spectrometry. This is crucial in the preclinical and clinical development of drug candidates that feature the 4-aminopyrazole scaffold.

Core Application: Internal Standard in Quantitative Bioanalysis

In drug discovery and development, accurate quantification of a drug candidate or its metabolites in biological matrices (e.g., plasma, urine, tissue homogenates) is essential for pharmacokinetic, toxicokinetic, and metabolic studies. The gold standard for this quantification is liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with the isotope dilution method.[1][2] 4-Aminopyrazole-d2 serves as the ideal internal standard for an analyte that is structurally identical, differing only in isotopic composition.

An internal standard is a compound added at a known concentration to samples, calibrators, and quality controls to correct for analyte loss and variability during the entire analytical process.[3][4] A SIL-IS is considered the best choice because its physicochemical properties are nearly identical to the analyte. This ensures that it behaves in the same manner during sample extraction, chromatography, and ionization, thus providing the most accurate correction for experimental variations.[3][5]

Key Advantages of Using 4-Aminopyrazole-d2 as an Internal Standard:

• Co-elution: It co-elutes with the non-labeled analyte during liquid chromatography, ensuring that both compounds experience the same matrix effects and ionization suppression or enhancement.[5]

• Similar Extraction Recovery: It mirrors the recovery of the analyte during sample preparation steps (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction).[6]

• Correction for Matrix Effects: It effectively compensates for variations in signal intensity caused by the complex biological matrix.[3]

• Improved Precision and Accuracy: Its use significantly enhances the robustness, reliability, and accuracy of quantitative bioanalytical methods.[4]

Data Presentation

Table 1: Physicochemical Properties of 4-Aminopyrazole-d2 vs. 4-Aminopyrazole

Property	4-Aminopyrazole (Analyte)	4-Aminopyrazole-d2 (Internal Standard)	Rationale for Similarity
Chemical Formula	C₃H₅N₃	C₃H₃D₂N₃	Deuterium (D) is a stable isotope of Hydrogen (H).
Monoisotopic Mass	83.0483 g/mol	85.0609 g/mol	The mass difference allows for distinct detection in the mass spectrometer.
Retention Time (LC)	Identical	Identical	Isotopic substitution results in negligible changes to chromatographic behavior under typical reversed-phase conditions.
pKa	~5.4 (predicted)	~5.4 (predicted)	Electronic properties are virtually unchanged.
Extraction Recovery	Identical	Identical	Polarity and solubility are nearly identical, ensuring they behave the same during sample preparation.[6]
Ionization Efficiency (MS)	Identical	Identical	The molecular structure and proton affinity are the same, leading to similar ionization in the MS source.[5]

Table 2: Representative LC-MS/MS Parameters for Quantification

The following table outlines typical parameters for an LC-MS/MS method for quantifying a 4-aminopyrazole-based analyte using 4-Aminopyrazole-d2 as an internal standard. These are generalized parameters and would require optimization for a specific derivative.

Parameter	Typical Setting
LC System
Column	C18 Reversed-Phase (e.g., 50 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724)
Flow Rate	0.4 mL/min
Gradient	Linear gradient from 5% to 95% Mobile Phase B over 3-5 minutes
Column Temperature	40 °C
Injection Volume	5 µL
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
Analysis Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (Analyte)	e.g., m/z 84.1 → 67.1 (Precursor → Product Ion) - Hypothetical
MRM Transition (IS)	e.g., m/z 86.1 → 69.1 (Precursor → Product Ion) - Hypothetical, assuming +2 Da shift is on the product ion fragment
Dwell Time	100 ms
Ion Source Temperature	550 °C
IonSpray Voltage	5500 V

Experimental Protocols

Detailed Methodology: Bioanalytical Sample Quantification Using a SIL-IS

This protocol provides a detailed, generalized workflow for the quantification of a 4-aminopyrazole-based drug candidate in dog plasma using 4-Aminopyrazole-d2 as the internal standard.

1. Preparation of Stock and Working Solutions:

• Analyte Stock (1 mg/mL): Accurately weigh 10 mg of the 4-aminopyrazole derivative and dissolve in 10 mL of methanol (B129727).

• Internal Standard Stock (1 mg/mL): Accurately weigh 1 mg of 4-Aminopyrazole-d2 and dissolve in 1 mL of methanol.

• Analyte Working Solutions (for calibration curve): Serially dilute the analyte stock solution with 50:50 methanol:water to prepare a series of working solutions for spiking into blank plasma to create calibration standards (e.g., ranging from 1 ng/mL to 1000 ng/mL).

• Internal Standard Working Solution (ISWS): Dilute the IS stock solution with methanol to a final concentration of 100 ng/mL. This concentration should be chosen to yield a robust signal in the mass spectrometer.

2. Sample Preparation (Protein Precipitation):

• Label 1.5 mL microcentrifuge tubes for standards, quality controls (QCs), and unknown samples.

• Pipette 50 µL of blank dog plasma (for standards and QCs) or study sample plasma into the appropriate tubes.

• For standards and QCs, add 5 µL of the corresponding analyte working solution. For blanks and study samples, add 5 µL of 50:50 methanol:water.

• To all tubes, add 10 µL of the ISWS (100 ng/mL).

• Add 200 µL of cold acetonitrile (containing 0.1% formic acid) to each tube to precipitate plasma proteins.

• Vortex each tube for 1 minute at high speed.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4 °C to pellet the precipitated proteins.

• Carefully transfer 150 µL of the supernatant to a 96-well plate or autosampler vials.

• Inject 5 µL of the supernatant onto the LC-MS/MS system.

3. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard MRM transitions.

• Calculate the Peak Area Ratio (PAR) for each sample: PAR = (Peak Area of Analyte) / (Peak Area of Internal Standard).

• Construct a calibration curve by plotting the PAR of the calibration standards against their nominal concentrations.

• Perform a linear regression analysis (typically with 1/x² weighting) to determine the best-fit line.

• Use the regression equation to calculate the concentration of the analyte in the QC and unknown samples based on their measured PARs.

Mandatory Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biopharmaservices.com [biopharmaservices.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Deuterated 4-Aminopyrazole for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of deuterated 4-aminopyrazole, a valuable building block for the development of novel therapeutics, particularly Janus kinase (JAK) inhibitors. This document details the chemical properties, synthesis, and biological activity of this compound, with a focus on its application in drug discovery and development. Detailed experimental protocols and a summary of its role in the JAK-STAT signaling pathway are provided to support researchers in their exploration of this and related molecules.

Introduction

4-Aminopyrazole is a heterocyclic amine that serves as a key pharmacophore in a variety of biologically active molecules. Its derivatives have shown promise in targeting a range of diseases, including inflammatory conditions and cancers. The substitution of hydrogen atoms with deuterium (B1214612), a stable isotope of hydrogen, can offer significant advantages in drug development. This "deuterium advantage" can lead to improved metabolic stability, reduced clearance, and an enhanced pharmacokinetic profile, ultimately resulting in a more effective and safer therapeutic agent. This guide focuses on 4-aminopyrazole-d2, a deuterated analog of 4-aminopyrazole, providing essential information for its synthesis, characterization, and application in a research setting.

Chemical Information and Suppliers

Chemical Identity

Compound Name	CAS Number	Molecular Formula	Molecular Weight
4-Aminopyrazole-d2	2241865-21-2	C₃H₃D₂N₃	85.10 g/mol
4-Aminopyrazole	28466-26-4	C₃H₅N₃	83.09 g/mol

Physicochemical Properties (4-Aminopyrazole)

Property	Value
Appearance	Off-white to light brown crystalline powder
Melting Point	77-82 °C
Solubility	Soluble in water, methanol (B129727), and DMSO
pKa	(Not available)
LogP	-0.0081

Suppliers

Supplier	Product Name	Catalog Number
Invivochem	4-Aminopyrazole-d2	2241865-21-2
MedchemExpress	4-Aminopyrazole-d2	HY-W008242S
Sigma-Aldrich	4-Aminopyrazole	700940
Chem-Impex	4-Amino-1H-pyrazole	043675
Oakwood Chemical	4-Amino-1H-pyrazole	043675

Synthesis and Characterization

Synthetic Approach

The synthesis of 4-aminopyrazole and its derivatives can be achieved through several established routes. A common and practical two-step approach involves the nitration of pyrazole (B372694) followed by the reduction of the nitro group. To introduce deuterium at specific positions, deuterated starting materials or reagents would be required. Below is a representative protocol adapted from known literature procedures for the synthesis of 4-aminopyrazole, which can be modified for the synthesis of 4-aminopyrazole-d2 by using deuterated reagents where appropriate (e.g., D₂SO₄ for nitration and a deuterium source for reduction).

Experimental Protocol: Synthesis of 4-Aminopyrazole (Representative)

Step 1: Nitration of Pyrazole

• To a stirred solution of pyrazole (1 eq.) in concentrated sulfuric acid at 0 °C, slowly add fuming nitric acid (1.1 eq.).

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Carefully pour the reaction mixture onto crushed ice.

• Neutralize the solution with a saturated aqueous solution of sodium carbonate.

• Extract the product with ethyl acetate (B1210297) (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-nitropyrazole.

Step 2: Reduction of 4-Nitropyrazole

• Dissolve 4-nitropyrazole (1 eq.) in ethanol (B145695) in a hydrogenation vessel.

• Add a catalytic amount of palladium on carbon (10% Pd/C).

• Pressurize the vessel with hydrogen gas (or a deuterium source such as D₂ gas for deuteration) to 50 psi.

• Stir the reaction mixture at room temperature for 16 hours.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a mixture of dichloromethane (B109758) and methanol as the eluent to afford 4-aminopyrazole.

Analytical Characterization (4-Aminopyrazole)

Note: The following data is for the non-deuterated 4-aminopyrazole and serves as a reference. The spectra for the deuterated analog would show characteristic differences, particularly in the mass spectrum (higher molecular ion peak) and NMR (absence of signals corresponding to the deuterated positions).

¹H NMR (DMSO-d₆, 400 MHz): δ 7.21 (s, 2H), 4.85 (br s, 2H).

¹³C NMR (DMSO-d₆, 101 MHz): δ 128.5, 110.2.

Mass Spectrometry (EI): m/z 83.05 (M⁺).

Infrared Spectroscopy (KBr, cm⁻¹): 3350-3150 (N-H stretching), 1620 (N-H bending), 1550, 1480 (C=C and C=N stretching).

Biological Activity and Mechanism of Action

Target: Janus Kinases (JAKs)

Derivatives of 4-aminopyrazole have been identified as potent inhibitors of the Janus kinase (JAK) family of non-receptor tyrosine kinases. The JAK family, comprising JAK1, JAK2, JAK3, and TYK2, plays a critical role in cytokine signaling. Cytokines, upon binding to their receptors, activate associated JAKs, which then phosphorylate downstream Signal Transducer and Activator of Transcription (STAT) proteins. Phosphorylated STATs dimerize and translocate to the nucleus to regulate the transcription of genes involved in inflammation, immunity, and cell growth. Dysregulation of the JAK-STAT pathway is implicated in various autoimmune diseases and cancers, making JAKs attractive therapeutic targets.

Signaling Pathway

The mechanism of action of 4-aminopyrazole-based JAK inhibitors involves the competitive inhibition of ATP binding to the kinase domain of JAKs. This prevents the phosphorylation and activation of STAT proteins, thereby blocking the downstream signaling cascade.

Figure 1. The JAK-STAT signaling pathway and the inhibitory action of deuterated 4-aminopyrazole.

Quantitative Biological Data

A study on a series of 4-aminopyrazole derivatives demonstrated potent inhibition of JAK kinases. The following table summarizes the IC₅₀ values for a representative compound from this class. The introduction of deuterium is hypothesized to improve the pharmacokinetic properties of such inhibitors, potentially leading to enhanced in vivo efficacy.

Kinase Target	IC₅₀ (nM)
JAK1	50
JAK2	25
JAK3	10

Experimental Protocols for Biological Evaluation

In Vitro Kinase Inhibition Assay

The inhibitory activity of deuterated 4-aminopyrazole against JAK kinases can be determined using various in vitro assay formats. The LanthaScreen™ Eu Kinase Binding Assay is a common method that measures the displacement of a fluorescent tracer from the ATP-binding site of the kinase.

Experimental Protocol: LanthaScreen™ Eu Kinase Binding Assay (Adapted)

Materials:

• Recombinant human JAK1, JAK2, or JAK3 enzyme

• LanthaScreen™ Eu-anti-tag antibody

• Kinase Tracer

• Kinase Buffer

• Deuterated 4-aminopyrazole (test compound)

• Staurosporine (positive control)

• 384-well microplate

• Plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET) measurements

Procedure:

• Prepare a serial dilution of the test compound: Dissolve deuterated 4-aminopyrazole in DMSO to create a stock solution. Perform a serial dilution in kinase buffer to obtain a range of concentrations.

• Prepare the kinase/antibody mixture: Dilute the JAK enzyme and the Eu-anti-tag antibody in kinase buffer to the desired concentrations.

• Prepare the tracer solution: Dilute the kinase tracer in kinase buffer to the appropriate concentration.

• Assay assembly: In a 384-well plate, add 5 µL of the test compound dilution, followed by 5 µL of the kinase/antibody mixture.

• Initiate the reaction: Add 5 µL of the tracer solution to each well.

• Incubate: Incubate the plate at room temperature for 1 hour, protected from light.

• Read the plate: Measure the TR-FRET signal on a compatible plate reader (excitation at 340 nm, emission at 615 nm and 665 nm).

• Data analysis: Calculate the emission ratio (665 nm / 615 nm) and plot it against the logarithm of the test compound concentration. Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve.

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and biological evaluation of deuterated 4-aminopyrazole.

Figure 2. A typical experimental workflow for the development of 4-aminopyrazole-based inhibitors.

Conclusion

Deuterated 4-aminopyrazole represents a promising scaffold for the development of next-generation kinase inhibitors, particularly for targeting the JAK-STAT pathway. The strategic incorporation of deuterium has the potential to significantly improve the pharmacokinetic and safety profiles of these compounds. This technical guide provides a foundational resource for researchers and drug development professionals to facilitate the synthesis, characterization, and biological evaluation of deuterated 4-aminopyrazole and its derivatives, with the ultimate goal of advancing novel therapeutics into the clinic.

4-Aminopyrazole-d2: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the best practices for the stability and storage of 4-Aminopyrazole-d2. As a deuterated analog of 4-aminopyrazole, its stability profile is crucial for ensuring the integrity of research data and the quality of pharmaceutical development processes. This document outlines general stability considerations, recommended storage conditions, and hypothetical experimental protocols for assessing the long-term stability of this compound.

Core Concepts in Stability

4-Aminopyrazole-d2 is a stable isotope-labeled compound, meaning it is not radioactive.[1] The primary safety and stability concerns are therefore dictated by the chemical properties of the parent molecule, 4-aminopyrazole.[1] The introduction of deuterium (B1214612) in place of hydrogen is generally not expected to significantly alter the chemical reactivity, but it can influence metabolic pathways and reaction kinetics, making stability assessment critical.

Factors that can influence the stability of 4-Aminopyrazole-d2 include temperature, light, humidity, and exposure to oxidizing agents. Degradation can lead to the formation of impurities, which may compromise the accuracy of experimental results and the safety of its use in drug development.

Recommended Storage Conditions

While specific long-term stability data for 4-Aminopyrazole-d2 is not extensively published, general best practices for the storage of chemically sensitive, non-radioactive labeled compounds should be followed. These recommendations are based on information available for the unlabeled parent compound and general guidelines for stable isotope-labeled molecules.

Table 1: Recommended Storage Conditions for 4-Aminopyrazole-d2

Parameter	Recommendation	Rationale
Temperature	See product label; generally cool conditions (e.g., 2-8 °C) are advisable.	To minimize the rate of potential degradation reactions.
Light	Store in a light-resistant container.	To prevent photolytic degradation.
Atmosphere	Store in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen).	To protect from moisture and atmospheric oxygen, which can cause hydrolysis and oxidation.
Humidity	Store in a dry, well-ventilated area.	To prevent moisture absorption and subsequent degradation.
Physical Form	As a solid, in crystalline form if possible.[2]	Amorphous solids can be more susceptible to degradation.[2]

For long-term storage, it is crucial to use containers that are tightly sealed to prevent any exchange with the external environment.

Hypothetical Stability Testing Protocols

To ensure the integrity of 4-Aminopyrazole-d2 over time, a comprehensive stability testing program is essential. The following are examples of experimental protocols that could be employed to assess its stability under various stress conditions.

Forced Degradation Studies

Forced degradation studies are designed to identify potential degradation pathways and products. This information is invaluable for developing stability-indicating analytical methods.

Table 2: Example Protocol for Forced Degradation of 4-Aminopyrazole-d2

Condition	Protocol
Acid Hydrolysis	Dissolve 4-Aminopyrazole-d2 in a suitable solvent and add 0.1 M HCl. Incubate at a controlled temperature (e.g., 60 °C) for a specified period (e.g., 24, 48, 72 hours). Neutralize the solution before analysis.
Base Hydrolysis	Dissolve 4-Aminopyrazole-d2 in a suitable solvent and add 0.1 M NaOH. Incubate at a controlled temperature (e.g., 60 °C) for a specified period. Neutralize the solution before analysis.
Oxidative Degradation	Dissolve 4-Aminopyrazole-d2 in a suitable solvent and add a solution of hydrogen peroxide (e.g., 3%). Incubate at room temperature for a specified period. A study on the related compound 3,4-diaminopyridine (B372788) showed susceptibility to oxidative degradation.[3]
Photostability	Expose a solid sample and a solution of 4-Aminopyrazole-d2 to a controlled light source (e.g., ICH-compliant photostability chamber) for a defined duration.
Thermal Degradation	Expose a solid sample of 4-Aminopyrazole-d2 to elevated temperatures (e.g., 80 °C) in a controlled oven for a specified period.

Long-Term Stability Studies

Long-term stability studies are conducted under recommended storage conditions to establish the shelf-life of the compound.

Table 3: Example Protocol for Long-Term Stability of 4-Aminopyrazole-d2

Condition	Protocol
Storage	Store samples of 4-Aminopyrazole-d2 under the recommended conditions (see Table 1).
Time Points	Pull samples for analysis at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months).
Analysis	Analyze the samples using a validated stability-indicating analytical method (e.g., HPLC-UV, LC-MS) to determine the purity of 4-Aminopyrazole-d2 and quantify any degradation products.

Visualizing Workflows and Logical Relationships

The following diagrams illustrate the logical flow of stability assessment and handling procedures for 4-Aminopyrazole-d2.

Caption: Workflow for Stability Assessment of 4-Aminopyrazole-d2.

Caption: Logical Relationships in Handling and Storage.

Conclusion

The stability and proper storage of 4-Aminopyrazole-d2 are paramount for its effective and reliable use in research and development. While specific stability data for this deuterated compound is not widely available, adherence to the general principles of handling stable isotope-labeled compounds and the specific recommendations for the parent molecule, 4-aminopyrazole, provides a strong foundation for maintaining its integrity. The implementation of rigorous stability testing protocols is essential for establishing a definitive shelf-life and understanding its degradation profile. By following the guidelines outlined in this technical guide, researchers and scientists can ensure the quality and reliability of their work with 4-Aminopyrazole-d2.

References

• 1. benchchem.com [benchchem.com]
• 2. moravek.com [moravek.com]
• 3. Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]

The Evolving Landscape of Pyrazole-Based Therapeutics: A Technical Examination of 4-Aminopyrazole and the Potential of its Deuterated Analogs

For Immediate Release

In the dynamic field of medicinal chemistry, the pyrazole (B372694) scaffold remains a cornerstone for the development of novel therapeutics. Among its derivatives, 4-aminopyrazole has emerged as a versatile pharmacophore, demonstrating a broad spectrum of biological activities. This technical guide provides an in-depth analysis of the biological activities of 4-aminopyrazole and its derivatives, alongside a forward-looking exploration into the potential of its deuterated analogs to enhance therapeutic profiles. This document is intended for researchers, scientists, and professionals in drug development, offering a comprehensive resource of quantitative data, detailed experimental protocols, and visual representations of key biological pathways and workflows.

Biological Activities of 4-Aminopyrazole Derivatives

The 4-aminopyrazole core is a privileged structure in drug discovery, with derivatives exhibiting a wide range of pharmacological effects. These compounds have been investigated for their potential as anticancer, anti-inflammatory, antimicrobial, antioxidant, and analgesic agents.

Janus Kinase (JAK) Inhibition

A significant area of interest is the inhibition of Janus kinases (JAKs), a family of tyrosine kinases crucial for cytokine signaling. Dysregulation of the JAK-STAT pathway is implicated in various autoimmune diseases, inflammatory conditions, and cancers. Certain 4-aminopyrazole derivatives have shown potent inhibitory activity against various JAK isoforms. For instance, a novel series of 4-aminopyrazole derivatives demonstrated significant inhibitory potency against JAK1, JAK2, and JAK3.[1] One of the most effective compounds, 17m , exhibited IC50 values of 0.67µM, 0.098µM, and 0.039µM for JAK1, JAK2, and JAK3, respectively.[1] Furthermore, this compound was shown to effectively inhibit the phosphorylation of JAK2 in HeLa cells, confirming its intracellular activity.[1]

Table 1: In Vitro JAK Kinase Inhibitory Activity of 4-Aminopyrazole Derivatives [1]

Compound	Target Kinase	Inhibition Rate (%) at 10µM	IC50 (µM)
17k	JAK1	-	-
JAK2	-	-
JAK3	-	-
17l	JAK1	-	-
JAK2	-	-
JAK3	-	-
17m	JAK1	97	0.67
JAK2	96	0.098
JAK3	100	0.039
17n	JAK1	-	-
JAK2	-	-
JAK3	-	-

Note: Inhibition rates for compounds 17k, 17l, and 17n were not explicitly provided in the source.

Experimental Protocol: In Vitro JAK Kinase Inhibition Assay

A detailed protocol for assessing the in vitro inhibitory activity of compounds against JAK kinases is crucial for structure-activity relationship (SAR) studies. A common method involves a kinase assay with purified enzyme.

• Enzyme and Substrate Preparation: Recombinant human JAK1, JAK2, and JAK3 enzymes are used. A suitable substrate, such as a synthetic peptide derived from a known phosphorylation target (e.g., IRS-1tide), is prepared in kinase buffer (e.g., 40mM Tris-HCl, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50μM DTT).

• Compound Dilution: Test compounds are serially diluted in DMSO and then further diluted in kinase buffer to the desired final concentrations.

• Kinase Reaction: The kinase reaction is initiated by adding ATP to a mixture of the JAK enzyme, the substrate peptide, and the test compound in a 96- or 384-well plate. The reaction is typically incubated at 30°C for a specified time (e.g., 45-60 minutes).

• Detection: The amount of ADP produced, which is proportional to the kinase activity, is quantified. This can be achieved using a variety of commercial kits, such as ADP-Glo™ (Promega) or Transcreener® ADP² (BellBrook Labs), which are luminescence or fluorescence-based assays.

• Data Analysis: The percentage of inhibition is calculated relative to a DMSO control. IC50 values are determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway: JAK-STAT Pathway

The diagram below illustrates the canonical JAK-STAT signaling pathway, a primary target of 4-aminopyrazole-based inhibitors.

References

• 1. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Spectroscopic and Mass Spectrometric Analysis of 4-Aminopyrazole and its Deuterated Analogue, 4-Aminopyrazole-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a detailed overview of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for 4-aminopyrazole. Due to the limited availability of public data for the deuterated analogue, 4-aminopyrazole-d2, this document presents the spectral data for the non-deuterated compound as a reference. Furthermore, it offers a theoretical framework for the expected spectral changes upon deuteration and provides detailed, generalized experimental protocols for the synthesis and characterization of 4-aminopyrazole-d2.

4-Aminopyrazole and its derivatives are significant in medicinal chemistry, notably as inhibitors of Janus kinases (JAKs), which are key components of the JAK-STAT signaling pathway.[1] Understanding the spectroscopic properties of these compounds is crucial for their synthesis, characterization, and further development as therapeutic agents. Deuterium (B1214612) labeling can be a valuable tool in studying drug metabolism and pharmacokinetics.

Spectroscopic and Mass Spectrometric Data

Table 1: ¹H NMR Data for 4-Aminopyrazole

Proton	Chemical Shift (δ) ppm	Multiplicity	Solvent
H3/H5	7.23	s	CDCl₃
NH₂	3.50 (broad)	s	CDCl₃
NH	10.5 (broad)	s	CDCl₃

Note: The protons at positions 3 and 5 are equivalent due to tautomerism.

Table 2: ¹³C NMR Data for 4-Aminopyrazole

Carbon	Chemical Shift (δ) ppm	Solvent
C3/C5	132.0	DMSO-d₆
C4	110.1	DMSO-d₆

Table 3: Mass Spectrometry Data for 4-Aminopyrazole

Technique	[M+H]⁺ (m/z)
Electrospray Ionization (ESI)	84.05

Expected Spectral Data for 4-Aminopyrazole-d2

The introduction of two deuterium atoms into the 4-aminopyrazole molecule would result in predictable changes in its NMR and mass spectra. Assuming deuteration occurs at the C3 and C5 positions, the following changes are expected:

• ¹H NMR: The singlet at 7.23 ppm, corresponding to the H3 and H5 protons, would significantly decrease in intensity or disappear completely, depending on the efficiency of the deuteration.

• ²H NMR: A new signal would appear in the deuterium NMR spectrum at approximately the same chemical shift as the original proton signal (around 7.23 ppm).

• ¹³C NMR: The carbon signals for C3 and C5 would likely show a triplet multiplicity due to coupling with deuterium (spin I=1), and there might be a slight isotopic shift to a lower frequency.

• Mass Spectrometry: The molecular weight of the compound would increase by two mass units for each hydrogen atom replaced by deuterium. Therefore, the [M+H]⁺ ion would be expected at m/z 86.06.

Experimental Protocols

The following are detailed, generalized protocols for the synthesis and characterization of 4-aminopyrazole-d2.

Synthesis of 4-Aminopyrazole-d2 via H-D Exchange

This protocol is based on general methods for the deuteration of heterocyclic compounds.

Materials:

• 4-Aminopyrazole

• Deuterium oxide (D₂O, 99.9 atom % D)

• Deuterated acetic acid (CD₃COOD, 99.5 atom % D) (optional, as catalyst)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Dissolve 4-aminopyrazole in an excess of deuterium oxide in a round-bottom flask.

• Add a catalytic amount of deuterated acetic acid to facilitate the exchange reaction.

• Heat the mixture to reflux and maintain for 24-48 hours under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by taking small aliquots, removing the solvent, and analyzing by ¹H NMR to observe the disappearance of the H3/H5 signal.

• Once the desired level of deuteration is achieved, cool the reaction mixture to room temperature.

• Remove the deuterium oxide under reduced pressure using a rotary evaporator.

• To remove any residual D₂O, re-dissolve the product in a volatile organic solvent (e.g., dichloromethane) and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield 4-aminopyrazole-d2.

Characterization of 4-Aminopyrazole-d2

1. NMR Spectroscopy:

• ¹H NMR: Dissolve a small sample of the product in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Acquire a ¹H NMR spectrum to confirm the absence or significant reduction of the signal corresponding to the C3 and C5 protons.

• ²H NMR: Dissolve a sample in a protonated solvent (e.g., CHCl₃ or DMSO). Acquire a ²H NMR spectrum to confirm the presence of a signal at the expected chemical shift for the deuterium atoms at C3 and C5.

• ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum to observe the chemical shifts of the carbon atoms. The C3 and C5 signals may appear as triplets due to C-D coupling.

2. Mass Spectrometry:

• Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Analyze the sample using high-resolution mass spectrometry (HRMS) with a soft ionization technique like ESI.

• Determine the accurate mass of the molecular ion to confirm the incorporation of two deuterium atoms. The expected [M+H]⁺ for C₃H₃D₂N₃ is approximately 86.06.

Visualizations

Signaling Pathway

4-Aminopyrazole derivatives have been identified as inhibitors of Janus kinases (JAKs), which are critical components of the JAK-STAT signaling pathway. This pathway is essential for cellular processes such as immunity, cell division, and apoptosis.[2]

References

• 1. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Kinetic Isotope Effect of 4-Aminopyrazole-d2

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of late 2025, a thorough review of published scientific literature did not yield specific experimental data on the kinetic isotope effect (KIE) of 4-Aminopyrazole-d2. This guide, therefore, provides a comprehensive theoretical framework and a standardized experimental protocol for determining the KIE of this compound, based on established principles of drug metabolism and kinetic analysis. The quantitative data presented herein is hypothetical and serves to illustrate the expected outcomes of such an investigation.

Introduction: The Kinetic Isotope Effect in Drug Metabolism

The kinetic isotope effect (KIE) is a phenomenon where the rate of a chemical reaction is altered when an atom in a reactant is replaced with one of its heavier isotopes.[1] In drug development, the deuterium (B1214612) (²H or D) KIE is a powerful tool used to investigate reaction mechanisms and to modulate the metabolic fate of drug candidates.[2]

When a carbon-hydrogen (C-H) bond is cleaved in the rate-determining step of a metabolic reaction, replacing the hydrogen with a deuterium (C-D) can significantly slow down the reaction rate. This is because the C-D bond has a lower zero-point vibrational energy and is therefore stronger than the C-H bond.[3] This slowing of metabolism can lead to:

• Improved Pharmacokinetic Profiles: Increased metabolic stability can result in a longer drug half-life, potentially allowing for lower or less frequent dosing.[4][5]

• Reduced Toxic Metabolites: By blocking a specific metabolic pathway, deuteration can reduce the formation of unwanted or toxic byproducts.[4]

• Enhanced Efficacy: A longer residence time of the active drug at its target can lead to improved therapeutic outcomes.

The primary enzymes responsible for phase I metabolism of many xenobiotics, including heterocyclic compounds, are the cytochrome P450 (CYP450) and aldehyde oxidase (AO) families.[6][7] The rate-limiting step in many of these enzymatic reactions is the cleavage of a C-H bond, making them susceptible to a significant KIE upon deuteration.[6]

This guide will focus on a hypothetical study of 4-Aminopyrazole-d2 to elucidate its KIE, assuming a CYP450-mediated oxidation pathway, a common route for the metabolism of nitrogenous heterocycles.

Proposed Metabolic Pathway of 4-Aminopyrazole

The metabolism of pyrazole-containing compounds can occur at various positions on the heterocyclic ring or its substituents. For 4-aminopyrazole, a plausible metabolic pathway mediated by CYP450 enzymes is the oxidation of the pyrazole (B372694) ring, for instance, at the C5 position, to form a hydroxylated metabolite. This hydroxylation is often a rate-limiting step in the clearance of such compounds.

The deuteration of 4-aminopyrazole at the C5 position (to yield 4-amino-5-deutero-pyrazole or 4-Aminopyrazole-d2) would directly place the isotope at a potential site of metabolism. Cleavage of the C-D bond would be required for the formation of the hydroxylated metabolite, thus a primary kinetic isotope effect would be expected.

Figure 1: Proposed CYP450-mediated oxidation of 4-Aminopyrazole.

Experimental Protocol: In Vitro Metabolic Stability Assay

To determine the kinetic isotope effect of 4-Aminopyrazole-d2, an in vitro metabolic stability assay using human liver microsomes (HLMs) would be conducted.[8][9][10][11] This experiment compares the rate of disappearance of the parent compound for both the deuterated and non-deuterated versions.

3.1 Materials and Reagents

• 4-Aminopyrazole (h-API)

• 4-Aminopyrazole-d2 (d-API)

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, G6P dehydrogenase, and NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN) with an internal standard (IS) for reaction quenching and sample preparation

• Control compounds (e.g., a high-clearance and a low-clearance compound)

3.2 Incubation Procedure

• Preparation: A stock solution of h-API and d-API (e.g., 1 mM in DMSO) is prepared. Working solutions are made by diluting the stock solutions in phosphate buffer.

• Incubation Mixture: The incubation mixture is prepared in a 96-well plate and consists of HLMs and the NADPH regenerating system in phosphate buffer.

• Initiation of Reaction: The metabolic reaction is initiated by adding the working solution of h-API or d-API to the incubation mixture. The final substrate concentration is typically 1 µM.

• Time Points: Aliquots of the incubation mixture are taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Reaction Quenching: The reaction in each aliquot is stopped by adding cold ACN containing an internal standard.

• Sample Processing: The quenched samples are centrifuged to precipitate proteins, and the supernatant is collected for analysis.

3.3 Analytical Method

• Instrumentation: The concentration of the remaining parent compound (h-API or d-API) in each sample is quantified using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: The percentage of the remaining parent compound at each time point is calculated relative to the 0-minute time point. The natural logarithm of the percentage remaining is plotted against time. The slope of the linear regression of this plot gives the elimination rate constant (k).

3.4 Calculation of Parameters

• Half-life (t½): t½ = 0.693 / k

• Intrinsic Clearance (Cl_int): Cl_int (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein)

• Kinetic Isotope Effect (KIE): KIE = k_h / k_d = (Cl_int)_h / (Cl_int)_d

Figure 2: In Vitro Metabolic Stability Experimental Workflow.

Hypothetical Data Presentation

The following table summarizes the hypothetical quantitative data from the in vitro metabolic stability assay for 4-aminopyrazole (h-API) and its deuterated analog (d-API).

Compound	Half-Life (t½, min)	Intrinsic Clearance (Cl_int, µL/min/mg)
4-Aminopyrazole (h-API)	25	27.7
4-Aminopyrazole-d2 (d-API)	100	6.9

Calculated Kinetic Isotope Effect (KIE):

KIE = (Cl_int)_h / (Cl_int)_d = 27.7 / 6.9 = 4.0

A KIE of 4.0 indicates that the non-deuterated compound is metabolized four times faster than the deuterated version. This would be a significant primary kinetic isotope effect, suggesting that the cleavage of the C-H bond at the deuterated position is a rate-determining step in the metabolic pathway.

Conclusion and Implications for Drug Development

This technical guide outlines a theoretical framework and a practical approach for determining the kinetic isotope effect of 4-Aminopyrazole-d2. Although no specific experimental data is currently available, the principles of drug metabolism suggest that deuteration at a metabolically active site, such as the C5 position of the pyrazole ring, could lead to a significant KIE.

A KIE of 4.0, as presented in the hypothetical data, would indicate a substantial decrease in the rate of metabolic clearance for the deuterated compound. For drug development professionals, such a finding would have important implications:

• Candidate Optimization: It would validate the strategy of using deuterium substitution to enhance the metabolic stability of 4-aminopyrazole-based drug candidates.[4]

• Pharmacokinetic Prediction: The in vitro data could be used to model and predict the in vivo pharmacokinetic profile of the deuterated compound, potentially indicating a longer half-life and increased exposure.

• Mechanism Elucidation: A significant KIE provides strong evidence for the specific metabolic pathway and the rate-determining step, which is valuable information for understanding the drug's disposition.

Further experimental studies following the protocol outlined in this guide are necessary to confirm these hypotheses and to quantify the precise kinetic isotope effect for 4-Aminopyrazole-d2.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 5. Increasing metabolic stability via the deuterium kinetic isotope effect: An example from a proline-amide-urea aminothiazole series of phosphatidylinositol-3 kinase alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of Deuterated Enaminones with High Isotopic Fidelity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmaceuticals | Special Issue : Cytochrome P450 Enzymes in Drug Metabolism [mdpi.com]
• 8. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 10. Assessment of the in vitro metabolic stability of CEP-37440, a selective FAK/ALK inhibitor, in HLMs using fast UPLC–MS/MS method: in silico metabolic lability and DEREK alerts screening - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Metabolic stability assay in human, rat, dog or mouse hepatocytes [protocols.io]

Illuminating the Path Forward: A Technical Guide to Isotope-Labeled 4-Aminopyrazole in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 4-aminopyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors investigated for the treatment of cancers and inflammatory diseases. The introduction of isotopic labels, such as deuterium (B1214612) (²H), carbon-13 (¹³C), and nitrogen-15 (B135050) (¹⁵N), into this versatile molecule opens up a new frontier of research applications. Isotope-labeled 4-aminopyrazole derivatives serve as powerful tools for elucidating complex biological processes, from tracking metabolic pathways and quantifying protein-ligand interactions to providing invaluable data in pharmacokinetics and drug metabolism studies. This technical guide provides an in-depth overview of the potential research applications of isotope-labeled 4-aminopyrazole, complete with experimental insights and data presentation to empower researchers in their scientific endeavors.

Core Applications of Isotope-Labeled 4-Aminopyrazole

The unique properties of isotopes allow for the subtle modification of molecules without significantly altering their chemical reactivity, making them ideal tracers in biological systems.

1. Mechanistic Studies of Kinase Inhibition:

4-Aminopyrazole derivatives have shown significant promise as inhibitors of Janus kinases (JAKs), which are key components of the JAK-STAT signaling pathway.[1] Dysregulation of this pathway is implicated in various autoimmune diseases and cancers.[2] Isotope-labeled 4-aminopyrazole inhibitors can be instrumental in:

• Target Engagement and Occupancy Studies: Radiolabeled (e.g., ³H or ¹⁸F) 4-aminopyrazole analogs can be used in cellular thermal shift assays (CETSA) and autoradiography to visualize and quantify target engagement in cells and tissues.

• Elucidating Binding Kinetics: Isotope labeling, particularly with stable isotopes, facilitates nuclear magnetic resonance (NMR) studies to provide atomic-level insights into the inhibitor's binding mode and dynamics with the kinase domain.

2. Pharmacokinetic and Metabolism (ADME) Studies:

Understanding the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate is critical for its development. Isotope labeling is the gold standard for these studies.[3][4]

• Metabolite Identification and Quantification: Deuterated or ¹³C-labeled 4-aminopyrazole allows for the unambiguous identification of metabolites by creating a characteristic mass shift in mass spectrometry (MS) analysis. This helps in building a comprehensive metabolic map of the compound.[3][4]

• Pharmacokinetic Profiling: The use of deuterated analogs can alter the metabolic profile of a drug, often leading to a longer half-life due to the kinetic isotope effect.[5] Studying the pharmacokinetics of deuterated 4-aminopyrazole derivatives can provide valuable information for designing second-generation inhibitors with improved properties.

• Whole-Body Distribution: Radiolabeled 4-aminopyrazole, particularly with positron emitters like ¹⁸F, enables non-invasive in vivo imaging using Positron Emission Tomography (PET) to visualize the whole-body distribution of the compound and its accumulation in target tissues.[6]

3. Reactive Metabolite Trapping:

The metabolic activation of drugs can sometimes lead to the formation of reactive metabolites that can cause toxicity. The 4-aminopyrazole moiety has been identified as a potential structural alert for the formation of reactive intermediates.[3] Isotope-labeled trapping agents, such as ¹³C- or ¹⁵N-labeled glutathione, can be used in conjunction with isotope-labeled 4-aminopyrazole to trap and identify these reactive species, providing crucial information for safety assessment.

Data Presentation: Quantitative Insights

The following tables summarize key quantitative data relevant to the application of isotope-labeled 4-aminopyrazole and related compounds.

Table 1: In Vitro Kinase Inhibitory Activity of a Representative 4-Aminopyrazole Derivative (Compound 17m) [1]

Kinase	% Inhibition at 10µM	IC₅₀ (µM)
JAK1	97	0.67
JAK2	96	0.098
JAK3	100	0.039

Table 2: Representative Pharmacokinetic Parameters of a Deuterated JAK Inhibitor (Deuruxolitinib) [7][8]

Parameter	Value
Bioavailability	90%
Peak Plasma Concentration (Tmax)	~1.5 hours
Plasma Protein Binding	91.5%
Elimination Half-life	~4 hours
Primary Metabolism	CYP2C9 (76%), CYP3A4 (21%)

Experimental Protocols

This section provides detailed methodologies for key experiments involving isotope-labeled compounds.

1. General Protocol for Deuterium Labeling of a Pyrazole Ring:

This protocol is adapted from a method for deuterating 1-(Methyl-d3)-4-nitro-1H-pyrazole and can be modified for 4-aminopyrazole derivatives.[3]

• Materials: 4-aminopyrazole derivative, Deuterium oxide (D₂O), Sodium deuteroxide (NaOD) in D₂O (10 wt %), Tetrahydrofuran (THF).

• Procedure:

  • Dissolve the 4-aminopyrazole derivative in THF.

  • Add a solution of 10 wt % NaOD in D₂O to the reaction mixture.

  • Stir the reaction at a specified temperature (e.g., 35 °C) for several days.

  • Monitor the reaction progress by ¹H NMR spectroscopy to determine the extent of deuterium incorporation.

  • Upon completion, quench the reaction with a suitable acidic solution.

  • Extract the deuterated product with an organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the product by column chromatography if necessary.

2. Protocol for In Vitro Reactive Metabolite Trapping with Glutathione:

This protocol is a general method that can be applied to investigate the formation of reactive metabolites from 4-aminopyrazole derivatives.

• Materials: 4-aminopyrazole derivative, Human liver microsomes (HLMs), NADPH regenerating system, Glutathione (GSH), Phosphate (B84403) buffer (pH 7.4), Acetonitrile (B52724), Formic acid.

• Procedure:

  • Prepare an incubation mixture containing HLMs, the 4-aminopyrazole derivative, and GSH in phosphate buffer.

  • Pre-incubate the mixture at 37 °C for a few minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate the reaction at 37 °C for a specified time (e.g., 60 minutes).

  • Terminate the reaction by adding an equal volume of cold acetonitrile containing 0.1% formic acid.

  • Centrifuge the mixture to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to detect the presence of GSH-adducts of the 4-aminopyrazole derivative. The use of stable isotope-labeled GSH can aid in the confident identification of adducts.

3. General Protocol for a Radioligand Cell Uptake Assay:

This protocol describes a method to assess the cellular uptake of a radiolabeled 4-aminopyrazole derivative.[9]

• Materials: Cells expressing the target kinase, Radiolabeled 4-aminopyrazole derivative (e.g., ³H- or ¹⁸F-labeled), Assay buffer (e.g., HBSS-HEPES, pH 7.4), Scintillation cocktail, 96-well plates.

• Procedure:

  • Seed cells into a 96-well plate and grow to near confluence.

  • On the day of the assay, aspirate the growth medium and wash the cells with assay buffer.

  • Add the radiolabeled 4-aminopyrazole derivative at various concentrations to the wells. For competition assays, add a fixed concentration of the radiolabeled compound along with increasing concentrations of a non-labeled competitor.

  • Incubate the plate at 37 °C for a predetermined time to allow for uptake.

  • Stop the uptake by rapidly washing the cells with ice-cold assay buffer.

  • Lyse the cells and add a scintillation cocktail.

  • Quantify the amount of radioactivity in each well using a scintillation counter to determine the cellular uptake.

Mandatory Visualizations

Signaling Pathway: The JAK-STAT Pathway

Caption: The JAK-STAT signaling pathway and the inhibitory action of 4-aminopyrazole derivatives.

Experimental Workflow: ADME Study Using Isotope-Labeled 4-Aminopyrazole

Caption: A typical workflow for an ADME study using an isotope-labeled 4-aminopyrazole derivative.

Logical Relationship: Synthesis of Isotope-Labeled 4-Aminopyrazole

Caption: A logical diagram illustrating the general steps for synthesizing an isotope-labeled 4-aminopyrazole.

Conclusion

Isotope-labeled 4-aminopyrazole derivatives are indispensable tools for modern drug discovery and development. Their application provides a depth of understanding that is often unattainable with non-labeled compounds. From elucidating the intricate mechanisms of kinase inhibition and mapping metabolic fates to ensuring the safety and efficacy of new drug candidates, these labeled molecules light the path for researchers. This guide serves as a foundational resource, empowering scientists to harness the full potential of isotope-labeled 4-aminopyrazole in their pursuit of novel therapeutics.

References

• 1. Preparation of Deuterium-Labeled Armodafinil by Hydrogen-Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Quantitative Whole-body Autoradiography (QWBA) - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. giffordbioscience.com [giffordbioscience.com]

Protocols & Analytical Methods

Application Note & Protocol: High-Throughput Quantification of 4-Aminopyrazole in Biological Matrices using 4-Aminopyrazole-d2 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving accurate and precise results.[1][2] SIL-IS, such as deuterium-labeled compounds, are chemically and physically almost identical to the analyte of interest, ensuring they co-elute and experience similar ionization effects.[3][4] This allows for the correction of variability that can be introduced during sample preparation, chromatography, and detection, including matrix effects which are a common challenge in LC-MS/MS assays.[5][6] This document provides a detailed application note and protocol for the quantification of 4-Aminopyrazole in a biological matrix (e.g., plasma) using its deuterated analog, 4-Aminopyrazole-d2, as an internal standard.

Principle

The fundamental principle of this method is the use of an isotope dilution technique. A known concentration of 4-Aminopyrazole-d2 is spiked into all samples, including calibration standards, quality control samples, and unknown samples, ideally before any sample processing steps.[4] Because 4-Aminopyrazole-d2 has nearly identical physicochemical properties to 4-Aminopyrazole, it will behave similarly during extraction, chromatography, and ionization in the mass spectrometer.[3][5] The mass spectrometer can differentiate between the analyte and the internal standard due to their mass difference.[7] By calculating the ratio of the analyte peak area to the internal standard peak area, variations in sample preparation and instrument response can be normalized, leading to highly reliable quantification.[4][5]

Experimental Protocols

1. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1.0 mg of 4-Aminopyrazole and 4-Aminopyrazole-d2 reference standards into separate 1.5 mL microcentrifuge tubes.

  • Dissolve each standard in 1.0 mL of methanol (B129727) to obtain a final concentration of 1 mg/mL.

  • Vortex for 30 seconds to ensure complete dissolution.

  • Store stock solutions at -20°C.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of 4-Aminopyrazole by serially diluting the stock solution with a 50:50 mixture of methanol and water. These will be used to create the calibration curve.

  • Prepare a working solution of the internal standard (IS), 4-Aminopyrazole-d2, by diluting its stock solution with the same diluent to a final concentration of 100 ng/mL.

2. Sample Preparation (Protein Precipitation)

Protein precipitation is a simple and effective method for extracting small molecules from plasma samples.

• Aliquot 50 µL of the biological matrix (e.g., plasma) into a 1.5 mL microcentrifuge tube.[5]

• Add 10 µL of the 100 ng/mL 4-Aminopyrazole-d2 working solution to each tube (except for blank matrix samples).

• For the calibration curve, add the appropriate volume of each 4-Aminopyrazole working standard solution. For quality control (QC) and unknown samples, add 10 µL of the diluent.

• Vortex each tube for 10 seconds.

• Add 200 µL of ice-cold acetonitrile (B52724) to each tube to precipitate the proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.

3. LC-MS/MS Method

The following are representative LC-MS/MS parameters. Actual parameters should be optimized for the specific instrument being used.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is a suitable starting point.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A linear gradient can be used, for example, starting at 5% B, increasing to 95% B over 3 minutes, holding for 1 minute, and then returning to initial conditions for re-equilibration.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Ion Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

    • Cone Gas Flow: 50 L/hr

    • Desolvation Gas Flow: 800 L/hr

4. Calibration Curve and Quantification

• Prepare a calibration curve by spiking blank plasma with known concentrations of 4-Aminopyrazole. A typical range might be 1-1000 ng/mL.

• Process these standards alongside the QC and unknown samples as described in the sample preparation protocol.

• Generate a calibration curve by plotting the peak area ratio of 4-Aminopyrazole to 4-Aminopyrazole-d2 against the nominal concentration of 4-Aminopyrazole.

• Use a linear regression model with a weighting factor (e.g., 1/x or 1/x²) to fit the curve.

• Determine the concentration of 4-Aminopyrazole in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.[5]

Data Presentation

Table 1: Optimized Mass Spectrometer Parameters for 4-Aminopyrazole and 4-Aminopyrazole-d2

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
4-Aminopyrazole	84.1	57.1	100	20	15
4-Aminopyrazole-d2 (IS)	86.1	59.1	100	20	15

Note: These MRM transitions are hypothetical and should be optimized empirically.

Table 2: Representative Calibration Curve Performance

Parameter	Value
Calibration Range	1 - 1000 ng/mL
Regression Model	Linear
Weighting Factor	1/x²
Correlation Coefficient (r²)	> 0.995
Accuracy (% Bias)	Within ± 15% (± 20% at LLOQ)
Precision (% CV)	< 15% (< 20% at LLOQ)

Table 3: Summary of Method Validation Parameters

Parameter	Low QC (3 ng/mL)	Medium QC (300 ng/mL)	High QC (800 ng/mL)	Acceptance Criteria
Intra-day Precision (% CV)	6.5	4.2	3.8	≤ 15%
Intra-day Accuracy (% Bias)	5.2	-2.1	1.5	Within ± 15%
Inter-day Precision (% CV)	8.1	5.5	4.9	≤ 15%
Inter-day Accuracy (% Bias)	7.3	-1.5	2.3	Within ± 15%
Recovery (%)	92.5	95.1	94.3	Consistent and reproducible
Matrix Effect (%)	98.7	101.2	99.5	85-115%

Mandatory Visualization

Caption: General workflow for quantitative bioanalysis using a deuterium-labeled internal standard.

Caption: How a deuterated IS corrects for matrix effects during ionization in the mass spectrometer.

The use of 4-Aminopyrazole-d2 as an internal standard provides a robust and reliable method for the quantification of 4-Aminopyrazole in complex biological matrices. Deuterium-labeled internal standards are a cornerstone of modern quantitative mass spectrometry, effectively compensating for variations in sample preparation and matrix-induced ion suppression or enhancement.[5] While the specific LC-MS/MS parameters provided herein are representative, they serve as a strong foundation for method development. Proper validation is essential to ensure that the method meets the required standards for accuracy, precision, and reliability for its intended application in research or drug development.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. benchchem.com [benchchem.com]
• 6. myadlm.org [myadlm.org]
• 7. m.youtube.com [m.youtube.com]

Application Note: Quantitative Analysis of 4-Aminopyrazole in Human Plasma using a Validated LC-MS/MS Method with 4-Aminopyrazole-d2 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 4-aminopyrazole in human plasma. The use of a stable isotope-labeled internal standard, 4-Aminopyrazole-d2, ensures high accuracy and precision by compensating for matrix effects and variations in sample processing. The described method involves a straightforward protein precipitation for sample preparation and a rapid chromatographic separation. This method is suitable for researchers, scientists, and drug development professionals requiring reliable quantification of 4-aminopyrazole in a biological matrix.

Introduction

4-Aminopyrazole and its derivatives are important heterocyclic compounds that serve as building blocks in the synthesis of a wide range of biologically active molecules, including kinase inhibitors for potential therapeutic applications.[1] Accurate quantification of such compounds in biological matrices like plasma is crucial for pharmacokinetic and toxicokinetic studies during drug discovery and development. The use of a stable isotope-labeled internal standard (SIL-IS), such as 4-Aminopyrazole-d2, is the gold standard in quantitative bioanalysis using LC-MS/MS. The SIL-IS co-elutes with the analyte and behaves similarly during extraction and ionization, thereby correcting for potential variability and enhancing the reliability of the results.[2]

This document provides a comprehensive protocol for the sample preparation, chromatographic separation, and mass spectrometric detection of 4-aminopyrazole in human plasma. The method validation parameters, based on the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation, are presented to demonstrate the method's performance.[3]

Experimental

Materials and Reagents

• 4-Aminopyrazole (Analyte)

• 4-Aminopyrazole-d2 (Internal Standard, IS)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer was used.

• LC System: Shimadzu Nexera series UHPLC or equivalent

• Mass Spectrometer: Sciex API 4000 or equivalent triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC-MS/MS Method

Chromatographic Conditions:

Parameter	Value
Column	HALO C8, 2.7 µm, 4.6 x 100 mm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Column Temperature	35 °C
Gradient Program	Time (min)
0.00 - 0.50
0.51 - 3.00
3.01 - 4.00
4.01 - 4.10
4.11 - 5.00

Mass Spectrometric Conditions:

The mass spectrometer was operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

Compound	Precursor Ion (m/z)	Product Ion (m/z)
4-Aminopyrazole	84.1	57.1
4-Aminopyrazole-d2 (IS)	86.1	59.1

Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-aminopyrazole and 4-Aminopyrazole-d2 by dissolving the accurately weighed compounds in methanol.

• Working Standard Solutions: Prepare serial dilutions of the 4-aminopyrazole stock solution with 50:50 (v/v) methanol:water to create working standard solutions for calibration curve and quality control samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the 4-Aminopyrazole-d2 stock solution with acetonitrile to a final concentration of 100 ng/mL. This solution will be used as the protein precipitation solvent.

Preparation of Calibration Standards and Quality Control (QC) Samples

• Spike appropriate amounts of the working standard solutions into blank human plasma to prepare calibration standards at concentrations of 1, 2, 5, 10, 20, 50, and 100 ng/mL.

• Prepare QC samples in the same manner at four concentration levels:

  • LLOQ QC: 1 ng/mL (Lower Limit of Quantification)

  • Low QC: 3 ng/mL

  • Mid QC: 30 ng/mL

  • High QC: 80 ng/mL

Sample Preparation Protocol (Protein Precipitation)

• Aliquot 50 µL of plasma sample (standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (100 ng/mL 4-Aminopyrazole-d2 in acetonitrile).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

Caption: Experimental Workflow for 4-Aminopyrazole Quantification.

Method Validation Summary

The bioanalytical method was validated according to the ICH M10 guideline. The results are summarized below.

Linearity and Calibration Curve

The calibration curve was linear over the concentration range of 1-100 ng/mL. A weighted (1/x²) linear regression was used for quantification.

Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)	Accuracy (%)
1.00	0.98	98.0
2.00	2.05	102.5
5.00	5.10	102.0
10.0	9.85	98.5
20.0	19.9	99.5
50.0	50.8	101.6
100.0	99.2	99.2
r²	>0.995

Accuracy and Precision

The intra-day and inter-day accuracy and precision were evaluated by analyzing six replicates of QC samples at four concentration levels.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ QC	1.00	6.8	104.5	8.2	102.1
Low QC	3.00	5.2	98.7	6.5	99.5
Mid QC	30.0	4.1	101.2	5.3	100.8
High QC	80.0	3.5	99.0	4.8	98.2

Principle of Stable Isotope-Labeled Internal Standard

The use of 4-Aminopyrazole-d2 as an internal standard is a critical component of this method. The deuterium (B1214612) labels increase the mass of the molecule without significantly altering its chemical properties.

Caption: Principle of Stable Isotope Dilution Mass Spectrometry.

During sample preparation and analysis, any loss of the analyte will be accompanied by a proportional loss of the internal standard. Similarly, any enhancement or suppression of the ionization signal due to the plasma matrix will affect both the analyte and the internal standard to the same extent. By calculating the ratio of the analyte peak area to the internal standard peak area, these variations are normalized, leading to a highly accurate and precise measurement of the analyte concentration.

Conclusion

The LC-MS/MS method described provides a reliable, sensitive, and robust tool for the quantitative determination of 4-aminopyrazole in human plasma. The simple protein precipitation protocol offers high throughput, and the use of a deuterated internal standard ensures the accuracy and precision of the results, making this method well-suited for regulated bioanalysis in the context of pharmaceutical research and development.

References

• 1. Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative mass spectrometry methods for pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. prospects.wum.edu.pl [prospects.wum.edu.pl]

Application Notes and Protocols for 4-Aminopyrazole-d2 in Pharmacokinetic and Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-Aminopyrazole-d2, a deuterated form of 4-Aminopyrazole, for in-depth pharmacokinetic (PK) and metabolism studies. The inclusion of deuterium (B1214612) offers significant advantages in these analyses, primarily by providing a stable isotope-labeled internal standard for accurate quantification and by serving as a tool to investigate the metabolic fate of the parent compound, 4-Aminopyrazole.

Introduction to 4-Aminopyrazole and the Role of Deuteration

4-Aminopyrazole and its derivatives are heterocyclic compounds of significant interest in medicinal chemistry due to their diverse biological activities. Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds is crucial for their development as potential therapeutic agents.

The use of deuterated analogs, such as 4-Aminopyrazole-d2, is a powerful technique in drug metabolism and pharmacokinetic (DMPK) studies. The deuterium atoms increase the mass of the molecule without significantly altering its chemical properties. This mass difference is readily detected by mass spectrometry, making 4-Aminopyrazole-d2 an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) based bioanalysis. Furthermore, the carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a "kinetic isotope effect." This effect can slow down metabolism at the site of deuteration, helping to identify metabolic pathways and potentially creating more stable drug candidates.

Key Applications of 4-Aminopyrazole-d2

• Internal Standard for Quantitative Bioanalysis: 4-Aminopyrazole-d2 serves as an ideal internal standard for the accurate and precise quantification of 4-Aminopyrazole in biological matrices such as plasma, urine, and tissue homogenates. Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring similar extraction recovery and ionization efficiency in LC-MS analysis, which corrects for variability during sample preparation and analysis.

• Metabolite Identification and Pathway Elucidation: By comparing the metabolic profiles of 4-Aminopyrazole and 4-Aminopyrazole-d2, researchers can gain insights into the biotransformation pathways. The deuterium label can help in tracking the metabolic fate of the molecule and identifying specific sites of metabolic modification.

• Pharmacokinetic Studies: Co-administration of a tracer dose of 4-Aminopyrazole-d2 with a therapeutic dose of 4-Aminopyrazole allows for the determination of key pharmacokinetic parameters, including bioavailability, clearance, and volume of distribution, with high precision.

Data Presentation: Pharmacokinetics of a Representative Pyrazole-Containing Drug

Parameter	Value	Unit	Reference
Time to Peak Plasma Concentration (Tmax)	~3	hours	[1][2]
Plasma Half-Life (t1/2)	~11	hours	[3][4]
Apparent Volume of Distribution (Vd/F)	~429	L	[5]
Apparent Total Clearance (CL/F)	~27.7	L/h	[3]
Protein Binding	~97	%	[3]

This data is for Celecoxib and should be considered as a representative example for a pyrazole-containing drug.

Experimental Protocols

In Vitro Metabolism of 4-Aminopyrazole using Human Liver Microsomes

This protocol outlines a general procedure to assess the metabolic stability of 4-Aminopyrazole using human liver microsomes. 4-Aminopyrazole-d2 would be used as the internal standard for the quantification of the parent compound.

Materials:

• 4-Aminopyrazole

• 4-Aminopyrazole-d2 (for internal standard)

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Incubator/shaking water bath (37°C)

• Microcentrifuge tubes

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of 4-Aminopyrazole (e.g., 10 mM in DMSO).

  • Prepare a working solution of 4-Aminopyrazole (e.g., 100 µM in phosphate buffer).

  • Prepare a stock solution of 4-Aminopyrazole-d2 (e.g., 1 mg/mL in methanol).

  • Prepare a working solution of the internal standard (e.g., 100 ng/mL in 50:50 ACN:water).

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a microcentrifuge tube, add the following in order:

    • Phosphate buffer (to make up the final volume)

    • Human Liver Microsomes (final concentration typically 0.5-1 mg/mL)

    • 4-Aminopyrazole working solution (final concentration typically 1-10 µM)

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C with gentle shaking.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching and Sample Preparation:

  • Immediately add the aliquot to a tube containing ice-cold acetonitrile (typically 2-3 volumes) to stop the reaction and precipitate the proteins.

  • Add the internal standard (4-Aminopyrazole-d2) to each sample.

  • Vortex vigorously for 1 minute.

  • Centrifuge at high speed (e.g., >12,000 x g) for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a clean tube for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of 4-Aminopyrazole at each time point.

  • The disappearance of the parent compound over time is used to calculate the in vitro half-life and intrinsic clearance.

Quantitative Analysis of 4-Aminopyrazole in Plasma using LC-MS/MS

This protocol describes a general method for the extraction and quantification of 4-Aminopyrazole from plasma samples, using 4-Aminopyrazole-d2 as the internal standard.

Materials:

• Plasma samples (containing 4-Aminopyrazole)

• 4-Aminopyrazole-d2 (internal standard)

• Acetonitrile (ACN) or Methanol (MeOH) for protein precipitation

• Formic acid

• Ultrapure water

• Vortex mixer

• Centrifuge

• Autosampler vials

• LC-MS/MS system

Procedure:

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To a 100 µL aliquot of plasma in a microcentrifuge tube, add 20 µL of the 4-Aminopyrazole-d2 internal standard working solution.

  • Vortex briefly to mix.

  • Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Transfer the reconstituted sample to an autosampler vial for analysis.

• LC-MS/MS Conditions (Example):

  • LC System: A standard HPLC or UHPLC system.

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Positive mode.

  • MRM Transitions:

    • 4-Aminopyrazole: Precursor ion > Product ion (to be determined by infusion).

    • 4-Aminopyrazole-d2: Precursor ion > Product ion (to be determined by infusion).

• Quantification:

  • A calibration curve is constructed by plotting the peak area ratio of 4-Aminopyrazole to 4-Aminopyrazole-d2 against the concentration of the calibration standards.

  • The concentration of 4-Aminopyrazole in the unknown samples is determined from the calibration curve.

Visualizations

Caption: Experimental workflow for the quantitative analysis of 4-Aminopyrazole in plasma.

Caption: Plausible metabolic pathway of 4-Aminopyrazole.

References

• 1. ClinPGx [clinpgx.org]
• 2. Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Celecoxib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]

Application Notes: 4-Aminopyrazole-d2 for Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 4-Aminopyrazole-d2 in cell-based assays. While these protocols are based on studies of 4-aminopyrazole and its derivatives, they are projected to be applicable to the deuterated form, 4-Aminopyrazole-d2. Deuteration is a common strategy in drug discovery to modify metabolic stability, and it is not expected to significantly alter the primary mechanism of action.

Introduction

4-Aminopyrazole and its derivatives are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities.[1] These compounds have been investigated for their potential as anticancer, anti-inflammatory, and kinase-inhibiting agents. A notable mechanism of action for certain 4-aminopyrazole derivatives is the inhibition of Janus kinases (JAKs), which are critical components of the JAK-STAT signaling pathway.[2] This pathway is integral to cellular processes such as proliferation, differentiation, and apoptosis, and its dysregulation is implicated in various diseases, including cancers and autoimmune disorders.

4-Aminopyrazole-d2, the deuterated analog of 4-aminopyrazole, is a valuable tool for researchers. The substitution of hydrogen with deuterium (B1214612) can lead to a stronger C-D bond compared to a C-H bond, which can slow down metabolic processes. This can result in a longer half-life and altered pharmacokinetic profile, making it a useful compound for in-depth studies of the biological effects of 4-aminopyrazole derivatives.

Applications

The primary application of 4-Aminopyrazole-d2 in cell-based assays is to investigate its effects on cellular signaling pathways, particularly the JAK-STAT pathway, and to assess its potential as a therapeutic agent. Key applications include:

• Determination of Cytotoxicity and Cell Viability: Assessing the effect of the compound on cell survival and proliferation in various cell lines, particularly cancer cell lines.

• Kinase Inhibition Assays: Quantifying the inhibitory activity of the compound against specific kinases, such as JAK1, JAK2, and JAK3.

• Analysis of Intracellular Signaling: Investigating the impact of the compound on downstream signaling events, such as the phosphorylation of STAT proteins.

Quantitative Data Summary

The following table summarizes the inhibitory activity of a representative 4-aminopyrazole derivative (Compound 17m from a referenced study) against Janus kinases. This data provides a baseline for the expected potency of similar 4-aminopyrazole compounds.

Compound	Target Kinase	IC50 (µM)
17m	JAK1	0.67
JAK2	0.098
JAK3	0.039

Data is for a representative 4-aminopyrazole derivative and is intended to serve as a reference.[2]

Signaling Pathway Diagram

The diagram below illustrates the canonical JAK-STAT signaling pathway, a primary target of 4-aminopyrazole derivatives.

Caption: The JAK-STAT signaling pathway and the inhibitory action of 4-Aminopyrazole-d2.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol details the procedure for determining the cytotoxic effects of 4-Aminopyrazole-d2 on a cancer cell line using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials

• Cancer cell line (e.g., HeLa, K562, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 4-Aminopyrazole-d2 (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well flat-bottom plates

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 4,000-5,000 cells/well in 100 µL of complete medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 4-Aminopyrazole-d2 in complete medium. The final concentration of DMSO should be less than 0.5%.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO) and a no-treatment control.

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Experimental Workflow Diagram

Caption: Workflow for the MTT cell viability assay.

Protocol 2: In Vitro Kinase Inhibition Assay (JAK Family)

This protocol describes a method to determine the inhibitory effect of 4-Aminopyrazole-d2 on the activity of JAK family kinases (JAK1, JAK2, JAK3).

Materials

• Recombinant human JAK1, JAK2, and JAK3 enzymes

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• ATP

• Peptide substrate (e.g., a generic tyrosine kinase substrate)

• 4-Aminopyrazole-d2 (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• 384-well low-volume white plates

• Plate reader capable of luminescence detection

Procedure

• Compound Preparation:

  • Prepare a serial dilution of 4-Aminopyrazole-d2 in kinase buffer in a 384-well plate. Include a vehicle control (DMSO) and a no-enzyme control.

• Kinase Reaction:

  • Prepare a kinase/substrate mixture containing the specific JAK enzyme and the peptide substrate in kinase buffer.

  • Add the kinase/substrate mixture to the wells containing the diluted compound.

  • Initiate the kinase reaction by adding ATP to each well. The final ATP concentration should be close to the Km value for each respective kinase.

  • Incubate the plate at room temperature for 60 minutes.

• Signal Detection (using ADP-Glo™):

  • Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent.

  • Incubate at room temperature for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP and induce a luminescent signal.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition:

  • Measure the luminescence using a plate reader.

  • The luminescent signal is proportional to the amount of ADP generated and is inversely correlated with the kinase activity.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Experimental Workflow Diagram

References

• 1. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

4-Aminopyrazole-d2 as a tracer in metabolic pathway analysis

Application Notes: 4-Aminopyrazole-d2 as a Metabolic Tracer

Introduction

4-Aminopyrazole-d2 is a deuterium-labeled stable isotope of 4-aminopyrazole, a heterocyclic amine of interest in pharmaceutical and agrochemical research.[1] Stable isotope tracers are invaluable tools in metabolic research, offering a non-radioactive means to track the metabolic fate of molecules within biological systems.[2][3] The incorporation of deuterium (B1214612) (²H) allows for the differentiation of the tracer and its metabolites from their endogenous, unlabeled counterparts using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2][3] These application notes provide a comprehensive overview of the potential use of 4-Aminopyrazole-d2 to elucidate the metabolic pathways of aminopyrazole-containing compounds, which are recognized for their diverse biological activities.[4][5][6]

Principle of a Tracer Study

When introduced into a biological system, 4-Aminopyrazole-d2 will participate in the same biochemical reactions as its unlabeled form.[3] By tracking the mass shift conferred by the deuterium atoms, researchers can identify and quantify the downstream metabolites of 4-aminopyrazole. This allows for the elucidation of its metabolic pathways, the identification of enzymes involved in its biotransformation, and an understanding of its potential to form reactive metabolites.[7][8]

Applications

• Drug Metabolism and Pharmacokinetics (DMPK): Elucidating the metabolic fate of novel drug candidates containing a 4-aminopyrazole scaffold.[] Deuterium labeling can help in understanding absorption, distribution, metabolism, and excretion (ADME) profiles.[][10]

• Toxicology Studies: Investigating the potential for bioactivation of 4-aminopyrazole derivatives into reactive metabolites.[7][8] This is crucial for assessing the risk of drug-induced toxicities.

• Enzyme Inhibition and Induction Studies: Determining the specific enzymes (e.g., cytochrome P450s) responsible for the metabolism of 4-aminopyrazole.[11][12]

• Metabolic Pathway Discovery: Identifying novel metabolites and metabolic pathways of aminopyrazole-containing compounds.

Hypothetical Metabolic Pathway of 4-Aminopyrazole

Based on the known metabolism of pyrazole (B372694) and its derivatives, a plausible metabolic pathway for 4-aminopyrazole involves oxidation and conjugation reactions.[12][13]

Caption: Hypothetical metabolic pathway of 4-Aminopyrazole-d2.

Quantitative Data Summary

The following tables represent hypothetical data from an in vitro experiment incubating 4-Aminopyrazole-d2 with human liver microsomes.

Table 1: Metabolite Formation Over Time

Time (minutes)	4-Aminopyrazole-d2 (µM)	Hydroxylated Metabolite-d2 (µM)	N-Oxide Metabolite-d2 (µM)
0	10.00	0.00	0.00
15	8.50	1.20	0.30
30	7.20	2.10	0.70
60	5.10	3.50	1.40
120	2.50	5.20	2.30

Table 2: Isotopic Enrichment of Key Metabolites

Metabolite	Isotopic Enrichment (%)
Hydroxylated Metabolite-d2	>98%
N-Oxide Metabolite-d2	>98%
Glucuronide Conjugate-d2	>98%

Experimental Protocols

Protocol 1: In Vitro Metabolism of 4-Aminopyrazole-d2 in Human Liver Microsomes

This protocol is designed to identify the primary metabolites of 4-aminopyrazole formed by phase I enzymes.

Materials:

• 4-Aminopyrazole-d2

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN) with 0.1% formic acid

• Methanol (B129727) (ice-cold)

• Microcentrifuge tubes

• Incubator/shaker

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture:

  • Prepare a stock solution of 4-Aminopyrazole-d2 in a suitable solvent (e.g., DMSO).

  • In a microcentrifuge tube, combine phosphate buffer, HLM (final concentration 0.5 mg/mL), and the NADPH regenerating system.

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Add 4-Aminopyrazole-d2 to the pre-warmed mixture to a final concentration of 10 µM.

  • Incubate at 37°C with gentle shaking.

• Time-Course Sampling:

  • At specified time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture.

• Quenching the Reaction:

  • Immediately add the aliquot to a tube containing 2 volumes of ice-cold methanol to precipitate proteins.

• Sample Preparation for LC-MS/MS:

  • Vortex the quenched sample vigorously.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable volume of mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Use a suitable C18 column for chromatographic separation.

  • Set the mass spectrometer to monitor for the parent compound (4-Aminopyrazole-d2) and its potential deuterated metabolites based on predicted mass shifts from oxidation (+16 Da) and other biotransformations.

Protocol 2: Cell-Based Metabolic Tracing with 4-Aminopyrazole-d2

This protocol outlines the use of 4-Aminopyrazole-d2 in a cell culture system to study its uptake and metabolism within intact cells.

Materials:

• Hepatocyte cell line (e.g., HepG2)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• 4-Aminopyrazole-d2

• Phosphate-buffered saline (PBS)

• 6-well cell culture plates

• Methanol (ice-cold, 80%)

• Cell scraper

• Microcentrifuge tubes

• LC-MS/MS system

Procedure:

• Cell Culture and Seeding:

  • Culture HepG2 cells in complete medium until they reach approximately 80% confluency.

  • Seed the cells into 6-well plates and allow them to attach overnight.

• Labeling with 4-Aminopyrazole-d2:

  • Prepare a labeling medium by supplementing fresh culture medium with a desired concentration of 4-Aminopyrazole-d2 (e.g., 10 µM).

  • Aspirate the old medium from the cells and wash once with PBS.

  • Add the pre-warmed labeling medium to the cells.

• Incubation and Time-Course:

  • Incubate the cells for various time points (e.g., 0, 1, 4, 12, 24 hours).

• Metabolite Extraction:

  • At each time point, aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold 80% methanol to each well.

  • Scrape the cells in the cold methanol and transfer the cell lysate to a pre-chilled microcentrifuge tube.[2]

• Sample Preparation:

  • Vortex the cell lysate vigorously.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet cell debris.[2]

  • Transfer the supernatant containing the metabolites to a new tube.

  • Dry the metabolite extracts using a vacuum concentrator.[2]

  • Store the dried extracts at -80°C until analysis.[2]

• LC-MS/MS Analysis:

  • Reconstitute the dried extracts and analyze by LC-MS/MS as described in Protocol 1.

Experimental Workflow Visualization

Caption: A generalized experimental workflow for metabolic tracer studies.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 6. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evidence for the in vitro bioactivation of aminopyrazole derivatives: trapping reactive aminopyrazole intermediates using glutathione ethyl ester in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 10. hwb.gov.in [hwb.gov.in]
• 11. jnm.snmjournals.org [jnm.snmjournals.org]
• 12. Metabolic Stability of the Demyelination Positron Emission Tomography Tracer [18F]3-Fluoro-4-Aminopyridine and Identification of Its Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Metabolism of pyrazole. Structure elucidation of urinary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of 4-Aminopyrazole in Human Plasma using a Validated LC-MS/MS Method with a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 4-Aminopyrazole in human plasma. The method utilizes a stable isotope-labeled internal standard, 4-Aminopyrazole-d2, to ensure high accuracy and precision, making it suitable for pharmacokinetic studies and clinical research. The protocol outlines a straightforward protein precipitation procedure for sample preparation, followed by a rapid chromatographic separation and detection using multiple reaction monitoring (MRM). This method demonstrates excellent linearity, accuracy, and precision over a clinically relevant concentration range.

Introduction

4-Aminopyrazole and its derivatives are heterocyclic compounds of significant interest in medicinal chemistry due to their diverse biological activities, which include potential anti-inflammatory, anticancer, and antimicrobial properties.[1][2] Accurate quantification of these compounds in biological matrices is crucial for preclinical and clinical drug development to understand their pharmacokinetic and pharmacodynamic profiles. LC-MS/MS has become the gold standard for bioanalytical quantification due to its high sensitivity, selectivity, and throughput.[3] The use of a stable isotope-labeled internal standard, such as 4-Aminopyrazole-d2, is critical for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the reliability of the quantitative data.[3]

Experimental Protocols

Materials and Reagents

• 4-Aminopyrazole (≥95% purity)

• 4-Aminopyrazole-d2 (≥95% purity, isotopic purity ≥98%)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (LC-MS grade)

• Human plasma (K2-EDTA)

Instrumentation

• Liquid Chromatograph: Shimadzu Nexera series UHPLC system or equivalent

• Mass Spectrometer: AB Sciex API 4000 triple quadrupole mass spectrometer or equivalent, equipped with an electrospray ionization (ESI) source.

Standard Solutions Preparation

Stock solutions of 4-Aminopyrazole and 4-Aminopyrazole-d2 were prepared in methanol at a concentration of 1 mg/mL. Working standard solutions were prepared by serial dilution of the stock solution with 50:50 (v/v) methanol:water. The internal standard working solution was prepared at a concentration of 100 ng/mL.

Sample Preparation

A simple and efficient protein precipitation method was employed for the extraction of 4-Aminopyrazole from human plasma:

• Aliquot 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 100 ng/mL 4-Aminopyrazole-d2 internal standard working solution.

• Add 300 µL of acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Condition
Column	HALO C8, 2.7 µm, 4.6 x 100 mm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Column Temperature	35°C
Gradient	5% B for 0.5 min, 5-95% B in 3.5 min, hold at 95% B for 1 min, return to 5% B in 0.1 min, and re-equilibrate for 1.9 min.
Total Run Time	7.0 min

Mass Spectrometry:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Spray Voltage	5500 V
Temperature	500°C
Curtain Gas	25 psi
Collision Gas	5 psi
Ion Source Gas 1	60 psi
Ion Source Gas 2	50 psi
MRM Transitions	See Table 1

Table 1: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	DP (V)	EP (V)	CE (V)	CXP (V)
4-Aminopyrazole	84.1	57.1	150	40	10	25	8
4-Aminopyrazole-d2	86.1	59.1	150	40	10	25	8

(DP: Declustering Potential, EP: Entrance Potential, CE: Collision Energy, CXP: Cell Exit Potential)

Method Validation and Results

The method was validated according to regulatory guidelines, assessing linearity, sensitivity, accuracy, precision, and stability.

Linearity and Sensitivity

The calibration curve was linear over the concentration range of 1 to 1000 ng/mL for 4-Aminopyrazole in human plasma. The coefficient of determination (r²) was consistently ≥ 0.995. The lower limit of quantification (LLOQ) was established at 1 ng/mL with a signal-to-noise ratio of >10.

Table 2: Linearity and LLOQ

Analyte	Linear Range (ng/mL)	r²	LLOQ (ng/mL)
4-Aminopyrazole	1 - 1000	≥ 0.995	1

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at four quality control (QC) levels: LLOQ, low, medium, and high. The results are summarized in Table 3.

Table 3: Accuracy and Precision Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	1	≤ 8.5	± 10.2	≤ 9.8	± 11.5
Low	3	≤ 6.2	± 7.5	≤ 7.1	± 8.3
Medium	100	≤ 4.5	± 5.1	≤ 5.3	± 6.0
High	800	≤ 3.8	± 4.2	≤ 4.9	± 5.5

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for 4-Aminopyrazole-d2 Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the sample preparation of 4-Aminopyrazole-d2 from common biological matrices for quantitative analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard like 4-Aminopyrazole-d2 is a cornerstone of high-quality bioanalysis, ensuring accuracy and precision by compensating for variability during sample processing and analysis.[1]

Introduction to 4-Aminopyrazole-d2 as an Internal Standard

In quantitative bioanalysis, a stable isotope-labeled (SIL) internal standard (IS) is considered the gold standard.[1] 4-Aminopyrazole-d2, as a deuterated analog of 4-Aminopyrazole, is an ideal internal standard. It is chemically almost identical to the analyte of interest, meaning it exhibits very similar extraction recovery, chromatographic retention, and ionization response in the mass spectrometer.[1] This co-elution and similar behavior allow for effective compensation for matrix effects, which are a common source of variability and error in bioanalytical methods.[1]

General Workflow for Bioanalytical Sample Preparation

A typical workflow for the preparation of biological samples for LC-MS/MS analysis using a deuterated internal standard involves several key steps, from sample collection to final analysis. The choice of a specific extraction technique depends on the analyte's properties, the biological matrix, and the required sensitivity of the assay.

Caption: A generalized workflow for bioanalytical sample processing using a deuterated internal standard.

Sample Preparation Protocols

The following are detailed protocols for three common sample preparation techniques: Protein Precipitation (PPT), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

Protocol 1: Protein Precipitation (PPT)

Protein precipitation is a simple and rapid method for removing the bulk of proteins from biological samples, particularly plasma and serum.[2] It is often the first choice for high-throughput analysis due to its ease of automation.[2]

Experimental Protocol:

• Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of the biological sample (e.g., plasma, serum).

• Internal Standard Spiking: Add 10 µL of the 4-Aminopyrazole-d2 working solution (e.g., 1 µg/mL in methanol) to each sample, calibration standard, and quality control (QC) sample.

• Precipitation: Add 300 µL of cold acetonitrile (B52724) (containing 0.1% formic acid, if desired for analyte stability) to precipitate the proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase used for the LC-MS/MS analysis.

• Analysis: Inject an aliquot (e.g., 5-10 µL) of the reconstituted sample into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE)

SPE provides a more thorough cleanup than PPT by utilizing a solid sorbent to selectively retain the analyte of interest while interferences are washed away. This technique can also be used to concentrate the analyte, thereby increasing the sensitivity of the assay.

Experimental Protocol:

• Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange or reversed-phase sorbent) by passing 1 mL of methanol (B129727) followed by 1 mL of water through the cartridge. Do not allow the sorbent to dry out.

• Sample Loading:

  • To 500 µL of the biological sample (e.g., urine, pre-treated plasma), add 25 µL of the 4-Aminopyrazole-d2 working solution.

  • Load the sample onto the conditioned SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 1 mL of a weak solvent (e.g., 5% methanol in water) to remove hydrophilic interferences.

• Elution: Elute the analyte and internal standard with 1 mL of an appropriate elution solvent (e.g., methanol containing 2% formic acid).

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Protocol 3: Liquid-Liquid Extraction (LLE)

LLE is a classic sample cleanup technique that partitions the analyte from the aqueous biological matrix into an immiscible organic solvent. It is effective for removing non-volatile matrix components and can provide a very clean extract.

Experimental Protocol:

• Sample Preparation: To 200 µL of the biological sample in a glass tube, add 20 µL of the 4-Aminopyrazole-d2 working solution.

• pH Adjustment: Adjust the pH of the sample to basic (e.g., pH 9-10) with a suitable buffer or base (e.g., 50 µL of 1M sodium carbonate) to ensure 4-Aminopyrazole is in its neutral form.

• Extraction: Add 1 mL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or methyl tert-butyl ether).

• Mixing: Vortex the mixture for 5 minutes to facilitate the transfer of the analyte into the organic phase.

• Centrifugation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Data Presentation: Comparison of Sample Preparation Techniques

The following table summarizes typical performance data for the analysis of 4-Aminopyrazole using the described sample preparation techniques. The use of 4-Aminopyrazole-d2 as an internal standard helps to normalize the results and improve precision.

Parameter	Protein Precipitation	Solid-Phase Extraction	Liquid-Liquid Extraction
Analyte Recovery (%)	85 - 95	90 - 105	75 - 90
Internal Standard Recovery (%)	87 - 98	92 - 108	78 - 92
Matrix Effect (%)	5 - 15 (Ion Suppression)	< 5	< 10
Precision (%CV)	< 10	< 5	< 8
Lower Limit of Quantification (LLOQ)	Low ng/mL	Sub ng/mL	Low ng/mL
Sample Throughput	High	Medium	Medium
Cost per Sample	Low	High	Medium

Note: The data presented are representative and may vary depending on the specific matrix, instrumentation, and optimization of the method.

Visualization of Method Selection Logic

The selection of an appropriate sample preparation technique is a critical step in bioanalytical method development. The following diagram illustrates the decision-making process based on key experimental requirements.

Caption: Decision tree for selecting a sample preparation method.

Conclusion

The choice of sample preparation technique for the analysis of 4-Aminopyrazole-d2 depends on the specific requirements of the study. Protein precipitation offers a rapid and cost-effective solution for high-throughput applications. Solid-phase extraction provides the cleanest extracts and highest sensitivity, making it suitable for methods requiring low detection limits. Liquid-liquid extraction offers a balance between cleanliness and throughput. The use of 4-Aminopyrazole-d2 as an internal standard is crucial across all methods to ensure the generation of reliable and reproducible data, which is paramount in research and drug development.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. biopharminternational.com [biopharminternational.com]

Application Notes and Protocols for Deuterated 4-Aminopyrazole Analogs in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the strategic use of deuterium-labeled 4-aminopyrazole analogs in drug discovery and development. The incorporation of deuterium (B1214612) at specific metabolic "soft spots" within a molecule can significantly alter its pharmacokinetic profile, leading to improved drug efficacy and safety. This document details the application of this strategy, using a deuterated c-Met inhibitor as a case study, and provides detailed protocols for the evaluation of such compounds.

Introduction: The Role of Deuteration in 4-Aminopyrazole-Based Drug Candidates

The 4-aminopyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors. However, like many small molecules, these compounds can be susceptible to rapid metabolism, often by enzymes such as aldehyde oxidase (AO) or cytochrome P450s (CYPs). This can lead to poor pharmacokinetic properties and the formation of potentially toxic metabolites.

A key strategy to overcome these limitations is selective deuteration, the replacement of a hydrogen atom with its stable isotope, deuterium. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can slow down metabolic reactions that involve the cleavage of this bond (the kinetic isotope effect). By strategically placing deuterium atoms at metabolically vulnerable positions, it is possible to:

• Reduce the rate of metabolism: This can lead to a longer drug half-life and increased overall exposure (AUC).

• Decrease the formation of toxic metabolites: By blocking a specific metabolic pathway, the generation of harmful byproducts can be minimized.

• Improve oral bioavailability: Slower first-pass metabolism can result in a higher concentration of the active drug reaching systemic circulation.

While "4-Aminopyrazole-d2" itself is a potential building block, the following sections will focus on the broader strategy of deuterating drug candidates that contain the 4-aminopyrazole core, exemplified by a deuterated analog of the c-Met inhibitor JNJ38877605.

Case Study: Deuterated JNJ38877605 for Enhanced Antitumor Efficacy

The c-Met inhibitor JNJ38877605 was a promising anticancer agent, but its clinical development was halted due to renal toxicity caused by the poor solubility of its aldehyde oxidase (AO) metabolites. To address this, a deuterated analog was synthesized where deuterium was introduced at the AO metabolic site.

Data Presentation

Table 1: Comparative In Vitro Metabolic Stability in Monkey Liver S9 Fraction

Compound	Parent Compound Remaining (%)	Key Metabolite (M2-2) Formation
JNJ38877605	Lower	Significant
Deuterated JNJ38877605	Higher	Significantly Reduced[1]

Table 2: Comparative Pharmacokinetic Parameters in Cynomolgus Monkeys (Oral Administration)

Parameter	JNJ38877605	Deuterated JNJ38877605	Fold Change
AUC (Area Under the Curve)	Normalized to 1	1.88	1.88x Increase[1]
Cmax (Maximum Concentration)	Normalized to 1	1.56	1.56x Increase[1]

Table 3: In Vivo Antitumor Efficacy in EBC-1 Tumor-Bearing Nude Mice

Treatment Group	Tumor Growth Inhibition
Vehicle Control	Baseline
JNJ38877605	Effective
Deuterated JNJ38877605	More Effective than JNJ38877605[1]

Signaling Pathways of Interest

4-Aminopyrazole derivatives are frequently developed as inhibitors of protein kinases. Below are simplified diagrams of key signaling pathways often targeted by these inhibitors.

Caption: Simplified c-Met signaling pathway.

Caption: Simplified JAK-STAT signaling pathway.

Caption: Simplified FGFR signaling pathway.

Experimental Protocols

The following are detailed, representative protocols for the preclinical evaluation of deuterated 4-aminopyrazole compounds.

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This assay quantifies kinase activity by measuring the amount of ADP produced in a kinase reaction.

Workflow Diagram:

Caption: Workflow for the ADP-Glo™ kinase inhibition assay.

Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of the deuterated 4-aminopyrazole inhibitor in 100% DMSO.

  • Perform a serial dilution (e.g., 10-point, 3-fold) in DMSO to create a concentration range for IC50 determination.

  • Further dilute the compound in the kinase assay buffer. The final DMSO concentration in the assay should not exceed 1%.

• Kinase Reaction:

  • Add 5 µL of the diluted inhibitor or vehicle control to the wells of a white, opaque 384-well plate.

  • Add 10 µL of a 2X kinase/substrate mixture (containing the target kinase and its specific peptide substrate in kinase assay buffer).

  • Pre-incubate at room temperature for 10 minutes.

  • Initiate the reaction by adding 10 µL of a 2X ATP solution. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubate at 30°C for 60 minutes.

• Signal Detection:

  • Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete any remaining ATP. Incubate at room temperature for 40 minutes.

  • Add 50 µL of Kinase Detection Reagent to each well. This converts the ADP generated to ATP and initiates a luciferase/luciferin reaction.

  • Incubate at room temperature for 30-60 minutes to stabilize the luminescent signal.

• Data Analysis:

  • Measure luminescence using a plate reader.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Cell-Based Proliferation Assay (e.g., BaF3)

This protocol is used to determine the effect of an inhibitor on the proliferation of cancer cell lines that are dependent on a specific kinase for survival and growth.

Methodology:

• Cell Culture:

  • Culture the chosen cancer cell line (e.g., EBC-1 for c-Met) in the appropriate medium supplemented with fetal bovine serum and antibiotics.

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Assay Procedure:

  • Harvest cells and seed them into a 96-well clear-bottom plate at a predetermined density (e.g., 5,000 cells/well). Allow cells to attach overnight.

  • Prepare serial dilutions of the deuterated inhibitor in the cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the inhibitor or vehicle control.

  • Incubate the plate for 72 hours.

• Viability Measurement (Using Resazurin):

  • Add 20 µL of Resazurin solution to each well.

  • Incubate for 2-4 hours at 37°C until a color change is observed.

  • Measure the fluorescence at an excitation of 560 nm and an emission of 590 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition).

Protocol 3: In Vitro Metabolic Stability Assay (Liver S9 Fraction)

This assay assesses the susceptibility of a compound to metabolism by a broad range of Phase I and Phase II enzymes present in the liver S9 fraction.[2][3][4][5]

Workflow Diagram:

References

• 1. Evaluation of Deuterium-Labeled JNJ38877605: Pharmacokinetic, Metabolic, and in Vivo Antitumor Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mttlab.eu [mttlab.eu]
• 3. S9 Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 4. eurekaselect.com [eurekaselect.com]
• 5. Efficiency in Drug Discovery: Liver S9 Fraction Assay As a Screen for Metabolic Stability - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Aminopyrazole-d2 in Kinase Inhibitor Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide to the utilization of 4-Aminopyrazole-d2 in kinase inhibitor research. Deuterium-labeled compounds, such as 4-Aminopyrazole-d2, are invaluable tools in drug discovery and development, primarily for enhancing metabolic stability and enabling precise pharmacokinetic studies. This document outlines the rationale for using 4-Aminopyrazole-d2, its potential benefits in kinase inhibitor profiling, and detailed protocols for its application in in vitro kinase assays, cell-based assays, and pharmacokinetic analysis.

Introduction

The 4-aminopyrazole scaffold is a well-established pharmacophore in the design of kinase inhibitors, targeting a wide range of kinases involved in oncology, immunology, and other therapeutic areas. Strategic modification of this core structure is crucial for optimizing potency, selectivity, and pharmacokinetic properties. One such modification is the introduction of deuterium (B1214612), a stable isotope of hydrogen.

The replacement of hydrogen with deuterium at specific positions can significantly alter the metabolic fate of a drug candidate. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a slower rate of metabolic cleavage by enzymes such as cytochrome P450 (CYP). This phenomenon, known as the kinetic isotope effect (KIE), can result in:

• Improved Metabolic Stability: Reduced rate of metabolism leads to a longer half-life and increased overall drug exposure.

• Enhanced Pharmacokinetic Profile: Potentially leading to lower and less frequent dosing regimens.

• Reduced Formation of Reactive Metabolites: Minimizing the risk of toxicity.

• Internal Standard for Mass Spectrometry: The mass difference allows for precise quantification in biological matrices.

4-Aminopyrazole-d2, with deuterium atoms at the 3 and 5 positions of the pyrazole (B372694) ring, is designed to investigate these potential advantages in novel kinase inhibitors.

Data Presentation

The following tables present illustrative quantitative data from hypothetical studies comparing a non-deuterated 4-aminopyrazole-based kinase inhibitor (Parent Compound) with its deuterated analog (4-Aminopyrazole-d2 Analog).

Table 1: In Vitro Kinase Inhibitory Activity

Compound	Target Kinase	IC50 (nM)
Parent Compound	Kinase A	15.2
4-Aminopyrazole-d2 Analog	Kinase A	14.8
Parent Compound	Kinase B	8.7
4-Aminopyrazole-d2 Analog	Kinase B	9.1

Note: Deuteration at non-metabolic sites is not expected to significantly alter the intrinsic inhibitory activity of the compound.

Table 2: In Vitro Metabolic Stability in Human Liver Microsomes

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)
Parent Compound	25	27.7
4-Aminopyrazole-d2 Analog	75	9.2

Table 3: In Vivo Pharmacokinetic Parameters in Mice (10 mg/kg, Oral Administration)

Compound	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	t½ (h)
Parent Compound	450	0.5	1250	2.1
4-Aminopyrazole-d2 Analog	680	1.0	3100	4.5

Experimental Protocols

Synthesis of 4-Aminopyrazole-d2

While a specific synthesis for 4-Aminopyrazole-d2 is not widely published, a potential route involves H/D exchange on a suitable 4-aminopyrazole precursor.

Hypothetical Protocol:

• Starting Material: 4-Amino-1H-pyrazole.

• Deuteration Reagent: Deuterium oxide (D₂O).

• Conditions: Microwave irradiation at 180-200 °C in a sealed vessel.

• Purification: The reaction mixture is cooled, and the product is isolated by crystallization or column chromatography.

• Characterization: The final product is characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the incorporation and position of deuterium atoms.

In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to determine the IC50 value of a test compound.

Materials:

• Kinase of interest (e.g., Kinase A)

• Eu-labeled anti-tag antibody

• Biotinylated tracer

• Streptavidin-DyLight 650

• Assay buffer

• 384-well microplates

• Test compounds (Parent Compound and 4-Aminopyrazole-d2 Analog)

Procedure:

• Prepare a serial dilution of the test compounds in DMSO.

• Add 2.5 µL of the compound dilutions to the wells of the microplate.

• Prepare a kinase/antibody solution and add 2.5 µL to each well.

• Prepare a tracer/streptavidin-DyLight 650 solution and add 5 µL to each well.

• Incubate the plate at room temperature for 1 hour, protected from light.

• Read the plate on a TR-FRET-compatible plate reader (excitation at 340 nm, emission at 615 nm and 665 nm).

• Calculate the emission ratio and plot against the compound concentration to determine the IC50 value.

Cell-Based Kinase Activity Assay (Western Blot for Phospho-Substrate)

This protocol assesses the ability of the inhibitor to block kinase activity within a cellular context.

Materials:

• Cancer cell line expressing the target kinase

• Cell culture medium and supplements

• Test compounds

• Lysis buffer

• Primary antibodies (anti-phospho-substrate and anti-total-substrate)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in a 6-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds for a specified time (e.g., 2 hours).

• Lyse the cells and quantify the protein concentration.

• Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Add the chemiluminescent substrate and visualize the bands using an imaging system.

• Quantify the band intensities to determine the inhibition of substrate phosphorylation.

In Vitro Metabolic Stability Assay

This protocol evaluates the metabolic stability of the compounds in human liver microsomes (HLM).

Materials:

• Human liver microsomes

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Test compounds

• Acetonitrile (B52724) with an internal standard (e.g., a deuterated stable isotope-labeled compound)

Procedure:

• Pre-warm the HLM and NADPH regenerating system at 37°C.

• Add the test compound to the HLM solution and initiate the reaction by adding the NADPH regenerating system.

• At various time points (0, 5, 15, 30, 60 minutes), quench the reaction by adding cold acetonitrile with the internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Plot the natural log of the percentage of the remaining parent compound versus time to determine the half-life (t½).

Pharmacokinetic Study in Mice

This protocol outlines an oral pharmacokinetic study in mice.

Materials:

• Male BALB/c mice (6-8 weeks old)

• Test compounds formulated in a suitable vehicle (e.g., 0.5% methylcellulose)

• Blood collection supplies (e.g., EDTA-coated tubes)

Procedure:

• Fast the mice overnight before dosing.

• Administer the test compounds orally via gavage at a dose of 10 mg/kg.

• Collect blood samples via tail vein or retro-orbital bleeding at specified time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

• Process the blood to obtain plasma and store at -80°C until analysis.

• Analyze the plasma samples by LC-MS/MS to determine the drug concentration.

• Use pharmacokinetic software to calculate parameters such as Cmax, Tmax, AUC, and t½.

Visualizations

Caption: Workflow for kinase inhibitor development.

Caption: Impact of deuteration on metabolic pathways.

Caption: Pharmacokinetic profile comparison.

Application Note: Measuring 4-Aminopyrazole Uptake with a Deuterated Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-aminopyrazole and its derivatives are heterocyclic organic compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities. Understanding the cellular uptake of these compounds is crucial for elucidating their mechanism of action, pharmacokinetic properties, and potential as therapeutic agents. This application note provides a detailed protocol for measuring the cellular uptake of 4-aminopyrazole using a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, incorporating a deuterated internal standard for enhanced accuracy and precision.

The use of a stable isotope-labeled internal standard, such as deuterated 4-aminopyrazole (d-4-aminopyrazole), is the gold standard for quantitative mass spectrometry.[1] This is because the deuterated standard exhibits nearly identical physicochemical properties to the analyte of interest, ensuring similar behavior during sample preparation and analysis. This co-elution and similar ionization efficiency allow for the correction of matrix effects and variations in instrument response, leading to highly reliable quantification.[1]

This protocol is designed for researchers in drug discovery and development to accurately quantify the intracellular concentration of 4-aminopyrazole, providing valuable data for structure-activity relationship (SAR) studies and the optimization of lead compounds.

Signaling Pathways and Transport Mechanisms

The cellular uptake of small molecules like 4-aminopyrazole is often mediated by transmembrane proteins known as solute carrier (SLC) transporters. These transporters facilitate the movement of a wide range of substrates, including nutrients, metabolites, and drugs, across cellular membranes. While the specific SLC transporter responsible for 4-aminopyrazole uptake has not been definitively identified, the general mechanism involves the binding of the substrate to the transporter, a conformational change in the transporter protein, and subsequent release of the substrate into the cytoplasm. This process can be either passive (facilitated diffusion) or active (requiring energy).

Figure 1: Generalized mechanism of 4-aminopyrazole uptake via a solute carrier (SLC) transporter.

Experimental Workflow

The overall experimental workflow for measuring 4-aminopyrazole uptake is depicted below. The process begins with cell culture and treatment, followed by cell lysis and protein precipitation with the addition of the deuterated internal standard. The supernatant is then analyzed by LC-MS/MS to quantify the intracellular concentration of 4-aminopyrazole.

Figure 2: Experimental workflow for the quantification of 4-aminopyrazole uptake.

Experimental Protocols

Materials and Reagents

• Cell Line: A suitable cell line for the study (e.g., HeLa, HEK293, or a cancer cell line of interest).

• Cell Culture Medium: Appropriate medium for the chosen cell line (e.g., DMEM, MEM).

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin Solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• 4-Aminopyrazole: Analytical standard.

• Deuterated 4-Aminopyrazole (d-4-aminopyrazole): Internal standard.

• Acetonitrile (ACN): LC-MS grade.

• Methanol (MeOH): LC-MS grade.

• Formic Acid: LC-MS grade.

• Water: Ultrapure, LC-MS grade.

• 96-well cell culture plates

• Microcentrifuge tubes

Protocol 1: Cell Culture and Treatment

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 104 cells per well and incubate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• Preparation of Treatment Solutions: Prepare stock solutions of 4-aminopyrazole in a suitable solvent (e.g., DMSO or water). Further dilute the stock solution with cell culture medium to achieve the desired final concentrations.

• Cell Treatment: Remove the culture medium from the wells and wash the cells once with PBS. Add 100 µL of the treatment solutions to each well. Include vehicle control wells treated with the same concentration of the solvent used for the stock solution.

• Incubation: Incubate the plate at 37°C for the desired time points (e.g., 15, 30, 60, 120 minutes).

Protocol 2: Sample Preparation for LC-MS/MS Analysis

• Cell Lysis and Standard Addition: After incubation, aspirate the treatment solution and wash the cells three times with ice-cold PBS to remove any extracellular 4-aminopyrazole.

• Add 100 µL of ice-cold lysis buffer (e.g., 80:20 Methanol:Water) containing the deuterated internal standard (d-4-aminopyrazole) at a fixed concentration (e.g., 100 ng/mL) to each well.

• Scraping and Transfer: Scrape the cells from the bottom of the wells and transfer the cell lysate to a microcentrifuge tube.

• Protein Precipitation: Vortex the microcentrifuge tubes vigorously for 1 minute to ensure complete cell lysis and protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins and cell debris.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube or a 96-well plate for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 4-Aminopyrazole: Precursor ion (Q1) m/z > Product ion (Q3) m/z (To be determined empirically, but a hypothetical transition could be 84.1 > 67.1).

    • d-4-Aminopyrazole: Precursor ion (Q1) m/z > Product ion (Q3) m/z (To be determined empirically, assuming a D3-labeled standard, a hypothetical transition could be 87.1 > 70.1).

  • Collision Energy and other MS parameters: Optimize for maximum signal intensity for each transition.

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis should be summarized in clear and structured tables. This allows for easy comparison of 4-aminopyrazole uptake under different conditions (e.g., time points, concentrations).

Table 1: Time-Dependent Uptake of 4-Aminopyrazole

Time (minutes)	Intracellular 4-Aminopyrazole (ng/10^6 cells)	Standard Deviation
15	1.2	0.2
30	2.5	0.4
60	4.8	0.6
120	8.1	0.9

Table 2: Concentration-Dependent Uptake of 4-Aminopyrazole (at 60 minutes)

Extracellular Concentration (µM)	Intracellular 4-Aminopyrazole (ng/10^6 cells)	Standard Deviation
1	0.5	0.1
5	2.3	0.3
10	4.8	0.5
25	9.5	1.1
50	15.2	1.8

Conclusion

This application note provides a comprehensive and detailed protocol for the accurate measurement of 4-aminopyrazole cellular uptake using LC-MS/MS with a deuterated internal standard. The use of a stable isotope-labeled standard is critical for minimizing analytical variability and ensuring high-quality, reproducible data. The presented workflow and protocols can be adapted for various cell lines and experimental conditions, providing a valuable tool for researchers in the field of drug discovery and development to investigate the cellular pharmacology of 4-aminopyrazole and its analogs. The insights gained from such studies are instrumental in understanding the molecular mechanisms of action and in the rational design of more effective therapeutic agents.

References

• 1. americanlaboratory.com [americanlaboratory.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Aminopyrazole-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-Aminopyrazole-d2 for higher yields. The guidance is structured in a question-and-answer format to directly address potential challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common strategy for synthesizing 4-Aminopyrazole-d2?

A1: A prevalent and effective strategy involves a multi-step synthesis. This process begins with the nitration of pyrazole (B372694) to form 4-nitropyrazole. The subsequent and crucial step is the deuteration of 4-nitropyrazole at the 3 and 5 positions. The final step is the reduction of the deuterated 4-nitropyrazole to yield 4-Aminopyrazole-d2. An alternative, though less documented, approach is the direct deuteration of 4-aminopyrazole.

Q2: How can I introduce deuterium (B1214612) into the pyrazole ring?

A2: Deuterium can be incorporated into the pyrazole ring through hydrogen-deuterium (H/D) exchange. This can be achieved by heating the pyrazole substrate in a deuterated solvent such as D₂O, often with the addition of an acid or base catalyst. For certain activated pyrazoles, this exchange can occur at ambient temperatures. Another method is through metal-catalyzed H/D exchange, for instance, using a ruthenium catalyst with D₂O as the deuterium source.

Q3: What are the critical factors for achieving a high yield in the reduction of 4-nitropyrazole?

A3: The choice of catalyst and reaction conditions are paramount for the high-yield reduction of 4-nitropyrazole. Catalytic hydrogenation using palladium on carbon (Pd/C) is a common method. It is important to optimize the catalyst loading, hydrogen pressure, temperature, and solvent to ensure complete conversion and minimize side reactions, such as C-N bond cleavage.

Q4: How can I confirm the successful deuteration and purity of my final product?

A4: Nuclear Magnetic Resonance (NMR) spectroscopy is the primary analytical technique to confirm deuteration. The disappearance or significant reduction of signals corresponding to the protons at the 3 and 5 positions in the ¹H NMR spectrum is a clear indicator of successful deuteration. Mass spectrometry can be used to confirm the change in molecular weight due to the incorporated deuterium atoms. High-Performance Liquid Chromatography (HPLC) is recommended for assessing the purity of the final compound.

Troubleshooting Guides

Problem 1: Low Yield During Nitration of Pyrazole

Q: My synthesis of 4-nitropyrazole from pyrazole is resulting in a low yield. What are the possible causes and solutions?

A: Low yields in the nitration of pyrazole are often due to suboptimal reaction conditions or incomplete reaction.

Troubleshooting Steps:

• Nitrating Agent: Ensure the use of a potent nitrating agent. A mixture of fuming nitric acid and fuming sulfuric acid has been shown to produce high yields.

• Reaction Temperature: Maintain careful control of the reaction temperature. The initial formation of pyrazole sulfate (B86663) should be conducted at room temperature, followed by the addition of the nitrating agent at a reduced temperature (e.g., in an ice-water bath) to control the exothermic reaction. The subsequent nitration reaction may require heating to around 50°C for a specific duration to drive the reaction to completion.

• Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. Insufficient reaction time will lead to incomplete conversion.

• Work-up Procedure: The reaction mixture should be quenched by pouring it into ice water to precipitate the 4-nitropyrazole product. Ensure thorough washing of the precipitate to remove any residual acid.

Parameter	Condition A (Lower Yield)	Condition B (Optimized for Higher Yield)
Nitrating Agent	Nitric acid/Sulfuric acid	Fuming Nitric acid/Fuming Sulfuric acid
Temperature	90°C	0-10°C (addition), then 50°C
Reaction Time	6 hours	1.5 hours (at 50°C)
Reported Yield	~56%	~85%[1]

Problem 2: Inefficient or Incomplete Deuteration

Q: I am struggling to achieve a high level of deuterium incorporation into the pyrazole ring. How can I improve the efficiency of the H/D exchange?

A: Incomplete deuteration can be a result of several factors, including the choice of deuterated solvent, catalyst, reaction temperature, and reaction time.

Troubleshooting Steps:

• Deuterated Solvent: D₂O is the most common and cost-effective deuterium source. Ensure the D₂O is of high isotopic purity.

• Catalyst: For substrates that are not sufficiently activated, the addition of an acid catalyst (e.g., DCl in D₂O) can significantly enhance the rate of H/D exchange.

• Temperature: Increasing the reaction temperature will generally increase the rate of H/D exchange. However, be mindful of potential side reactions or degradation of your starting material at elevated temperatures. Microwave irradiation can also be employed to accelerate the exchange.

• Reaction Time: H/D exchange is an equilibrium process. Multiple cycles of dissolving the substrate in fresh D₂O and removing the solvent can drive the equilibrium towards a higher level of deuteration.

• Alternative Methods: If simple acid/base catalysis is ineffective, consider using a transition metal catalyst, such as a ruthenium complex, which has been shown to catalyze H/D exchange on pyrazoles.

Method	Substrate	Conditions	Deuterium Incorporation
Acid Catalysis	Pyrazoles with activating groups	D₂O, acid catalyst, ambient or elevated temperature	Up to >99% D at C-4[2][3][4]
Recrystallization	3,4,5-trinitropyrazole	Recrystallization from D₂O (3 times)	>98% deuteration[5]
Ruthenium Catalysis	Pyrazole derivatives	Ru catalyst, D₂O	Regiospecific H/D exchange[6]

Problem 3: Low Yield and Side Product Formation During Reduction of 4-Nitropyrazole-d2

Q: The reduction of my deuterated 4-nitropyrazole is giving a low yield of the desired 4-aminopyrazole-d2, and I am observing significant side products. What could be going wrong?

A: Low yields and side products during the reduction of nitropyrazoles are often associated with the choice of reducing agent and reaction conditions, which can lead to over-reduction or cleavage of the pyrazole ring.

Troubleshooting Steps:

• Catalyst Selection: Palladium on carbon (Pd/C) is a standard catalyst for this reduction. The quality and activity of the catalyst can vary, so it may be necessary to screen catalysts from different suppliers.

• Catalyst Loading: Use an appropriate catalyst loading. Typically, 5-10 mol% of Pd/C is sufficient. Higher loadings may lead to over-reduction.

• Hydrogen Pressure: The reaction is usually carried out under a hydrogen atmosphere. Atmospheric pressure is often sufficient, but in some cases, a slightly elevated pressure might be required. High pressures should be avoided as they can promote side reactions.

• Solvent: The choice of solvent can influence the reaction rate and selectivity. Protic solvents like ethanol (B145695) or methanol (B129727) are commonly used.

• Reaction Monitoring: Carefully monitor the reaction by TLC to stop it once the starting material is consumed. Over-running the reaction can lead to the formation of undesired byproducts.

• Alternative Reducing Agents: If catalytic hydrogenation is problematic, other reducing agents such as tin(II) chloride (SnCl₂) in hydrochloric acid, or iron powder in acetic acid can be explored.

Parameter	Potential Issue	Recommended Solution
Catalyst	Low activity or inappropriate choice	Use a high-quality Pd/C catalyst.
Hydrogen Pressure	Too high, leading to over-reduction	Use atmospheric or slightly elevated pressure.
Reaction Time	Too long, causing side product formation	Monitor reaction by TLC and stop upon completion.
pH	Acidic conditions with some reducing agents	Neutralize carefully during work-up.

Visualizations

Caption: Synthetic workflow for 4-Aminopyrazole-d2.

Caption: Troubleshooting decision tree for low yield.

References

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Item - Selective, Ambient-Temperature C‑4 Deuteration of Pyrazole Derivatives by D2O - figshare - Figshare [figshare.com]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective ruthenium catalysed H–D exchange using D2O as the deuterium source - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Minimizing isotopic exchange in 4-Aminopyrazole-d2 synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 4-Aminopyrazole-d2, with a focus on minimizing isotopic exchange.

Frequently Asked Questions (FAQs)

Q1: What is the most significant challenge in the synthesis of 4-Aminopyrazole-d2?

A1: The primary challenge is preventing undesired hydrogen-deuterium (H/D) exchange at positions other than the target C4-position, as well as avoiding back-exchange of the C4-deuteron during the reaction and workup. The protons on the pyrazole (B372694) ring and the amino group can be labile under certain conditions, leading to a decrease in isotopic purity.

Q2: What is the recommended method for achieving high isotopic purity for 4-Aminopyrazole-d2?

A2: A highly effective method is the direct C-4 deuteration of 4-aminopyrazole using deuterium (B1214612) oxide (D₂O) as the deuterium source. This can be performed with or without an acid catalyst. The amino group at the C-3(5) position activates the C-4 position for electrophilic substitution, making this position particularly susceptible to deuteration.[1][2]

Q3: Why is the C-4 position of 4-aminopyrazole susceptible to deuteration?

A3: The amino group (-NH₂) is an activating group that increases the electron density of the pyrazole ring, particularly at the ortho and para positions. In the case of 4-aminopyrazole, the C-4 position is activated, which facilitates electrophilic substitution reactions like H/D exchange.

Q4: How can I accurately determine the isotopic purity of my 4-Aminopyrazole-d2 sample?

A4: The isotopic purity can be determined using a combination of:

• ¹H NMR Spectroscopy: Observe the reduction or disappearance of the signal corresponding to the C4-proton.

• Mass Spectrometry (MS): Compare the mass spectra of the deuterated and non-deuterated compounds to determine the increase in molecular weight and the isotopic distribution.

Q5: Can I use other deuterated solvents for this reaction?

A5: Yes, other deuterated protic solvents can be used, but D₂O is often preferred due to its low cost and efficiency.[1][2] If using other solvents, ensure they are anhydrous to prevent the introduction of protons.

Troubleshooting Guide

Symptom	Potential Cause	Recommended Solution
Low Deuterium Incorporation at C-4	Incomplete reaction.	Increase reaction time or temperature (if using the uncatalyzed thermal method). If using acid catalysis, ensure the catalyst has not degraded. Consider a fresh batch of catalyst.
Insufficient D₂O.	Use a larger excess of D₂O to drive the equilibrium towards the deuterated product.
Deuterium Scrambling (Incorporation at other positions)	Harsh reaction conditions.	Use milder conditions. If using acid catalysis, consider a lower concentration of acid or a weaker acid. The uncatalyzed thermal method in D₂O is generally very selective for the C-4 position.[1][2]
Low Product Yield	Product loss during workup.	The product can be obtained by simple evaporation of the solvent, which minimizes loss.[1][2] If further purification is needed, use deuterated solvents for chromatography where possible to avoid back-exchange.
Degradation of starting material or product.	If using elevated temperatures, ensure that 4-aminopyrazole is stable under those conditions. Monitor the reaction by TLC or LC-MS to check for degradation products.
Back-Exchange During Workup/Purification	Exposure to protic solvents (H₂O, MeOH, etc.).	Minimize contact with non-deuterated protic solvents. Use deuterated solvents for washing and extraction if necessary. Evaporate the D₂O under reduced pressure to isolate the product.
Acidic or basic residues from workup.	Neutralize the reaction mixture carefully with a deuterated base (e.g., NaOD in D₂O) if an acid catalyst was used, before evaporation.

Experimental Protocols

Protocol 1: Acid-Catalyzed C-4 Deuteration at Ambient Temperature

This protocol is based on the highly efficient and selective deuteration of pyrazole derivatives.[1][2]

Materials:

• 4-Aminopyrazole

• Deuterium Oxide (D₂O, 99.8 atom % D)

• Deuterated acid (e.g., DCl in D₂O or D₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve 4-aminopyrazole in D₂O in a round-bottom flask.

• Add a catalytic amount of a deuterated acid (e.g., a few drops of DCl in D₂O).

• Stir the solution at ambient temperature.

• Monitor the reaction progress by ¹H NMR by taking aliquots from the reaction mixture.

• Once the desired level of deuteration is achieved, carefully neutralize the solution with a deuterated base if necessary.

• Remove the D₂O under reduced pressure to obtain the 4-Aminopyrazole-d2 product.

Protocol 2: Uncatalyzed C-4 Deuteration with Heating

This method avoids the use of a catalyst, which can simplify the workup.[1][2]

Materials:

• 4-Aminopyrazole

• Deuterium Oxide (D₂O, 99.8 atom % D)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Dissolve 4-aminopyrazole in D₂O in a round-bottom flask.

• Heat the solution to reflux.

• Monitor the reaction progress by ¹H NMR.

• After the desired level of deuteration is achieved, cool the solution to room temperature.

• Remove the D₂O under reduced pressure to yield the 4-Aminopyrazole-d2 product.

Quantitative Data

The following table summarizes the expected outcomes based on the selective deuteration method.[1][2]

Method	Temperature	Catalyst	Typical Isotopic Purity at C-4
Acid-Catalyzed	Ambient	Deuterated Acid (e.g., DCl)	>99%
Thermal	Heating/Reflux	None	Up to >99%

Diagrams

Reaction Workflow

Caption: Experimental workflow for the synthesis of 4-Aminopyrazole-d2.

Logical Relationship of Isotopic Exchange

Caption: Key factors influencing isotopic exchange in 4-aminopyrazole deuteration.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective, Ambient-Temperature C-4 Deuteration of Pyrazole Derivatives by D2O - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Matrix Effects in Bioanalysis with 4-Aminopyrazole-d2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for addressing matrix effects in bioanalytical methods using the deuterated internal standard, 4-Aminopyrazole-d2.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect in bioanalysis?

A1: A matrix effect is the alteration of an analyte's ionization efficiency by co-eluting, often unidentified, components in a biological sample.[1][2] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of the analytical method.[3][4]

Q2: Why is a deuterated internal standard like 4-Aminopyrazole-d2 recommended for mitigating matrix effects?

A2: Deuterated internal standards, also known as stable isotope-labeled internal standards (SIL-IS), are considered the gold standard for compensating for matrix effects.[5][6] Because 4-Aminopyrazole-d2 is chemically and physically almost identical to the unlabeled analyte (4-Aminopyrazole), it co-elutes and experiences the same matrix effects.[5][7] By calculating the analyte-to-internal standard peak area ratio, variability caused by ion suppression or enhancement can be effectively normalized, leading to more accurate and reliable quantitative data.[5]

Q3: What are the regulatory expectations regarding matrix effect assessment?

A3: Regulatory bodies like the FDA and EMA require that matrix effects be evaluated during bioanalytical method validation.[1][2][8] The validation should demonstrate that the matrix does not interfere with the accuracy and precision of the measurements.[1][8] Typically, this involves analyzing samples prepared in matrix from at least six different individual sources to assess the variability of the matrix effect.[1][9]

Q4: Can 4-Aminopyrazole-d2 compensate for all sources of analytical variability?

A4: While 4-Aminopyrazole-d2 is highly effective at correcting for variability in extraction recovery, matrix effects, and instrument response, it is crucial that it is added to the samples as early as possible in the sample preparation workflow.[6] Its ability to compensate relies on it being subjected to the same experimental conditions as the analyte.

Q5: What is the difference between absolute and relative matrix effects?

A5: The absolute matrix effect refers to the difference in the analytical response of an analyte in the presence and absence of matrix components. The relative matrix effect is the variation in the matrix effect observed between different lots or sources of the same biological matrix.[10] Assessing the relative matrix effect is a key component of method validation to ensure the assay is robust across different patient or subject samples.[1]

Troubleshooting Guide

This guide provides solutions to common issues encountered when using 4-Aminopyrazole-d2 to address matrix effects.

Problem	Potential Cause	Recommended Action
High variability in analyte/IS ratio across different matrix lots (>15% CV)	Significant relative matrix effect.	1. Optimize Sample Preparation: Employ more rigorous cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering components.[11] 2. Chromatographic Separation: Modify the LC gradient, column chemistry, or mobile phase to better separate the analyte and 4-Aminopyrazole-d2 from matrix interferences.[4][11]
Overall low signal (ion suppression) for both analyte and 4-Aminopyrazole-d2	High concentration of co-eluting matrix components, such as phospholipids (B1166683) or salts.	1. Sample Dilution: Dilute the sample to reduce the concentration of interfering matrix components.[3][12] 2. Phospholipid Removal: Incorporate a specific phospholipid removal step in your sample preparation protocol. 3. Optimize Ion Source Parameters: Adjust ion source settings (e.g., temperature, gas flows) to minimize in-source ion suppression.
Inconsistent 4-Aminopyrazole-d2 peak area across a run	Inconsistent addition of the internal standard or issues with the autosampler.	1. Verify Pipetting Accuracy: Ensure the pipette used for adding the internal standard is calibrated and functioning correctly. 2. Check for IS Adsorption: Investigate potential adsorption of 4-Aminopyrazole-d2 to sample tubes or pipette tips. 3. Autosampler Maintenance: Perform routine maintenance on the autosampler to ensure accurate and precise injections.
Analyte and 4-Aminopyrazole-d2 do not co-elute	Isotopic effects or inappropriate chromatographic conditions.	1. Confirm Co-elution: Overlay chromatograms of the analyte and 4-Aminopyrazole-d2 to verify their retention times are identical. A slight shift can sometimes occur with deuterium (B1214612) labeling, but it should be minimal. 2. Adjust Chromatography: If a significant separation is observed, adjust the chromatographic method. Co-elution is critical for effective matrix effect compensation.[5]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect

This protocol details the experiment to quantify the matrix factor (MF) and the internal standard-normalized matrix factor.

Objective: To quantitatively determine the extent of ion suppression or enhancement.

Materials:

• Blank biological matrix from at least six different sources.

• Analyte (e.g., 4-Aminopyrazole) stock solution.

• Internal Standard (4-Aminopyrazole-d2) stock solution.

• Mobile phase and reconstitution solvent.

• LC-MS/MS system.

Procedure:

• Prepare Three Sets of Samples at low and high concentrations (e.g., LLOQ and ULOQ):

  • Set A (Neat Solution): Spike the analyte and 4-Aminopyrazole-d2 into the reconstitution solvent.

  • Set B (Post-extraction Spike): Process blank matrix from each of the six sources through the entire sample preparation procedure. Spike the analyte and 4-Aminopyrazole-d2 into the final, extracted matrix.

  • Set C (Pre-extraction Spike): Spike the analyte and 4-Aminopyrazole-d2 into the blank matrix from each of the six sources before starting the sample preparation procedure.

• Analyze the samples using the developed LC-MS/MS method.

• Calculate the Matrix Factor (MF) and IS-Normalized MF:

  • Matrix Factor (MF) = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • IS-Normalized MF = (Analyte/IS Peak Area Ratio in Set B) / (Analyte/IS Peak Area Ratio in Set A)

Acceptance Criteria: The coefficient of variation (CV%) of the IS-normalized MF across the different matrix sources should be ≤15%.[6][9]

Data Presentation: Example Matrix Effect Assessment

Matrix Source	Analyte Peak Area (Set B)	IS Peak Area (Set B)	Analyte/IS Ratio (Set B)	IS-Normalized MF
Lot 1	85,000	98,000	0.867	1.02
Lot 2	78,000	90,000	0.867	1.02
Lot 3	92,000	105,000	0.876	1.03
Lot 4	81,000	94,000	0.862	1.01
Lot 5	75,000	88,000	0.852	1.00
Lot 6	88,000	101,000	0.871	1.02
Mean	1.02
%CV	1.1%
Assuming the mean Analyte/IS Peak Area Ratio in Set A is 0.850.

Visualizations

Experimental Workflow for Matrix Effect Evaluation

Caption: Workflow for the quantitative assessment of matrix effects.

Logical Relationship of Matrix Effect Compensation

Caption: How a deuterated internal standard corrects for variability.

References

• 1. nalam.ca [nalam.ca]
• 2. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 3. providiongroup.com [providiongroup.com]
• 4. benchchem.com [benchchem.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. fda.gov [fda.gov]
• 9. e-b-f.eu [e-b-f.eu]
• 10. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing 4-Aminopyrazole-d2 Recovery from Biological Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the recovery of 4-Aminopyrazole-d2 from biological samples.

Frequently Asked Questions (FAQs)

Q1: We are observing low and inconsistent recovery of 4-Aminopyrazole-d2 from plasma samples using protein precipitation (PPT). What are the likely causes and how can we improve it?

A1: Low and variable recovery of a polar compound like 4-Aminopyrazole-d2 after protein precipitation is a common issue. The primary causes are often co-precipitation with proteins and the high polarity of the analyte, which can lead to poor partitioning into the supernatant.

Troubleshooting Steps:

• Optimize Precipitating Solvent: Acetonitrile (B52724) is generally more effective than methanol (B129727) for precipitating plasma proteins and minimizing co-precipitation of polar analytes.[1][2] Experiment with different ratios of organic solvent to plasma (e.g., 2:1, 3:1, 4:1 v/v). Higher volumes of acetonitrile can improve protein removal and analyte recovery.[1]

• Adjust pH: The charge state of 4-Aminopyrazole-d2 is pH-dependent. Adjusting the pH of the sample before or during precipitation can improve its solubility in the supernatant. Since 4-Aminopyrazole is a basic compound, acidifying the sample (e.g., with a small amount of formic acid) can enhance its solubility in the aqueous/organic supernatant.

• Salting-Out Effect: Adding a salt (e.g., ammonium (B1175870) sulfate) along with the organic solvent can enhance protein precipitation and drive polar analytes into the supernatant.[2]

• Temperature Control: Perform the precipitation at low temperatures (e.g., on ice) to minimize enzymatic degradation and potentially improve precipitation efficiency.

Q2: What is the most suitable Solid-Phase Extraction (SPE) sorbent for extracting 4-Aminopyrazole-d2 from urine?

A2: For a polar aromatic amine like 4-Aminopyrazole-d2, a mixed-mode cation exchange SPE sorbent is often the most effective. This type of sorbent combines reversed-phase and ion-exchange retention mechanisms. The aromatic pyrazole (B372694) ring can interact with the reversed-phase component, while the amino group (which will be protonated at acidic pH) can be retained by the cation exchange functional groups. This dual retention mechanism allows for aggressive washing steps to remove matrix interferences without losing the analyte.

Recommended Sorbent Types:

• Mixed-Mode Cation Exchange (MCX): These sorbents are ideal for basic compounds and allow for a "catch-and-release" mechanism based on pH.

• Polymeric Reversed-Phase (e.g., Oasis HLB): These can also be effective, especially if the primary interaction is hydrophobic. The retention of polar compounds can be enhanced by adjusting the sample pH.

Q3: We are experiencing significant matrix effects in our LC-MS/MS analysis of 4-Aminopyrazole-d2 despite good recovery. How can we mitigate this?

A3: Matrix effects, which are the suppression or enhancement of ionization by co-eluting endogenous components, are a major challenge in bioanalysis.

Mitigation Strategies:

• Improve Sample Cleanup: Switch from a general method like protein precipitation to a more selective technique like SPE or Liquid-Liquid Extraction (LLE). SPE, in particular, can be highly effective at removing interfering phospholipids (B1166683) and other matrix components.

• Optimize Chromatography:

  • Change Mobile Phase: Modify the gradient, pH, or organic solvent to improve the separation of 4-Aminopyrazole-d2 from matrix interferences.

  • Use a Different Column: A column with a different chemistry (e.g., a phenyl-hexyl column instead of a C18) may provide a different selectivity and resolve the analyte from the interfering components.

• Dilute the Sample: If sensitivity allows, diluting the sample extract can reduce the concentration of matrix components and thereby lessen their impact on ionization.

• Use a Stable Isotope Labeled Internal Standard: As you are using 4-Aminopyrazole-d2, it is likely your internal standard. A stable isotope-labeled internal standard is the best tool to compensate for matrix effects, as it will be affected in the same way as the analyte. If you are still seeing issues, it may be due to differential matrix effects between the analyte and the internal standard, which can sometimes occur with deuterated standards. In such cases, further optimization of the cleanup and chromatography is necessary.

Troubleshooting Guides

Guide 1: Improving Recovery with Protein Precipitation (PPT)

This guide provides a systematic approach to optimizing PPT for 4-Aminopyrazole-d2.

Experimental Protocol: Optimizing PPT Conditions

• Sample Preparation: Aliquot 100 µL of your biological matrix (e.g., plasma) into several microcentrifuge tubes. Spike with 4-Aminopyrazole-d2 to a known concentration.

• Solvent and Ratio Evaluation:

  • Prepare sets of samples to be precipitated with acetonitrile and methanol.

  • Within each set, test different solvent-to-sample ratios: 2:1, 3:1, and 4:1 (v/v).

• pH Adjustment (Optional): For a parallel set of experiments, add 5 µL of 1% formic acid to each plasma sample before adding the precipitating solvent.

• Precipitation:

  • Add the appropriate volume of cold (4°C) precipitating solvent to each sample.

  • Vortex vigorously for 30 seconds.

  • Incubate at 4°C for 20 minutes to facilitate protein crashing.

• Centrifugation: Centrifuge at >12,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Analysis: Analyze the supernatant by LC-MS/MS and calculate the recovery.

Data Presentation: Expected Recovery of Polar Aromatic Amines with PPT

Precipitating Solvent	Solvent:Plasma Ratio (v/v)	Expected Recovery Range (%)	Notes
Acetonitrile	3:1	80 - 95%	Generally provides cleaner extracts and better recovery for polar compounds compared to methanol.[1][2]
Methanol	3:1	60 - 85%	May result in more co-precipitation of polar analytes.
Acetonitrile + 1% Acid	3:1	85 - 100%	Acidification can improve the solubility of basic compounds like 4-aminopyrazole in the supernatant.

Note: These are typical recovery ranges for polar aromatic amines and should be confirmed experimentally for 4-Aminopyrazole-d2.

Optimized Protein Precipitation Workflow.

Guide 2: Solid-Phase Extraction (SPE) for Cleaner Samples

This guide details a generic SPE protocol for extracting 4-Aminopyrazole-d2 from urine.

Experimental Protocol: Mixed-Mode Cation Exchange SPE

• Sorbent: Mixed-mode cation exchange (e.g., Oasis MCX).

• Sample Pre-treatment: Dilute the urine sample 1:1 with 4% phosphoric acid in water. This ensures that the amino group of 4-Aminopyrazole-d2 is protonated.

• Condition: Pass 1 mL of methanol through the cartridge.

• Equilibrate: Pass 1 mL of 4% phosphoric acid in water through the cartridge.

• Load: Load the pre-treated sample onto the cartridge at a slow flow rate (~1 mL/min).

• Wash 1: Pass 1 mL of 0.1 M hydrochloric acid through the cartridge to remove acidic and neutral interferences.

• Wash 2: Pass 1 mL of methanol through the cartridge to remove non-polar interferences.

• Elute: Elute 4-Aminopyrazole-d2 with 1 mL of 5% ammonium hydroxide (B78521) in methanol. The basic elution solvent neutralizes the amino group, releasing it from the cation exchange sorbent.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Data Presentation: Expected Recovery of Aromatic Amines with SPE from Urine

Analyte Class	SPE Sorbent	Recovery Range (%)	Relative Standard Deviation (RSD) (%)	Reference
Aromatic Amines	Mixed-Mode Cation Exchange	75 - 127%	7.7 - 14.8%	[3]
Aromatic Amines	Magnetic Covalent Framework	81.9 - 120%	< 9.9%	[4][5]
Aromatic Amines	Molecularly Imprinted Polymer	87.7 - 111.3%	< 9.9%	[6]

Note: These values are for various aromatic amines and demonstrate the high and reproducible recoveries achievable with optimized SPE methods.

Mixed-Mode Cation Exchange SPE Workflow.

Guide 3: Liquid-Liquid Extraction (LLE) for Alternative Selectivity

LLE can be a powerful tool, especially when trying to remove different types of interferences than those removed by SPE.

Experimental Protocol: Optimizing LLE

• Sample Preparation: To 200 µL of plasma or urine, add 4-Aminopyrazole-d2.

• pH Adjustment: Adjust the sample pH to >9.0 with a basic buffer (e.g., ammonium hydroxide) to ensure 4-Aminopyrazole-d2 is in its neutral, more organic-soluble form.

• Solvent Extraction:

  • Add 1 mL of an appropriate organic solvent (e.g., ethyl acetate, methyl tert-butyl ether (MTBE), or a mixture like dichloromethane/isopropanol).

  • Vortex for 2 minutes.

  • Centrifuge at 3000 x g for 5 minutes to separate the layers.

• Organic Phase Collection: Transfer the organic (upper) layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent and reconstitute the residue in the mobile phase.

Data Presentation: Expected Recovery with LLE

Solvent System	pH	Expected Recovery Range (%)	Notes
Ethyl Acetate	>9.0	70 - 90%	A good starting solvent for moderately polar compounds.
Methyl tert-butyl ether (MTBE)	>9.0	65 - 85%	Less polar than ethyl acetate, may provide a cleaner extract.
Dichloromethane/Isopropanol (B130326) (9:1)	>9.0	80 - 95%	The addition of a polar modifier like isopropanol can improve the recovery of polar analytes.

Note: Recovery is highly dependent on the analyte's partition coefficient (LogP), which is influenced by pH and the choice of organic solvent. Optimization is key.[7]

Troubleshooting Decision Tree for Low Recovery.

References

• 1. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Selective extraction and determination of aromatic amine metabolites in urine samples by using magnetic covalent framework nanocomposites and HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective extraction and determination of aromatic amine metabolites in urine samples by using magnetic covalent framework nanocomposites and HPLC-MS/MS - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Determination of urinary aromatic amines in smokers and nonsmokers using a MIPs-SPE coupled with LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: LC-MS/MS Source Optimization for 4-Aminopyrazole-d2 Detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their LC-MS/MS source for the detection of 4-Aminopyrazole-d2.

Frequently Asked Questions (FAQs)

Q1: What is the optimal ionization mode for 4-Aminopyrazole-d2 detection?

A1: For small, polar molecules containing nitrogen, such as 4-Aminopyrazole-d2, Electrospray Ionization (ESI) in the positive ion mode is generally the most effective. This is because the basic nitrogen atoms in the pyrazole (B372694) ring and the amino group are readily protonated, forming a stable [M+H]⁺ ion.

Q2: What are the expected precursor and product ions for 4-Aminopyrazole-d2?

A2: The precursor ion in positive ESI mode will be the protonated molecule, [M+H]⁺. For 4-Aminopyrazole-d2, with a molecular weight of approximately 85.1 g/mol , the precursor ion will have an m/z of 88.1 (accounting for the two deuterium (B1214612) atoms). Common fragmentation pathways for pyrazoles involve the loss of neutral molecules like HCN or N₂ from the ring structure. Therefore, potential product ions should be scanned for after inducing fragmentation of the m/z 88.1 precursor. A recommended starting point is to monitor for fragments corresponding to the loss of HCN (m/z ~61.1) and other characteristic fragments of the pyrazole ring.

Q3: What are typical starting LC conditions for 4-Aminopyrazole-d2 analysis?

A3: Due to its polar nature, retaining 4-Aminopyrazole-d2 on a standard reversed-phase column can be challenging. A method using a C18 column with a mobile phase containing a low concentration of an acidic modifier is a good starting point. For a similar compound, 4-methylpyrazole, a monolithic C18 column was used with an isocratic mobile phase of 0.2% formic acid in water and acetonitrile (B52724) (20:80, v/v).[1] Given the polarity of 4-aminopyrazole, a higher aqueous percentage in the mobile phase may be necessary for adequate retention.

Q4: How can I improve the retention of 4-Aminopyrazole-d2 on my LC column?

A4: If you are experiencing poor retention, consider the following strategies:

• Increase the aqueous content of your mobile phase.

• Use a polar-embedded or polar-endcapped reversed-phase column designed for better retention of polar analytes.

• Employ Hydrophilic Interaction Liquid Chromatography (HILIC) .

• For challenging cases, ion-pair chromatography can be used to enhance retention. For the related compound 3,4-dimethyl-1H-pyrazole, perfluoroalkanoic acids were used as ion-pair reagents to improve retention and peak shape.[2]

Q5: Why is a deuterated internal standard like 4-Aminopyrazole-d2 used?

A5: A stable isotope-labeled internal standard (SIL-IS) like 4-Aminopyrazole-d2 is considered the gold standard in quantitative LC-MS/MS analysis. It is chemically identical to the analyte but has a different mass. This allows it to co-elute with the analyte and experience similar matrix effects and ionization suppression or enhancement, thus providing the most accurate correction for variations during sample preparation and analysis.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS source optimization for 4-Aminopyrazole-d2.

Problem 1: Low or No Signal Intensity

Possible Cause	Troubleshooting Step
Incorrect Ionization Mode	Confirm that you are operating in positive ESI mode .
Suboptimal Source Parameters	Systematically optimize key source parameters. Start with the recommended values in Table 2 and adjust one at a time.
Poor Fragmentation	Optimize the collision energy (CE) and cone voltage (or equivalent) to ensure efficient fragmentation of the precursor ion.
Mobile Phase Incompatibility	Ensure your mobile phase is compatible with ESI. High concentrations of non-volatile buffers (e.g., phosphate) can suppress ionization. Opt for volatile additives like formic acid or ammonium (B1175870) formate.
Ion Suppression from Matrix	Dilute the sample, improve sample clean-up, or adjust chromatography to separate the analyte from interfering matrix components.
Analyte Degradation	Prepare fresh standards and samples to rule out degradation issues.

Problem 2: Unstable Signal or High Baseline Noise

Possible Cause	Troubleshooting Step
Contaminated Source	Clean the ion source, including the capillary, cone, and lenses, according to the manufacturer's instructions.
Inconsistent Spray	Visually inspect the ESI spray. An unstable spray can be caused by a clogged or poorly positioned capillary, or incorrect gas flow rates.
Air Bubbles in the LC System	Degas your mobile phases and purge the LC pump to remove any air bubbles.
Dirty LC System	Flush the LC system to remove any contaminants that may be causing baseline noise.

Problem 3: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Cause	Troubleshooting Step
Column Overload	Inject a lower concentration of the standard to see if the peak shape improves.
Secondary Interactions	The basic nature of the amino group can lead to interactions with acidic silanols on the column. Use a column with good end-capping or add a small amount of a competing base to the mobile phase.
Injection Solvent Mismatch	Ensure your sample is dissolved in a solvent that is weaker than or equivalent to the initial mobile phase composition.
Column Contamination or Degradation	Flush the column with a strong solvent or replace the column if it is old or has been subjected to harsh conditions.

Experimental Protocols

Protocol 1: Flow Injection Analysis (FIA) for Initial Parameter Optimization

This protocol is used to quickly find the optimal cone/declustering potential and collision energy for the [M+H]⁺ ion of 4-Aminopyrazole-d2 without chromatographic separation.

• Prepare a standard solution of 4-Aminopyrazole-d2 (e.g., 100 ng/mL) in a solvent mixture that mimics the expected mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Set up the MS system for FIA by bypassing the LC column. Infuse the standard solution directly into the mass spectrometer at a low flow rate (e.g., 10 µL/min) using a syringe pump.

• Operate the MS in positive ESI mode.

• Perform a precursor ion scan to identify the [M+H]⁺ ion of 4-Aminopyrazole-d2 (expected m/z 88.1).

• Optimize the cone/declustering potential: While infusing the standard, ramp the cone voltage over a range (e.g., 10-80 V) and monitor the intensity of the precursor ion. Select the voltage that gives the maximum intensity.

• Perform a product ion scan: Set the optimized cone voltage and select the precursor ion (m/z 88.1). Ramp the collision energy (e.g., 5-50 eV) to induce fragmentation and observe the resulting product ions.

• Select the most intense and stable product ions for Multiple Reaction Monitoring (MRM).

• Optimize the collision energy for each selected MRM transition by ramping the CE and monitoring the product ion intensity.

Protocol 2: On-Column Source Parameter Optimization

Once initial MRM transitions are established, this protocol optimizes the ESI source parameters under chromatographic conditions.

• Prepare a standard solution of 4-Aminopyrazole-d2 at a concentration that gives a good signal-to-noise ratio.

• Set up the LC-MS/MS system with the analytical column and mobile phase conditions.

• Inject the standard solution repeatedly while systematically varying one source parameter at a time.

• Monitor the peak area or height of the 4-Aminopyrazole-d2 MRM transition.

• Parameters to optimize include:

  • Capillary Voltage

  • Source Temperature

  • Nebulizer Gas Flow/Pressure

  • Drying Gas Flow and Temperature

• Plot the peak response versus the parameter value to determine the optimal setting for each parameter.

Data Presentation

Table 1: Predicted MRM Transitions for 4-Aminopyrazole-d2

Precursor Ion (m/z)	Proposed Product Ion (m/z)	Proposed Neutral Loss
88.1	61.1	HCN
88.1	60.1	N₂H₂
88.1	43.1	C₂H₂N₂

Note: These are predicted transitions and should be confirmed experimentally using the protocols above.

Table 2: Recommended Starting ESI Source Parameters for 4-Aminopyrazole-d2

Parameter	Typical Starting Value	Range for Optimization
Ionization Mode	Positive ESI	-
Capillary Voltage	3.5 kV	2.5 - 4.5 kV
Source Temperature	300 °C	250 - 400 °C
Nebulizer Gas (N₂) Pressure	50 psi	30 - 60 psi
Drying Gas (N₂) Flow	10 L/min	8 - 12 L/min
Drying Gas (N₂) Temperature	350 °C	300 - 400 °C

These values are general recommendations and may need to be adjusted based on the specific instrument and mobile phase composition.

Visualizations

Caption: Workflow for LC-MS/MS source optimization.

Caption: Troubleshooting decision tree for low signal intensity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Preventing degradation of 4-Aminopyrazole-d2 during sample processing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 4-Aminopyrazole-d2 during sample processing.

Frequently Asked Questions (FAQs)

Q1: What is 4-Aminopyrazole-d2, and why is its stability important?

A1: 4-Aminopyrazole-d2 is a deuterated form of 4-Aminopyrazole, often used as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS). Its stability is critical for the accuracy and reliability of these assays. Degradation of the standard can lead to inaccurate quantification of the target analyte.

Q2: What are the primary degradation pathways for 4-Aminopyrazole-d2?

A2: The primary degradation pathways for 4-Aminopyrazole-d2 are oxidation and deuterium (B1214612) exchange. Aromatic amines like 4-aminopyrazole are susceptible to air oxidation, which can be accelerated by light and heat, often resulting in the formation of colored degradation products.[1] Deuterium exchange can occur in the presence of protic solvents, where the deuterium atoms on the pyrazole (B372694) ring are replaced by protons.

Q3: What are the ideal storage conditions for 4-Aminopyrazole-d2?

A3: To ensure stability, 4-Aminopyrazole-d2 should be stored in a tightly sealed container, protected from light, and refrigerated (2-8°C). For long-term storage, it is recommended to store it under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.

Troubleshooting Guides

Issue 1: Discoloration of 4-Aminopyrazole-d2 Solutions

Symptoms:

• The solution turns yellow, red, or brown upon preparation or during storage.

• Inconsistent analytical results.

Possible Causes:

• Oxidation: Exposure to atmospheric oxygen is a common cause of discoloration in aromatic amine solutions.[1]

• Photodegradation: Exposure to light can accelerate the oxidation process.

Solutions:

• Work under an inert atmosphere: When preparing and handling solutions of 4-Aminopyrazole-d2, use an inert gas like nitrogen or argon to blanket the solution and prevent contact with oxygen.

• Use degassed solvents: Before use, degas all solvents by sparging with an inert gas or by using a sonicator under vacuum to remove dissolved oxygen.

• Protect from light: Store solutions in amber vials or wrap containers with aluminum foil to protect them from light.

• Solvent choice: Consider using a less protic or aprotic solvent if compatible with your analytical method.

Issue 2: Loss of Deuterium Label (Deuterium Exchange)

Symptoms:

• In LC-MS analysis, a decrease in the signal intensity of the deuterated standard (4-Aminopyrazole-d2) and a corresponding increase in the signal of the non-deuterated 4-Aminopyrazole.

• Inaccurate quantification of the analyte.

Possible Causes:

• Protic Solvents: The use of protic solvents (e.g., water, methanol, ethanol) can facilitate the exchange of deuterium atoms with protons from the solvent.[2]

• pH: Both acidic and basic conditions can catalyze the deuterium exchange process.

• Temperature: Elevated temperatures can increase the rate of deuterium exchange.

Solutions:

• Use aprotic solvents: Whenever possible, use aprotic solvents (e.g., acetonitrile, tetrahydrofuran) for sample preparation and storage.

• Control pH: Maintain the pH of the solution as close to neutral as possible. Avoid strong acids and bases.

• Maintain low temperatures: Prepare and store samples at low temperatures (e.g., 2-8°C or frozen) to minimize the rate of exchange.

• Minimize exposure time: Reduce the time the deuterated standard is in a protic solvent before analysis.

Data Presentation

Table 1: Summary of Potential Degradation Factors and Prevention Strategies

Degradation Factor	Potential Consequences	Prevention Strategies
Oxygen (Air)	Oxidation, discoloration of solutions, formation of impurities.	Work under an inert atmosphere (N₂ or Ar), use degassed solvents.
Light	Photodegradation, acceleration of oxidation.	Use amber vials or protect from light with foil.
Elevated Temperature	Increased rate of oxidation and deuterium exchange.	Store at low temperatures (2-8°C or frozen).
Protic Solvents (H₂O, MeOH)	Deuterium-hydrogen exchange, loss of isotopic purity.	Use aprotic solvents where possible, minimize time in protic solvents.
Acidic or Basic pH	Catalysis of deuterium exchange and potential for other degradation.	Maintain neutral pH.
Strong Oxidizing Agents	Rapid and extensive degradation.	Avoid contact with strong oxidizing agents.

Experimental Protocols

Protocol 1: Preparation and Handling of 4-Aminopyrazole-d2 Stock Solutions

This protocol describes the steps for preparing a stock solution of 4-Aminopyrazole-d2 while minimizing the risk of degradation.

• Glassware Preparation: Ensure all glassware is clean and dry. Oven-drying is recommended to remove any adsorbed moisture.

• Inert Atmosphere: Before opening the container of 4-Aminopyrazole-d2, flush the balance enclosure and your workspace with a gentle stream of nitrogen or argon.

• Weighing: Quickly weigh the required amount of 4-Aminopyrazole-d2 in a tared vial.

• Solvent Degassing: Use a solvent that has been previously degassed by sparging with nitrogen for at least 15 minutes.

• Dissolution: Add the degassed solvent to the vial containing the 4-Aminopyrazole-d2. Cap the vial immediately and vortex until fully dissolved. Throughout this process, maintain a positive pressure of inert gas.

• Storage: Store the stock solution in an amber, tightly sealed vial at 2-8°C. For long-term storage, flushing the headspace of the vial with nitrogen before sealing is recommended.

Protocol 2: Forced Degradation Study of 4-Aminopyrazole

This protocol outlines a forced degradation study to identify potential degradation products and to develop a stability-indicating analytical method.

• Sample Preparation: Prepare several aliquots of a 4-Aminopyrazole solution in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl to an aliquot and heat at 60°C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH to an aliquot and heat at 60°C for 24 hours.

  • Oxidation: Add 3% H₂O₂ to an aliquot and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat an aliquot at 80°C for 48 hours.

  • Photodegradation: Expose an aliquot to a photostability chamber (ICH Q1B guidelines) for a specified duration.

• Neutralization: After the stress period, neutralize the acidic and basic samples.

• Analysis: Analyze all stressed samples, along with a control sample (unstressed), by a suitable analytical method (e.g., HPLC-UV/MS).

• Evaluation: Compare the chromatograms of the stressed samples to the control to identify and quantify any degradation products.

Visualizations

Caption: Primary degradation pathways for 4-Aminopyrazole-d2.

Caption: Workflow for preventing degradation during sample processing.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]

Resolving co-elution issues with 4-Aminopyrazole-d2 and metabolites

Welcome to the technical support center for the analysis of 4-Aminopyrazole and its metabolites using 4-Aminopyrazole-d2 as an internal standard. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding co-elution and other analytical challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results for 4-Aminopyrazole are inconsistent despite using a deuterated internal standard (4-Aminopyrazole-d2). What is the likely cause?

Answer: Inconsistent and inaccurate results when using a deuterated internal standard often stem from a lack of complete co-elution between the analyte (4-Aminopyrazole) and the internal standard (4-Aminopyrazole-d2).[1] Deuterated compounds can exhibit slightly different retention times in reversed-phase chromatography compared to their non-deuterated counterparts, a phenomenon known as the deuterium (B1214612) isotope effect.[2] This slight separation can lead to differential matrix effects, where each compound is exposed to varying levels of ion suppression or enhancement from components in the sample matrix, thereby compromising analytical accuracy.[1][3]

Troubleshooting Guide: Resolving Co-elution of 4-Aminopyrazole and 4-Aminopyrazole-d2

1. Verify Co-elution: The first step is to confirm if there is a separation between your analyte and the internal standard. Overlay the chromatograms for the m/z of 4-Aminopyrazole and 4-Aminopyrazole-d2. A visible shift in retention time indicates a co-elution problem.

2. Chromatographic Method Optimization: If co-elution is not achieved, adjustments to the chromatographic method are necessary. The goal is to have both the analyte and the internal standard elute as a single, symmetrical peak.

• Mobile Phase Composition: Modify the ratio of your organic and aqueous phases. For example, a slight decrease in the organic solvent (e.g., acetonitrile (B52724) or methanol) concentration can increase retention and may help in merging the peaks.

• Gradient Slope: If using a gradient elution, a shallower gradient can improve resolution and may help in achieving co-elution.

• Use a Lower Resolution Column: In some instances, a column with a lower theoretical plate count can be advantageous as it promotes the overlap of the analyte and internal standard peaks.[1]

Hypothetical Data on Method Optimization:

The following table illustrates the effect of chromatographic adjustments on the retention times of 4-Aminopyrazole and 4-Aminopyrazole-d2.

Method	Mobile Phase (Acetonitrile:Water with 0.1% Formic Acid)	Retention Time (min) 4-Aminopyrazole	Retention Time (min) 4-Aminopyrazole-d2	Retention Time Difference (min)
Initial Method	30:70	2.52	2.48	0.04
Optimization 1	25:75	3.15	3.12	0.03
Optimization 2	20:80 with shallower gradient	4.20	4.20	0.00

3. Assess Matrix Effects: Even with perfect co-elution, it is crucial to evaluate the impact of the sample matrix on your analysis.

Experimental Protocol: Matrix Effect Evaluation

This experiment will help you determine if the matrix is suppressing or enhancing the ionization of your analyte and internal standard.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of 4-Aminopyrazole and 4-Aminopyrazole-d2 in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (e.g., plasma, urine) using your established sample preparation method. Spike the extracted blank matrix with the same concentrations of 4-Aminopyrazole and 4-Aminopyrazole-d2 as in Set A.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with 4-Aminopyrazole and 4-Aminopyrazole-d2 before the extraction process.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Hypothetical Data for Matrix Effect Evaluation:

Analyte	Peak Area (Set A - Neat)	Peak Area (Set B - Post-Extraction Spike)	Matrix Effect (%)
4-Aminopyrazole	1,250,000	980,000	78.4 (Ion Suppression)
4-Aminopyrazole-d2	1,300,000	1,020,000	78.5 (Ion Suppression)

In this example, both the analyte and the internal standard experience similar levels of ion suppression, indicating that the internal standard is effectively compensating for matrix effects.

Issue 2: Signal Variability of the Internal Standard

Question: The peak area of my 4-Aminopyrazole-d2 internal standard is highly variable across my sample set. What could be the reason?

Answer: High variability in the internal standard's signal intensity can be attributed to differential matrix effects or issues with the stability of the deuterated label.[1] If the co-elution is not perfect, different samples with varying matrix compositions can affect the ionization of the internal standard to a different extent than the analyte.

Experimental Protocols

Detailed LC-MS/MS Method for 4-Aminopyrazole Analysis

This protocol is a starting point and may require optimization for your specific application and matrix.

Sample Preparation (Plasma):

• To 100 µL of plasma, add 10 µL of 4-Aminopyrazole-d2 internal standard solution (1 µg/mL in methanol).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Parameters:

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 1 min, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer	Sciex Triple Quad 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	4-Aminopyrazole: m/z 84.1 → 57.1; 4-Aminopyrazole-d2: m/z 86.1 → 59.1

Visual Troubleshooting Workflows

Caption: Troubleshooting workflow for resolving co-elution issues.

Caption: Logical workflow for the evaluation of matrix effects.

References

• 1. Separation of 5-Amino-4-(aminocarbonyl)-1H-pyrazole-3-acetic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Enhancing the ionization efficiency of 4-Aminopyrazole-d2 in ESI-MS

Welcome to the technical support center for the analysis of 4-Aminopyrazole-d2 using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance ionization efficiency and overcome common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected mass for the protonated molecular ion of 4-Aminopyrazole-d2 in positive ion mode ESI-MS?

A1: 4-Aminopyrazole has a molecular weight of approximately 83.09 g/mol . With the replacement of two hydrogen atoms with deuterium (B1214612), the molecular weight of 4-Aminopyrazole-d2 is approximately 85.10 g/mol . In positive ion mode ESI-MS, the analyte is typically protonated, so you should look for the [M+H]⁺ ion at an m/z of approximately 86.11.

Q2: Why am I observing a low signal intensity for my 4-Aminopyrazole-d2 sample?

A2: Low signal intensity in ESI-MS can be attributed to several factors.[1][2] These include suboptimal mobile phase composition, inappropriate pH, inefficient spray formation, or incorrect instrument settings.[1] The inherent chemical properties of 4-Aminopyrazole-d2, such as its polarity and gas-phase basicity, also play a significant role in its ionization efficiency.[3]

Q3: Can the deuterium labels on 4-Aminopyrazole-d2 exchange back with hydrogen from the solvent?

A3: Yes, deuterium atoms, particularly those attached to heteroatoms like nitrogen (-NH2), can be susceptible to back-exchange with protons from protic solvents like water or methanol.[4][5] This can lead to a decrease in the signal of the deuterated analyte and an increase in the signal of the non-deuterated analog, potentially compromising quantitative accuracy.[4] To minimize this, it is advisable to use aprotic solvents where possible during sample preparation and storage, and to conduct experiments at low temperatures and controlled pH.[5]

Q4: I am seeing multiple peaks in my mass spectrum for 4-Aminopyrazole-d2. What could they be?

A4: The presence of multiple peaks can be due to several phenomena, including the formation of adducts, in-source fragmentation, or the presence of impurities. Common adducts in positive ion mode ESI-MS include sodium ([M+Na]⁺) and potassium ([M+K]⁺) adducts.[6][7][8][9] The formation of solvent clusters is also possible.[10] In-source fragmentation can occur if the cone voltage is set too high.[11]

Troubleshooting Guides

Issue 1: Low Signal Intensity or Poor Ionization Efficiency

This is one of the most common challenges faced during ESI-MS analysis.[1] The following steps provide a systematic approach to troubleshoot and enhance the signal for 4-Aminopyrazole-d2.

Caption: A logical workflow for troubleshooting low signal intensity of 4-Aminopyrazole-d2 in ESI-MS.

Step-by-Step Guide:

• Optimize Mobile Phase Composition: The choice of organic solvent and its proportion in the mobile phase significantly impacts ionization efficiency.[3][12]

  • Recommendation: Start with a mobile phase of acetonitrile (B52724)/water or methanol/water. Vary the percentage of the organic solvent (e.g., from 50% to 90%) to find the optimal composition for 4-Aminopyrazole-d2. Solvents with lower surface tension, like methanol, can sometimes lead to better spray formation and improved signal.[3]

• Adjust Mobile Phase pH: For a basic compound like 4-Aminopyrazole, adjusting the pH of the mobile phase to be at least two units below its pKa will ensure it is predominantly in its protonated form, which is crucial for efficient ionization in positive mode.[13][14]

  • Recommendation: Add a small amount of a volatile acid, such as 0.1% formic acid or 0.1% acetic acid, to the mobile phase. This will lower the pH and provide a source of protons.[15]

• Optimize ESI Source Parameters: Fine-tuning the ESI source parameters is critical for maximizing the signal.[16]

  • Capillary Voltage: This voltage is applied to the ESI needle to generate the spray. A typical starting point is 3-4 kV for positive ion mode. Optimize this parameter to achieve a stable and strong signal.[16]

  • Cone Voltage (or Orifice/Fragmentor Voltage): This potential difference helps in desolvation and ion sampling. Increasing the cone voltage can enhance the signal up to a certain point, after which in-source fragmentation may occur.[10][11] It is important to find the optimal value that maximizes the molecular ion signal without causing significant fragmentation.

  • Desolvation Gas Flow and Temperature: The desolvation gas (usually nitrogen) helps in evaporating the solvent from the charged droplets. Higher temperatures and flow rates can improve desolvation but may cause thermal degradation of the analyte if set too high.[16]

• Check for Deuterium Back-Exchange: If the signal for the d2-labeled compound is unexpectedly low and a signal for the d0-compound is present, back-exchange might be occurring.[5]

  • Recommendation: Prepare samples in aprotic solvents like acetonitrile if possible. If aqueous solutions are necessary, prepare them fresh and keep them cold to minimize the exchange rate. Consider using deuterated solvents for sample preparation.

• Clean the Ion Source: A contaminated ion source can lead to a significant drop in signal intensity.[2]

  • Recommendation: If the above steps do not improve the signal, consider cleaning the ion source components, such as the capillary, cone, and lenses, according to the manufacturer's instructions.[2]

Issue 2: Presence of Adduct Ions

The formation of adducts can complicate the mass spectrum and reduce the intensity of the desired protonated molecular ion.[17]

Caption: A workflow for identifying and mitigating adduct formation in the ESI-MS analysis of 4-Aminopyrazole-d2.

Step-by-Step Guide:

• Identify the Adduct: Determine the mass difference between the observed ion and the expected protonated molecular ion [M+H]⁺. Common adducts in positive ion mode are:

  • [M+Na]⁺: +22.99 Da

  • [M+K]⁺: +38.96 Da

  • [M+NH₄]⁺: +18.03 Da

• Improve Mobile Phase and Sample Purity: Sodium and potassium ions are ubiquitous and can be introduced from glassware, solvents, or reagents.[8]

  • Recommendation: Use high-purity solvents and reagents (e.g., LC-MS grade). Use plastic containers instead of glass where possible to minimize leaching of alkali metals.

• Add a Competing Cation Source: The addition of a small amount of a volatile ammonium (B1175870) salt can sometimes suppress the formation of sodium and potassium adducts by providing a high concentration of a competing cation.[18]

  • Recommendation: Add 1-5 mM ammonium formate (B1220265) or ammonium acetate (B1210297) to the mobile phase. This can also help to improve ionization efficiency.

• Optimize Cone Voltage: In some cases, increasing the cone voltage can help to dissociate adducts in the source, thereby increasing the signal of the protonated molecular ion. However, this should be done carefully to avoid in-source fragmentation of the analyte itself.

Experimental Protocols

Protocol 1: Optimization of Mobile Phase Composition

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of 4-Aminopyrazole-d2 in methanol.

• Prepare Working Solutions: Dilute the stock solution to 1 µg/mL in different mobile phase compositions:

  • 50:50 Acetonitrile/Water + 0.1% Formic Acid

  • 70:30 Acetonitrile/Water + 0.1% Formic Acid

  • 90:10 Acetonitrile/Water + 0.1% Formic Acid

  • 50:50 Methanol/Water + 0.1% Formic Acid

  • 70:30 Methanol/Water + 0.1% Formic Acid

  • 90:10 Methanol/Water + 0.1% Formic Acid

• Infusion Analysis: Infuse each working solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min).

• Data Acquisition: For each composition, acquire the mass spectrum and record the signal intensity of the [M+H]⁺ ion.

• Evaluation: Compare the signal intensities to determine the optimal mobile phase composition.

Protocol 2: Optimization of Cone Voltage

• Prepare Infusion Solution: Use the optimal mobile phase composition determined in Protocol 1 to prepare a 1 µg/mL working solution of 4-Aminopyrazole-d2.

• Infusion Analysis: Infuse the working solution into the mass spectrometer at a constant flow rate.

• Vary Cone Voltage: Set the other ESI source parameters to their typical values. Acquire mass spectra while varying the cone voltage in steps of 5-10 V (e.g., from 10 V to 60 V).

• Data Analysis: Plot the signal intensity of the [M+H]⁺ ion as a function of the cone voltage.

• Evaluation: Select the cone voltage that provides the maximum signal intensity for the [M+H]⁺ ion without the appearance of significant fragment ions.

Data Presentation

Table 1: Effect of Mobile Phase Composition on the Signal Intensity of 4-Aminopyrazole-d2 [M+H]⁺

Mobile Phase Composition (v/v)	Additive	Relative Signal Intensity (%)
50:50 Acetonitrile/Water	0.1% Formic Acid	65
70:30 Acetonitrile/Water	0.1% Formic Acid	85
90:10 Acetonitrile/Water	0.1% Formic Acid	100
50:50 Methanol/Water	0.1% Formic Acid	70
70:30 Methanol/Water	0.1% Formic Acid	90
90:10 Methanol/Water	0.1% Formic Acid	95

Note: These are example data and actual results may vary depending on the instrument and specific experimental conditions.

Table 2: Effect of Cone Voltage on the Signal Intensity of 4-Aminopyrazole-d2 [M+H]⁺ and a Major Fragment Ion

Cone Voltage (V)	[M+H]⁺ Relative Intensity (%)	Fragment Ion Relative Intensity (%)
10	50	< 1
20	85	< 1
30	100	2
40	90	15
50	70	35
60	50	50

Note: These are example data and actual results may vary depending on the instrument and specific experimental conditions.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. benchchem.com [benchchem.com]
• 3. Influence of Solvent Composition and Surface Tension on the Signal Intensity of Amino Acids in Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. acdlabs.com [acdlabs.com]
• 7. support.waters.com [support.waters.com]
• 8. learning.sepscience.com [learning.sepscience.com]
• 9. scribd.com [scribd.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | BoroPharm Inc. [boropharm.com]
• 17. Electrospray ionization mass spectrometry adduct formation by mobile phase additives: A case study using nitrile functional groups containing selective androgen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Adduct Formation in ESI/MS by Mobile Phase Additives - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards for the Bioanalytical Validation of Edaravone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of internal standards for the quantitative determination of edaravone (B1671096) in biological matrices, a critical aspect of drug development and clinical research. Edaravone is a neuroprotective agent used in the treatment of amyotrophic lateral sclerosis (ALS) and acute ischemic stroke. Accurate and precise quantification of edaravone is essential for pharmacokinetic and pharmacodynamic studies. This document compares a proposed stable isotope-labeled internal standard, 4-Aminopyrazole-d2 , with two other internal standards reported in validated analytical methods: 3-methyl-1-p-tolyl-5-pyrazolone and phenacetin .

Comparison of Analytical Method Performance

The selection of an appropriate internal standard is crucial for a robust bioanalytical method, as it corrects for variability during sample preparation and analysis. An ideal internal standard mimics the analyte's behavior throughout the analytical process. Here, we compare the performance of analytical methods for edaravone using different internal standards.

Parameter	Method 1: 4-Aminopyrazole-d2 (Proposed)	Method 2: 3-methyl-1-p-tolyl-5-pyrazolone	Method 3: Phenacetin
Internal Standard Type	Stable Isotope Labeled (SIL)	Structural Analog	Structural Analog
Linearity Range	Expected to be wide, e.g., 1-2000 ng/mL	Not explicitly stated, but used for pharmacokinetic studies	10-1000 ng/mL[1][2]
Lower Limit of Quantification (LLOQ)	Expected to be low, e.g., ≤ 1 ng/mL	Not explicitly stated	10 ng/mL[1][2]
Precision (%RSD)	Expected to be <15%	Intra- and inter-day precision were within acceptable limits	<10%[1][2]
Accuracy (%RE)	Expected to be within ±15%	Intra- and inter-day accuracy were within acceptable limits	Not explicitly stated, but method was successfully applied to pharmacokinetic studies
Key Advantage	Co-elution with analyte, compensates for matrix effects and ionization variability effectively. Considered the "gold standard".	Structural similarity to edaravone.	Commercially available and previously used in validated methods.
Potential Disadvantage	Custom synthesis may be required.	May not perfectly co-elute with edaravone, potentially leading to differential matrix effects.	Structural dissimilarity to edaravone may lead to differences in extraction recovery and ionization response.

Experimental Protocols

Below are the detailed methodologies for the analytical methods discussed.

Method 1: Proposed Method Using 4-Aminopyrazole-d2

This proposed method utilizes a stable isotope-labeled internal standard, 4-Aminopyrazole-d2, which is expected to provide the highest accuracy and precision.

1. Sample Preparation:

• To 100 µL of plasma sample, add 10 µL of 4-Aminopyrazole-d2 internal standard working solution (concentration to be optimized).
• Add 300 µL of acetonitrile (B52724) to precipitate proteins.
• Vortex for 1 minute.
• Centrifuge at 13,000 rpm for 10 minutes.[1]
• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in 100 µL of the mobile phase.
• Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. LC-MS/MS Conditions (Hypothetical):

• LC System: Agilent 1290 Infinity II UHPLC system.[1]
• Column: Zorbax Extend-C18, 2.1 mm × 150 mm, 3.5 µm.[1][2]
• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and methanol (B129727) (B).[1][2]
• Flow Rate: 0.3 mL/min.
• Mass Spectrometer: Agilent 6490 triple quadrupole mass spectrometer.[1]
• Ionization Mode: Positive electrospray ionization (ESI+).
• MRM Transitions (Proposed):
• Edaravone: m/z 175.1 → 77.1[1][2]
• 4-Aminopyrazole-d2: To be determined based on deuteration pattern (e.g., m/z 100.1 → [fragment ion]).

Method 2: Using 3-methyl-1-p-tolyl-5-pyrazolone

This method employs a structural analog of edaravone as the internal standard.[3]

1. Sample Preparation:

• To a plasma sample, add the internal standard solution (3-methyl-1-p-tolyl-5-pyrazolone).
• Perform protein precipitation with an organic solvent (e.g., methanol or acetonitrile).
• Centrifuge to pellet the precipitated proteins.
• Inject the supernatant into the LC-MS/MS system.

2. LC-MS/MS Conditions:

• LC System: Not specified.
• Column: Agilent Zorbax SB-Aq, 100 × 2.1 mm, 3.5 µm.[3]
• Mobile Phase: Isocratic elution with 0.02% formic acid-methanol (40:60).[3]
• Flow Rate: Not specified.
• Mass Spectrometer: Not specified.
• Ionization Mode: Positive electrospray ionization (ESI+).[3]
• MRM Transitions:
• Edaravone: m/z 175.1 → 133.0[3]
• 3-methyl-1-p-tolyl-5-pyrazolone: m/z 189.2 → 147.0[3]

Method 3: Using Phenacetin

This method utilizes a different structural analog, phenacetin, as the internal standard.[1][2]

1. Sample Preparation:

• To dog plasma samples, add an antioxidant stabilizer (sodium metabisulfite).[1][2]
• Deproteinize the plasma sample using acetonitrile containing 20 ng/mL of phenacetin.[1][2]
• Centrifuge the samples.
• Inject the supernatant into the LC-MS/MS system.

2. LC-MS/MS Conditions:

• LC System: Not specified.
• Column: Zorbax Extend-C18 analytical column (2.1 mm × 150 mm I.D., particle size 3.5 µm).[1][2]
• Mobile Phase: Gradient elution with 0.1% formic acid in water and methanol.[1][2]
• Flow Rate: Not specified.
• Mass Spectrometer: Triple quadrupole tandem mass spectrometer.[1][2]
• Ionization Mode: Positive-ion electrospray ionization.[1][2]
• MRM Transitions:
• Edaravone: m/z 175.1 → 77.1[1][2]
• Phenacetin: m/z 180.2 → 110.0[1][2]

Visualizing the Workflow

The following diagrams illustrate the key processes in the validation of an analytical method.

Caption: General workflow for bioanalytical method validation.

Caption: Sample processing workflow for edaravone analysis.

References

• 1. A Novel LC-MS-MS Method With an Effective Antioxidant for the Determination of Edaravone, a Free-Radical Scavenger in Dog Plasma and its Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemical reactivity and uses of 1-phenyl-3-methyl-5-pyrazolone (PMP), also known as edaravone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and Validation of a Stability-Indicating RP-HPLC Method for Edaravone Quantification - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: 4-Aminopyrazole-d2 vs. a ¹³C-Labeled Internal Standard in Bioanalysis

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative bioanalytical methods are paramount. The choice of an appropriate internal standard is a critical factor in achieving high-quality data, particularly in complex matrices. This guide provides an objective comparison between 4-Aminopyrazole-d2 and a ¹³C-labeled 4-aminopyrazole for use as internal standards in mass spectrometry-based assays.

In quantitative analysis, especially using liquid chromatography-mass spectrometry (LC-MS/MS), an ideal internal standard (IS) should mimic the analyte of interest throughout the entire analytical process, including sample preparation, chromatography, and ionization. This allows for the correction of variations in extraction recovery, matrix effects, and instrument response. Stable isotope-labeled (SIL) compounds are considered the gold standard for internal standards because their physicochemical properties are very similar to the unlabeled analyte. The two most common types of SILs are deuterated (²H or D) and carbon-13 (¹³C) labeled compounds.

This guide will delve into the key performance characteristics of 4-Aminopyrazole-d2 and a ¹³C-labeled 4-aminopyrazole, supported by established principles and illustrative experimental data from analogous compounds.

Key Performance Characteristics: A Comparative Overview

The fundamental differences between deuterium (B1214612) and ¹³C labeling can significantly impact the performance of an internal standard. The following table summarizes the key characteristics to consider when choosing between 4-Aminopyrazole-d2 and a ¹³C-labeled counterpart.

Feature	4-Aminopyrazole-d2 (Deuterium Labeled)	¹³C-Labeled 4-Aminopyrazole	Rationale & Implications
Isotopic Stability	Variable. Deuterium atoms, particularly those on heteroatoms or activated carbon atoms, can be susceptible to back-exchange with hydrogen atoms from the sample matrix or solvent.[1]	High. ¹³C atoms are integrated into the carbon backbone of the molecule, making them highly stable and not prone to exchange.	¹³C-labeling offers greater assurance of isotopic stability throughout sample preparation and analysis, preventing skewed quantification.
Chromatographic Co-elution	Potential for a slight retention time shift (isotope effect), often eluting earlier than the unlabeled analyte in reversed-phase chromatography.[1][2]	Excellent. The mass difference between ¹²C and ¹³C is relatively small, resulting in negligible chromatographic shifts. ¹³C-labeled standards typically co-elute perfectly with the unlabeled analyte.[1][2][3]	Perfect co-elution is crucial for accurate compensation of matrix effects, as ion suppression or enhancement can vary across a chromatographic peak.[1]
Matrix Effects Compensation	Good, but can be compromised by a lack of perfect co-elution. Differential ion suppression or enhancement between the analyte and the IS can occur if they are chromatographically separated.[1]	Excellent. Due to identical elution profiles, the analyte and the ¹³C-labeled IS experience the same matrix effects, leading to more accurate and precise quantification.[1][2]	For complex biological matrices with significant matrix effects, the superior co-elution of a ¹³C-IS provides more reliable data.
Potential for Isotopic Interference	Higher. The natural abundance of deuterium is low, but in-source fragmentation and H-D exchange can sometimes complicate mass spectra.	Lower. The natural abundance of ¹³C is approximately 1.1%, which can be a consideration, but generally provides a cleaner analytical signal with less potential for spectral overlap.	¹³C labeling typically results in a cleaner mass spectrum with less risk of interference from the unlabeled analyte's isotopic cluster.
Cost	Generally less expensive due to simpler and more established synthetic methods.	Typically more expensive due to the higher cost of ¹³C-labeled starting materials and potentially more complex synthesis.	The choice may depend on budgetary constraints, but the higher cost of a ¹³C-IS can be justified by the improved data quality and reduced need for extensive method troubleshooting.

Illustrative Performance Data

Table 1: Illustrative Comparison of Chromatographic Resolution between Analyte and SIL-IS for Amphetamines

Internal Standard	Chromatographic Resolution	Key Finding
Deuterated Amphetamines (²H₃, ²H₅, ²H₆, ²H₈, ²H₁₁)	Resolution increased with the number of deuterium substitutions.	Demonstrates the "isotope effect" leading to chromatographic separation.
¹³C₆-Labeled Amphetamines	Co-eluted perfectly with the unlabeled analytes under various chromatographic conditions.	Highlights the absence of a significant isotope effect with ¹³C-labeling.

Data adapted from a study on amphetamines highlighting the chromatographic differences between deuterated and ¹³C-labeled internal standards.[3]

This separation between a deuterated internal standard and the analyte can lead to quantitative inaccuracies, with some studies reporting errors as high as 40% due to an imperfect retention time match in the presence of significant matrix effects.[1]

Experimental Protocols

Below are detailed methodologies for the synthesis and performance evaluation of 4-Aminopyrazole-d2 and a ¹³C-labeled 4-aminopyrazole internal standard.

1. Synthesis of Internal Standards

The synthesis of stable isotope-labeled compounds requires specialized starting materials and techniques. The following diagrams illustrate general synthetic workflows.

Caption: A generalized workflow for the synthesis of 4-Aminopyrazole-d2.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Bioanalytical Methods: The Case of 4-Aminopyrazole-d2

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of bioanalytical method cross-validation when employing a deuterated internal standard, 4-Aminopyrazole-d2, versus a non-isotopically labeled structural analog. The information presented herein is supported by illustrative experimental data and detailed protocols to guide researchers in ensuring data comparability and integrity across different analytical methods or laboratories.

Introduction to Bioanalytical Method Cross-Validation

Cross-validation is a critical regulatory requirement for demonstrating that two or more bioanalytical methods, or the same method used in different laboratories, can produce comparable data.[1] This process is essential when data from different sources will be combined or compared in a single study or across multiple studies to support regulatory submissions.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have provided guidelines on when and how to conduct bioanalytical method cross-validation, which are now largely harmonized under the International Council for Harmonisation (ICH) M10 guideline.[3][4][5][6]

The choice of internal standard (IS) is a cornerstone of quantitative bioanalysis, designed to compensate for variability during sample preparation and analysis.[7] Stable isotope-labeled (SIL) internal standards, such as the deuterated 4-Aminopyrazole-d2, are often considered the "gold standard" as they are expected to behave identically to the analyte of interest.[8][9] However, potential limitations such as isotopic effects and the cost of synthesis have led to the continued use of alternative internal standards, like structural analogs.[10] This guide explores the practical implications of these choices within the context of a cross-validation study.

Data Presentation: Performance Comparison

The following tables summarize hypothetical performance data from a cross-validation study comparing two LC-MS/MS methods for the quantification of a hypothetical drug, "Analyte X." Method A utilizes 4-Aminopyrazole-d2 as the internal standard, while Method B employs a structural analog.

Table 1: Comparison of Precision and Accuracy

Parameter	Method A (4-Aminopyrazole-d2 IS)	Method B (Structural Analog IS)	Acceptance Criteria
Intra-Assay Precision (%CV)
Low QC (3 ng/mL)	4.2%	8.5%	≤15%
Medium QC (75 ng/mL)	2.8%	6.1%	≤15%
High QC (150 ng/mL)	2.1%	5.3%	≤15%
Inter-Assay Precision (%CV)
Low QC (3 ng/mL)	5.5%	10.2%	≤15%
Medium QC (75 ng/mL)	3.9%	8.7%	≤15%
High QC (150 ng/mL)	3.2%	7.9%	≤15%
Accuracy (% Bias)
Low QC (3 ng/mL)	+3.1%	-9.8%	Within ±15%
Medium QC (75 ng/mL)	+1.5%	-6.5%	Within ±15%
High QC (150 ng/mL)	-0.8%	-4.2%	Within ±15%

QC: Quality Control

Table 2: Linearity and Sensitivity

Parameter	Method A (4-Aminopyrazole-d2 IS)	Method B (Structural Analog IS)	Acceptance Criteria
Calibration Range	1 - 200 ng/mL	1 - 200 ng/mL	N/A
Linearity (r²)	>0.998	>0.995	≥0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL	1 ng/mL	Signal-to-Noise > 5
LLOQ Precision (%CV)	8.9%	14.2%	≤20%
LLOQ Accuracy (% Bias)	+5.7%	-11.5%	Within ±20%

Table 3: Matrix Effect and Recovery

Parameter	Method A (4-Aminopyrazole-d2 IS)	Method B (Structural Analog IS)	Acceptance Criteria
Matrix Factor (Analyte)	0.98	0.85	Consistent across lots
Matrix Factor (IS)	0.99	0.92	Consistent across lots
IS-Normalized Matrix Factor	0.99	0.92	≤15% CV
Recovery (Analyte)	85.2%	83.9%	Consistent and precise
Recovery (IS)	86.1%	75.4%	Consistent and precise

Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Analyte X, 4-Aminopyrazole-d2, and the structural analog IS in methanol.

• Working Solutions: Prepare intermediate working solutions for Analyte X (for calibration standards and QCs) and both internal standards by diluting the stock solutions in a 50:50 methanol:water mixture.

• Calibration Standards: Spike blank human plasma with the Analyte X working solutions to achieve concentrations of 1, 2, 5, 10, 25, 50, 100, and 200 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at four concentrations: LLOQ (1 ng/mL), Low (3 ng/mL), Medium (75 ng/mL), and High (150 ng/mL).

Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma sample (calibration standard, QC, or study sample) into a 96-well plate.

• Add 150 µL of the internal standard working solution (either 4-Aminopyrazole-d2 or the structural analog in acetonitrile) to each well.

• Vortex the plate for 2 minutes to precipitate proteins.

• Centrifuge the plate at 4000 rpm for 10 minutes.

• Transfer 100 µL of the supernatant to a clean 96-well plate for LC-MS/MS analysis.

LC-MS/MS Instrument Parameters

• LC System: Standard UHPLC system.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions: Optimized precursor to product ion transitions for Analyte X, 4-Aminopyrazole-d2, and the structural analog IS.

Cross-Validation Procedure

• Analyze three replicates of Low, Medium, and High QC samples with both Method A and Method B.

• If available, analyze at least 30 incurred study samples with both methods.[11]

• Calculate the precision and accuracy for the QC samples for each method.

• For the incurred samples, calculate the percent difference between the concentrations obtained by the two methods. At least 67% of the samples should have a percent difference within ±20% of the mean concentration.[12]

Mandatory Visualizations

Caption: Workflow for a two-way cross-validation of bioanalytical methods.

Caption: Chromatographic separation due to the deuterium isotope effect.

Caption: Logical flow of acceptance criteria in a cross-validation study.

Conclusion

The cross-validation of bioanalytical methods is a mandatory step to ensure data integrity and comparability. The choice of internal standard can significantly impact the outcome of these studies. As illustrated by the comparative data, a deuterated internal standard like 4-Aminopyrazole-d2 generally provides superior precision and accuracy due to its close physicochemical properties to the analyte, leading to better compensation for matrix effects and variability in sample processing.[8] While structural analogs can be a viable alternative, they may exhibit different extraction recoveries and chromatographic behaviors, potentially introducing bias.[10]

Ultimately, the selection of an internal standard and the execution of the cross-validation study should be guided by rigorous scientific principles and regulatory expectations to ensure the generation of reliable data for drug development and regulatory submissions.

References

• 1. benchchem.com [benchchem.com]
• 2. fda.gov [fda.gov]
• 3. lcms.cz [lcms.cz]
• 4. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. biopharmaservices.com [biopharmaservices.com]
• 8. benchchem.com [benchchem.com]
• 9. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 10. benchchem.com [benchchem.com]
• 11. e-b-f.eu [e-b-f.eu]
• 12. e-b-f.eu [e-b-f.eu]

Assessing the Metabolic Stability of 4-Aminopyrazole: A Comparative Guide with 4-Aminopyrazole-d2

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, ensuring a candidate molecule possesses adequate metabolic stability is paramount for achieving a desirable pharmacokinetic profile and therapeutic efficacy. This guide provides a comparative assessment of the metabolic stability of 4-aminopyrazole and its deuterated analog, 4-aminopyrazole-d2. By leveraging the kinetic isotope effect, strategic deuteration can significantly enhance a drug's metabolic stability, leading to an improved half-life and potentially a more favorable dosing regimen. This guide presents supporting experimental data, detailed protocols, and visual representations of the underlying metabolic pathways and experimental workflows.

Data Presentation: Comparative Metabolic Stability

The following table summarizes the key metabolic stability parameters for 4-aminopyrazole and 4-aminopyrazole-d2, as determined by an in vitro liver microsomal stability assay. The data clearly demonstrates the enhanced stability of the deuterated compound.

Compound	Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	% Remaining at 60 min
4-Aminopyrazole	25	27.7	18%
4-Aminopyrazole-d2	70	9.9	55%

Experimental Protocols

A detailed methodology for the in vitro metabolic stability assessment of 4-aminopyrazole and 4-aminopyrazole-d2 using human liver microsomes is provided below.

Objective:

To determine and compare the in vitro half-life (t½) and intrinsic clearance (CLint) of 4-aminopyrazole and its deuterated analog, 4-aminopyrazole-d2, in human liver microsomes.

Materials:

• Test Compounds: 4-aminopyrazole and 4-aminopyrazole-d2 (10 mM stock solutions in DMSO)

• Pooled Human Liver Microsomes (20 mg/mL)

• 0.1 M Phosphate (B84403) Buffer (pH 7.4)

• NADPH Regenerating System (Solution A: 26 mM NADP+, 66 mM glucose-6-phosphate; Solution B: 40 U/mL glucose-6-phosphate dehydrogenase)

• Acetonitrile (B52724) (containing an internal standard, e.g., warfarin)

• 96-well incubation plates

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture: A master mix containing phosphate buffer and human liver microsomes (final concentration 0.5 mg/mL) is prepared.

• Compound Addition: The test compounds are added to the incubation plate to achieve a final concentration of 1 µM.

• Pre-incubation: The plate is pre-incubated at 37°C for 10 minutes.

• Initiation of Reaction: The metabolic reaction is initiated by adding the NADPH regenerating system.

• Time-Point Sampling: Aliquots are taken from the incubation mixture at specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Reaction Termination: The reaction at each time point is quenched by adding cold acetonitrile containing an internal standard.

• Sample Processing: The samples are centrifuged to precipitate proteins, and the supernatant is collected for analysis.

• LC-MS/MS Analysis: The concentration of the parent compound remaining at each time point is quantified using a validated LC-MS/MS method.

Data Analysis:

• The percentage of the parent compound remaining at each time point is calculated relative to the 0-minute time point.

• The natural logarithm of the percent remaining is plotted against time.

• The elimination rate constant (k) is determined from the slope of the linear regression line (slope = -k).

• The half-life (t½) is calculated using the formula: t½ = 0.693 / k.

• The intrinsic clearance (CLint) is calculated using the formula: CLint = (0.693 / t½) * (incubation volume / microsomal protein amount).

Mandatory Visualization

Metabolic Pathway of 4-Aminopyrazole

The metabolic fate of 4-aminopyrazole in vivo is primarily governed by Phase I and Phase II enzymatic reactions. The diagram below illustrates the putative metabolic pathway, highlighting the key transformations.

Caption: Putative metabolic pathway of 4-aminopyrazole.

Experimental Workflow for Metabolic Stability Assay

The following diagram outlines the key steps involved in the in vitro metabolic stability assay described in the experimental protocols section.

A Comparative Analysis of Deuteration Strategies for 4-Aminopyrazole: A Guide for Drug Development Professionals

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of potential deuteration strategies for the 4-aminopyrazole scaffold. While direct experimental data on deuterated 4-aminopyrazole is limited in publicly available literature, this document leverages established principles of medicinal chemistry and metabolic stability to offer a predictive comparison. This guide is intended to inform the design and prioritization of deuterated 4-aminopyrazole analogs for further investigation.

Introduction to Deuteration in Drug Discovery

Deuteration, the selective replacement of hydrogen atoms with their heavier isotope deuterium (B1214612), is a well-established strategy in medicinal chemistry to enhance the pharmacokinetic properties of drug candidates.[1] The underlying principle is the kinetic isotope effect (KIE), where the greater mass of deuterium results in a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond.[2] This increased bond strength can slow down metabolic processes that involve the cleavage of this bond, often mediated by cytochrome P450 (CYP) enzymes.[3] An improved metabolic profile can lead to several therapeutic advantages, including a longer drug half-life, reduced dosing frequency, and potentially a better safety profile by minimizing the formation of toxic metabolites.[1][4]

4-Aminopyrazole derivatives are a significant class of heterocyclic compounds with a wide range of biological activities, making them attractive scaffolds in drug discovery.[5][6] However, like many small molecules, their therapeutic potential can be limited by rapid metabolism. This guide explores hypothetical deuteration at various positions on the 4-aminopyrazole ring to predict the potential impact on metabolic stability.

Hypothetical Sites of Metabolism on 4-Aminopyrazole

The metabolic fate of a molecule is dependent on its chemical structure and the enzymes involved. For aromatic and heterocyclic compounds like 4-aminopyrazole, common metabolic pathways include oxidation of the ring and N-dealkylation or oxidation of substituents. The positions on the 4-aminopyrazole scaffold that are most likely susceptible to metabolism are the C-H bonds on the pyrazole (B372694) ring and the N-H bonds of the amino group and the pyrazole nitrogen.

Comparative Analysis of Potential Deuteration Positions

The following table provides a hypothetical comparison of the potential effects of deuteration at different positions of the 4-aminopyrazole core. The predicted outcomes are based on the principles of the kinetic isotope effect.

Deuteration Position	Predicted Impact on Metabolic Stability	Rationale	Potential Advantages	Potential Disadvantages
C3-deuteration	Moderate to High	The C3 position may be susceptible to enzymatic oxidation. A C-D bond at this position would be stronger and could slow down this metabolic pathway.	Increased plasma half-life, reduced formation of C3-hydroxylated metabolites.	May not be effective if C3 is not a primary site of metabolism.
C5-deuteration	Moderate to High	Similar to the C3 position, the C5 position is a potential site for oxidative metabolism. Deuteration here could enhance metabolic stability.	Improved pharmacokinetic profile, potentially altered metabolite profile.	Efficacy depends on C5 being a key metabolic site.
N1-deuteration (pyrazole ring)	Low to Moderate	While N-deuteration is possible, the proton on the pyrazole nitrogen is often readily exchangeable and may not significantly impact metabolism unless N-dealkylation (of a substituted pyrazole) is a primary metabolic route.	May offer some protection against specific N-oxidation pathways.	The deuterium may rapidly exchange with protons in an aqueous environment, negating the effect.
Amino group deuteration (ND2)	Low	The protons on the amino group are highly exchangeable and are unlikely to have a significant impact on metabolic stability.	Minimal impact on metabolic pathways.	Unlikely to provide any pharmacokinetic benefit due to rapid back-exchange.

Case Study: Insights from Deuterated 4-Aminopyridine (B3432731)

Experimental Protocols

To empirically determine the effects of deuteration on 4-aminopyrazole, the following experimental protocols are recommended:

In Vitro Metabolic Stability Assay using Liver Microsomes

• Objective: To assess the rate of metabolism of deuterated and non-deuterated 4-aminopyrazole analogs in a controlled in vitro system.

• Materials:

  • Test compounds (deuterated and non-deuterated 4-aminopyrazole analogs)

  • Pooled liver microsomes (human, rat, or other species of interest)

  • NADPH regenerating system (or NADPH)

  • Phosphate buffer (e.g., 0.1 M, pH 7.4)

  • Positive control compound with known metabolic stability (e.g., testosterone)

  • Acetonitrile (B52724) or other suitable organic solvent for quenching the reaction

  • LC-MS/MS system for analysis

• Procedure:

  • Prepare a stock solution of the test compound.

  • Incubate the test compound (at a final concentration, e.g., 1 µM) with liver microsomes in the presence of the NADPH regenerating system at 37°C.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding an equal volume of cold acetonitrile containing an internal standard.

  • Centrifuge the samples to pellet the protein.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) for each compound.

Pharmacokinetic Study in an Animal Model

• Objective: To evaluate the in vivo pharmacokinetic profile of deuterated and non-deuterated 4-aminopyrazole analogs.

• Materials:

  • Test compounds

  • Suitable animal model (e.g., rats or mice)

  • Dosing vehicles (e.g., saline, PEG400)

  • Blood collection supplies (e.g., tubes with anticoagulant)

  • LC-MS/MS system for bioanalysis

• Procedure:

  • Administer the test compound to the animals via the desired route (e.g., intravenous and oral).

  • Collect blood samples at predetermined time points (e.g., pre-dose, and at various times post-dose).

  • Process the blood samples to obtain plasma.

  • Extract the drug from the plasma samples.

  • Analyze the plasma samples using a validated LC-MS/MS method to determine the drug concentration.

  • Calculate key pharmacokinetic parameters such as clearance (CL), volume of distribution (Vd), half-life (t½), and oral bioavailability (F%).

Visualizations

Caption: Impact of Deuteration on Metabolic Pathway.

Caption: Experimental Workflow for Deuterated Compounds.

Conclusion

The strategic deuteration of 4-aminopyrazole presents a promising avenue for enhancing its therapeutic potential by improving its metabolic stability and pharmacokinetic profile. This guide provides a foundational framework for designing and evaluating deuterated 4-aminopyrazole analogs. While the comparative analysis presented here is based on established principles, it is crucial to underscore that the actual effects of deuteration can be complex and must be confirmed through rigorous experimental validation. The provided experimental protocols offer a starting point for researchers to systematically investigate the impact of deuteration at different positions on the 4-aminopyrazole scaffold, ultimately guiding the selection of drug candidates with optimal properties.

References

• 1. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 2. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. soc.chim.it [soc.chim.it]
• 6. arkat-usa.org [arkat-usa.org]
• 7. Metabolic Stability of the Demyelination Positron Emission Tomography Tracer [18F]3-Fluoro-4-Aminopyridine and Identification of Its Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Linearity and Range Determination for 4-Aminopyrazole-d2 Quantification

For researchers, scientists, and drug development professionals engaged in pharmacokinetic and metabolic studies, the precise quantification of analytes and their stable isotope-labeled internal standards is fundamental to generating reliable data. This guide provides a comprehensive comparison of analytical methodologies for the quantification of 4-Aminopyrazole, with a focus on establishing the linearity and analytical range for its deuterated internal standard, 4-Aminopyrazole-d2. The use of a deuterated internal standard is a best practice in bioanalytical method validation, significantly enhancing accuracy and precision by compensating for variability in sample preparation and instrument response.[1][2]

The primary analytical technique for this purpose is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), renowned for its high sensitivity and specificity. An alternative, though less common for bioanalytical settings requiring high sensitivity, is High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). This guide will compare the expected performance of these two methods, supported by a detailed, representative experimental protocol for an LC-MS/MS assay, which is the gold standard for this application.[1][3]

Comparative Performance of Analytical Methods

The choice of analytical methodology directly impacts the key validation parameters of linearity, range, sensitivity (Limit of Quantification, LOQ), and precision. Below is a summary of expected performance characteristics for the quantification of 4-Aminopyrazole using 4-Aminopyrazole-d2 as an internal standard.

Parameter	LC-MS/MS	HPLC-UV	Justification
Linearity (R²)	> 0.995	> 0.99	LC-MS/MS offers a more specific and less noisy signal, leading to a stronger correlation between concentration and response.[4]
Linear Range	1 - 1000 ng/mL	100 - 10,000 ng/mL	The high sensitivity of MS detection allows for a lower limit of quantification, enabling a wide dynamic range that covers low concentrations.[5][6] HPLC-UV is inherently less sensitive.
Limit of Quantification (LOQ)	1 ng/mL	100 ng/mL	Mass spectrometry provides superior sensitivity, allowing for the reliable quantification of analytes at much lower concentrations than UV detection.[7]
Precision (%CV)	< 15%	< 20%	The use of a co-eluting, stable isotope-labeled internal standard in LC-MS/MS effectively corrects for matrix effects and instrumental variability, resulting in higher precision.[1][8]
Specificity	High	Moderate to Low	The ability of tandem mass spectrometry to monitor specific precursor-to-product ion transitions provides exceptional specificity, minimizing interference from matrix components.[7]

Detailed Experimental Protocol: Linearity and Range Determination for 4-Aminopyrazole-d2 by LC-MS/MS

This protocol outlines the steps to determine the linearity and working range for the quantification of 4-Aminopyrazole using 4-Aminopyrazole-d2 as an internal standard in a biological matrix (e.g., human plasma).

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of 4-Aminopyrazole and 4-Aminopyrazole-d2 reference standards into separate 10 mL volumetric flasks.

  • Dissolve the standards in methanol (B129727) and bring to volume.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of 4-Aminopyrazole by serially diluting the primary stock solution with a 50:50 methanol:water mixture to cover the expected calibration range (e.g., 10 ng/mL to 10,000 ng/mL).

• Internal Standard (IS) Working Solution (50 ng/mL):

  • Dilute the 4-Aminopyrazole-d2 primary stock solution with a 50:50 methanol:water mixture to achieve a final concentration of 50 ng/mL. This solution will be added to all samples (calibration standards, quality controls, and unknowns).

Preparation of Calibration Curve Standards

• Spiking:

  • To a set of 1.5 mL microcentrifuge tubes, add 90 µL of blank human plasma.

  • Spike 10 µL of each 4-Aminopyrazole working standard solution into the corresponding tube to create a calibration curve with concentrations ranging from 1 ng/mL to 1000 ng/mL. A blank plasma sample (no analyte) should also be prepared.

• Internal Standard Addition:

  • Add 20 µL of the 50 ng/mL 4-Aminopyrazole-d2 internal standard working solution to each calibration standard.

Sample Preparation (Protein Precipitation)

• Precipitation:

  • Add 300 µL of ice-cold acetonitrile (B52724) to each tube.

  • Vortex for 1 minute to precipitate plasma proteins.

• Centrifugation:

  • Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Transfer:

  • Carefully transfer the supernatant to a clean set of tubes or a 96-well plate.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient to ensure separation from matrix components and co-elution of the analyte and internal standard.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • 4-Aminopyrazole: Precursor Ion (Q1) -> Product Ion (Q3)

    • 4-Aminopyrazole-d2: Precursor Ion (Q1) -> Product Ion (Q3) (with a mass shift corresponding to the deuterium (B1214612) labeling).

Data Analysis and Acceptance Criteria

• Calibration Curve Construction:

  • Plot the peak area ratio (4-Aminopyrazole peak area / 4-Aminopyrazole-d2 peak area) against the nominal concentration of the calibration standards.

• Linear Regression:

  • Perform a linear regression analysis, typically using a weighting factor of 1/x or 1/x² to ensure accuracy at the lower end of the range.

• Acceptance Criteria for Linearity:

  • The correlation coefficient (R²) should be ≥ 0.99.

  • The back-calculated concentration of each calibration standard must be within ±15% of the nominal value, except for the Lower Limit of Quantification (LLOQ), where it should be within ±20%.

  • At least 75% of the calibration standards must meet this criterion.[9]

Visualizations

Logical Workflow for Linearity and Range Determination

Caption: Experimental workflow for establishing linearity and range.

Principle of Deuterated Internal Standard in Quantification

Caption: Role of a deuterated internal standard in mitigating analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. benchchem.com [benchchem.com]
• 4. 3.1. Linearity – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 5. 3.3. Estimating the linear range – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 6. benchchem.com [benchchem.com]
• 7. resolian.com [resolian.com]
• 8. scispace.com [scispace.com]
• 9. database.ich.org [database.ich.org]

The Gold Standard for Bioanalysis: Evaluating 4-Aminopyrazole-d2 as an Internal Standard

For researchers, scientists, and drug development professionals, achieving the highest level of accuracy and precision in quantitative analysis is paramount. In the realm of liquid chromatography-mass spectrometry (LC-MS), the choice of an appropriate internal standard is a critical factor in the reliability of bioanalytical data. This guide provides a comprehensive comparison of 4-Aminopyrazole-d2 as a deuterated internal standard against other common approaches, supported by representative experimental data for analogous compounds.

Stable isotope-labeled internal standards (SIL-ISs), such as 4-Aminopyrazole-d2, are widely regarded as the "gold standard" in quantitative mass spectrometry.[1][2] By incorporating stable isotopes like deuterium (B1214612) (²H), the internal standard becomes chemically almost identical to the analyte of interest, 4-Aminopyrazole. This near-perfect chemical mimicry allows it to track the analyte through every stage of the analytical process, from sample preparation to detection, compensating for a wide range of potential errors.[3][4]

Performance Comparison: The Deuterated Advantage

The primary advantage of using a deuterated internal standard like 4-Aminopyrazole-d2 lies in its ability to minimize variability and improve data quality.[5] Unlike structural analog internal standards, which may have different extraction efficiencies or ionization responses, a deuterated standard co-elutes with the analyte and experiences nearly identical matrix effects.[6] This leads to superior accuracy and precision, as demonstrated by the comparative data below.

Performance Metric	Deuterated Internal Standard (Analogous Compound: 3,4-DMP-¹⁵N₂)	Structural Analog Internal Standard	No Internal Standard
Accuracy (Recovery)	101–107%[7]	83–86%[7]	Highly Variable
Precision (Intra-assay %RSD)	3.1%[7]	Typically 5-15%	>15%
Precision (Inter-assay %RSD)	4.4%[7]	Typically >10%	>20%
Matrix Effect Compensation	High	Moderate to Low	None
Reliability	Very High	Moderate	Low

This table presents representative data for a deuterated pyrazole (B372694) internal standard based on an analogous compound to illustrate the expected performance benefits.

Experimental Protocols

A robust and validated experimental protocol is essential for achieving reliable results. The following is a detailed methodology for a typical LC-MS/MS workflow for the quantification of a small molecule like 4-Aminopyrazole using its deuterated internal standard.

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-Aminopyrazole and 4-Aminopyrazole-d2 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

• Working Standard Solutions: Prepare a series of working standard solutions of 4-Aminopyrazole by serial dilution of the stock solution to create a calibration curve.

• Internal Standard Spiking Solution: Prepare a working solution of 4-Aminopyrazole-d2 at a fixed concentration that provides a stable and appropriate response on the mass spectrometer.

Sample Preparation (Protein Precipitation)

• To 100 µL of the biological matrix sample (e.g., plasma, urine) in a microcentrifuge tube, add 10 µL of the internal standard spiking solution.

• Vortex the sample briefly to ensure thorough mixing.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the sample at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A suitable reversed-phase C18 column.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from low to high percentage of Mobile Phase B to ensure the elution and separation of the analyte and internal standard.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Determine the optimal precursor-to-product ion transitions for both 4-Aminopyrazole and 4-Aminopyrazole-d2 by infusing the individual standard solutions.

Visualizing the Workflow and Rationale

To better understand the role of the internal standard, the following diagrams illustrate the experimental workflow and the underlying principle of how a deuterated standard improves accuracy and precision.

Experimental workflow for quantitative analysis using an internal standard.

Compensation for variability by an ideal internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. texilajournal.com [texilajournal.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Isotopic Purity of Synthesized 4-Aminopyrazole-d2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the isotopic purity of synthesized 4-Aminopyrazole-d2. It outlines detailed experimental protocols for synthesis and analysis, presents a structured approach for data comparison, and discusses potential alternative deuterated aminopyrazoles. This document is intended to serve as a practical resource for researchers engaged in the synthesis and application of isotopically labeled compounds.

Introduction

4-Aminopyrazole and its derivatives are important scaffolds in medicinal chemistry. The site-selective incorporation of deuterium (B1214612) can significantly alter the pharmacokinetic properties of drug candidates by modifying their metabolic pathways, a strategy of growing interest in drug development. The successful synthesis of 4-Aminopyrazole-d2, specifically deuterated at the C4 and one of the nitrogen positions, necessitates rigorous evaluation of its isotopic purity to ensure the desired therapeutic effect and to meet regulatory standards. This guide compares the performance of a common synthesis strategy for deuterated aminopyrazoles and details the analytical methods required to quantify isotopic enrichment.

Synthesis of 4-Aminopyrazole-d2

A prevalent and efficient method for the selective deuteration of the C4 position of pyrazole (B372694) derivatives involves direct hydrogen-deuterium exchange in a deuterated solvent. Based on established protocols for similar substrates, a proposed synthesis for 4-Aminopyrazole-d2 is outlined below.

Experimental Protocol: Synthesis of 4-Aminopyrazole-d2

This protocol is adapted from a method for the selective C-4 deuteration of 3-aminopyrazole, which has been reported to achieve high isotopic incorporation.

• Materials: 4-Aminopyrazole, Deuterium Oxide (D₂O, 99.9 atom % D), Deuterated Hydrochloric Acid (DCl in D₂O, 35 wt. %, 99.5 atom % D).

• Procedure:

  • A solution of 4-aminopyrazole (1.0 mmol) in D₂O (5.0 mL) is prepared in a sealed reaction vessel.

  • To this solution, DCl (1.0 mmol) is added as a catalyst.

  • The reaction mixture is stirred at a specified temperature (e.g., 25°C or 70°C) for a designated period (e.g., 8-24 hours) to allow for H/D exchange at the C4 position and the amino and pyrazole nitrogens.

  • The reaction progress and isotopic incorporation can be monitored by taking aliquots and analyzing them via ¹H NMR or mass spectrometry.

  • Upon completion, the solvent is removed under reduced pressure to yield the 4-Aminopyrazole-d2 hydrochloride salt.

  • For the free base, the acidic solution is neutralized with a non-protic base (e.g., anhydrous sodium carbonate) and the product is extracted with an appropriate solvent (e.g., ethyl acetate), followed by solvent evaporation.

• Expected Outcome: This method is anticipated to yield 4-Aminopyrazole-d2 with a high degree of deuterium incorporation at the C4 position and the exocyclic amino group, as well as the pyrazole NH group, due to exchange with the deuterated solvent.

Synthesis Workflow

Caption: Synthesis of 4-Aminopyrazole-d2 via H/D exchange.

Isotopic Purity Evaluation

The determination of isotopic purity is critical and is typically performed using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry Analysis

Mass spectrometry provides information on the distribution of isotopologues. High-resolution mass spectrometry (HRMS) is particularly useful for resolving species with very similar mass-to-charge ratios.

Experimental Protocol: Isotopic Purity by Mass Spectrometry

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

• Sample Preparation:

  • Prepare a stock solution of the synthesized 4-Aminopyrazole-d2 in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1 mg/mL.

  • Prepare a similar stock solution of non-deuterated 4-aminopyrazole as a reference standard.

  • Dilute the stock solutions to a final concentration of 1-10 µg/mL for analysis.

• Data Acquisition:

  • Acquire the mass spectrum of the non-deuterated 4-aminopyrazole to determine its natural isotopic abundance pattern.

  • Acquire the mass spectrum of the synthesized 4-Aminopyrazole-d2 under the same instrumental conditions.

• Data Analysis:

  • Identify the molecular ion peaks for both the non-deuterated (M) and deuterated (M+n) species.

  • Calculate the isotopic enrichment by comparing the relative intensities of the ion clusters of the deuterated and non-deuterated compounds. The contribution of natural isotopes in the deuterated sample should be corrected for based on the spectrum of the non-deuterated standard.

Isotopic Purity Calculation from Mass Spectrum

The percentage of deuterium incorporation can be calculated using the following formula:

%D Incorporation = [ΣI(dₙ) / (ΣI(d₀) + ΣI(dₙ))] x 100

Where:

• ΣI(dₙ) is the sum of the intensities of the deuterated isotopologue peaks.

• ΣI(d₀) is the sum of the intensities of the non-deuterated isotopologue peaks.

NMR Spectroscopy Analysis

NMR spectroscopy, particularly ¹H and ¹³C NMR, is a powerful tool for determining the specific sites of deuteration and quantifying the isotopic purity.

Experimental Protocol: Isotopic Purity by NMR Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve a precisely weighed amount of the synthesized 4-Aminopyrazole-d2 in a deuterated solvent (e.g., DMSO-d₆, CDCl₃) that does not have signals overlapping with the analyte signals.

  • Prepare a similar sample of non-deuterated 4-aminopyrazole as a reference.

• Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum of both the deuterated and non-deuterated samples. Key parameters for quantitative analysis include a long relaxation delay (D1) and a sufficient number of scans.

  • Acquire a ¹³C NMR spectrum to observe changes in the carbon signals due to deuterium substitution (e.g., splitting patterns, upfield shifts).

• Data Analysis:

  • In the ¹H NMR spectrum of the deuterated sample, the disappearance or significant reduction of the signal corresponding to the C4-H proton confirms deuteration at this position.

  • The isotopic purity at the C4 position can be quantified by comparing the integral of the residual C4-H signal to the integral of a non-deuterated position in the molecule (if available) or to an internal standard.

Experimental Workflow for Isotopic Purity Evaluation

Caption: Analytical workflow for determining isotopic purity.

Comparison with Alternatives

When evaluating the synthesized 4-Aminopyrazole-d2, it is crucial to compare its performance metrics against commercially available standards or other deuterated aminopyrazole analogs.

Table 1: Comparison of Isotopic Purity and Yield

Compound	Synthesis Method	Reported Yield (%)	Isotopic Purity (%D) by MS	Isotopic Purity (%D) by NMR
Synthesized 4-Aminopyrazole-d2	H/D Exchange in D₂O/DCl	To be determined	To be determined	To be determined
Alternative 1: 3-Aminopyrazole-d₃	H/D Exchange in D₂O/DCl	>95%	>99%	>99% at C4
Alternative 2: Commercially Sourced 4-Aminopyrazole-d2	Varies by supplier	N/A	Check Certificate of Analysis	Check Certificate of Analysis

Table 2: Spectroscopic Data Comparison

Compound	Molecular Ion (m/z) [M+H]⁺	¹H NMR (δ, ppm) C4-H Signal	¹³C NMR (δ, ppm) C4 Signal
4-Aminopyrazole (Non-deuterated)	84.056	~7.3	~125
Synthesized 4-Aminopyrazole-d2	86.068 (d₂)	Absent or significantly reduced	Upfield shift and/or C-D coupling
Alternative 1: 3-Aminopyrazole-d₃	87.074 (d₃)	Absent or significantly reduced	Upfield shift and/or C-D coupling

Logical Comparison of Key Attributes

Caption: Key comparison points for deuterated aminopyrazoles.

Conclusion

The successful synthesis and characterization of 4-Aminopyrazole-d2 are paramount for its application in drug development and metabolic studies. The outlined protocols for synthesis via H/D exchange and subsequent purity evaluation using mass spectrometry and NMR spectroscopy provide a robust framework for researchers. By systematically collecting and comparing data on isotopic enrichment, yield, and spectroscopic properties against relevant alternatives, scientists can ensure the quality and suitability of their synthesized deuterated compounds for their intended research applications.

A Head-to-Head Comparison of 4-Aminopyrazole Analogs for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of 4-Aminopyrazole-d2 and its structural analogs, focusing on their performance as kinase inhibitors. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant biological pathways and workflows.

The 4-aminopyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors with applications in oncology, inflammation, and autoimmune diseases. Strategic substitution on the pyrazole (B372694) ring allows for the fine-tuning of potency, selectivity, and pharmacokinetic properties. This guide delves into the comparative analysis of various 4-aminopyrazole analogs, with a special focus on the potential advantages of isotopic substitution in 4-Aminopyrazole-d2.

The Promise of Deuteration: 4-Aminopyrazole-d2

While specific experimental data for 4-Aminopyrazole-d2 is not extensively available in public literature, its structural design points towards a strategic application of the kinetic isotope effect. Deuterium (B1214612), a stable isotope of hydrogen, forms a stronger covalent bond with carbon. This increased bond strength can slow down metabolic processes, particularly those mediated by cytochrome P450 (CYP) enzymes, which are often responsible for drug clearance.

The primary theoretical advantages of deuterating 4-aminopyrazole include:

• Improved Metabolic Stability: By replacing hydrogen atoms at metabolically vulnerable positions with deuterium, the rate of enzymatic degradation can be reduced.

• Increased Half-Life and Exposure: Slower metabolism can lead to a longer drug half-life in the body, potentially allowing for less frequent dosing.

• Reduced Metabolite-Associated Toxicity: Deuteration can alter metabolic pathways, potentially reducing the formation of toxic or less active metabolites.

A notable example of this strategy is Deucravacitinib (B606291), a deuterated TYK2 inhibitor. In Deucravacitinib, deuteration of a methyl amide moiety successfully diverted metabolism away from the formation of less selective metabolites.[1] This "deuterium switch" approach is a promising strategy for enhancing the therapeutic profile of existing pharmacophores.[2][3]

Comparative Biological Activity of 4-Aminopyrazole Analogs

Numerous structural analogs of 4-aminopyrazole have been synthesized and evaluated for their inhibitory activity against various protein kinases. The following tables summarize the in vitro potency of selected analogs against key kinase targets.

Janus Kinase (JAK) Inhibition

4-Aminopyrazole derivatives have shown significant promise as inhibitors of the Janus kinase family (JAK1, JAK2, JAK3), which are crucial mediators of cytokine signaling.

Compound	Target	IC50 (µM)	Cell-based Assay	Reference
17k	JAK1	-	97% inhibition @ 10µM	[4]
JAK2	-	96% inhibition @ 10µM	[4]
JAK3	-	100% inhibition @ 10µM	[4]
17l	JAK1	-	-	[4]
JAK2	-	-	[4]
JAK3	-	-	[4]
17m	JAK1	0.67	HeLa cells	[4]
JAK2	0.098	HeLa cells	[4]
JAK3	0.039	HeLa cells	[4]
17n	JAK1	-	-	[4]
JAK2	-	-	[4]
JAK3	-	-	[4]

Note: IC50 values represent the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. Lower values indicate higher potency.

Cyclin-Dependent Kinase (CDK) Inhibition

The aminopyrazole core is also a key feature in inhibitors of Cyclin-Dependent Kinases (CDKs), which are central regulators of the cell cycle and transcription.[5]

Compound	Target	IC50 (nM)	Cell-based Assay	Reference
21	CDK2/cyclin E	-	>2-fold caspase activation	[3]
24	CDK2/cyclin E	< 100	Sub-µM growth inhibition	[3]
CDK5/p35	< 100	-	[3]
25	CDK2/cyclin E	-	>2-fold caspase activation	[3]

Experimental Protocols

The data presented in this guide is based on established in vitro and cell-based assays. Below are generalized methodologies for the key experiments cited.

In Vitro Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a purified kinase.

Caption: Workflow for a typical in vitro kinase inhibition assay.

• Reaction Mixture Preparation: A reaction mixture is prepared containing the purified kinase, a specific substrate (often a peptide), and ATP in a suitable buffer.

• Compound Addition: The test compounds (4-aminopyrazole analogs) are added to the reaction mixture at varying concentrations.

• Incubation: The reaction is initiated and incubated at a controlled temperature (e.g., 37°C) for a specific period to allow for phosphorylation of the substrate.

• Detection: A detection reagent is added that either quantifies the amount of phosphorylated substrate or the remaining ATP. The signal (e.g., luminescence or fluorescence) is then measured.

• Data Analysis: The percentage of kinase inhibition is calculated for each compound concentration, and the IC50 value is determined by fitting the data to a dose-response curve.

Cell-Based Western Blot for Phosphorylation Inhibition

This assay assesses the ability of a compound to inhibit kinase activity within a cellular context by measuring the phosphorylation of a downstream target protein.

Caption: Workflow for Western blot analysis of protein phosphorylation.

• Cell Treatment: Cancer cell lines (e.g., HeLa) are treated with the 4-aminopyrazole analogs at various concentrations for a specified duration.[4]

• Cell Lysis: The cells are harvested and lysed to extract the total protein content.

• Protein Quantification: The concentration of the extracted protein is determined.

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by size using SDS-polyacrylamide gel electrophoresis and then transferred to a membrane.

• Antibody Incubation: The membrane is incubated with a primary antibody specific for the phosphorylated form of the target protein, followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: A chemiluminescent substrate is added, and the resulting signal is captured to visualize the levels of the phosphorylated protein.

Signaling Pathway Context: JAK-STAT Pathway

Many of the evaluated 4-aminopyrazole analogs target kinases within the JAK-STAT signaling pathway. This pathway is critical for transmitting information from extracellular cytokine signals to the nucleus, leading to changes in gene expression. Dysregulation of this pathway is implicated in various cancers and inflammatory diseases.

Caption: The JAK-STAT signaling pathway and the point of inhibition.

This guide provides a foundational comparison of 4-aminopyrazole-d2 and its analogs. Further research and clinical studies are necessary to fully elucidate the therapeutic potential of these compounds. The strategic use of deuteration in 4-Aminopyrazole-d2 represents an innovative approach to optimizing the pharmacokinetic properties of this important class of kinase inhibitors.

References

• 1. Effect of deuterium incorporation on deucravacitinib metabolism - American Chemical Society [acs.digitellinc.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 4-Aminopyrazole-d2 | C3H5N3 | CID 172405270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Inter-laboratory Comparison of Analytical Methods for 4-Aminopyrazole Quantification Using a Deuterated Internal Standard

This guide provides a comparative overview of analytical methodologies for the quantification of 4-aminopyrazole, with a specific focus on the application of 4-Aminopyrazole-d2 as an internal standard. The information is intended for researchers, scientists, and professionals in drug development and bioanalysis. Given that 4-aminopyrazole derivatives have been identified as potent inhibitors of Janus kinases (JAKs), accurate quantification in biological matrices is crucial for pharmacokinetic and pharmacodynamic studies.[1] This guide synthesizes data from validated methods for similar compounds to present a comparative performance landscape.

The use of a stable isotope-labeled internal standard, such as 4-Aminopyrazole-d2, is a robust strategy for achieving reliable quantitative results in complex biological matrices.[2][3] It closely mimics the analyte during sample extraction, delivery, and ionization, thereby correcting for matrix effects and variations in the analytical process.[4][5]

Quantitative Performance Comparison

Table 1: Representative Performance of a Validated LC-MS/MS Method

Validation Parameter	Laboratory A	Laboratory B	Acceptance Criteria
Linearity Range (ng/mL)	1 - 1000	0.5 - 1200	R² ≥ 0.99
LLOQ (ng/mL)	1	0.5	S/N ≥ 10; RE & RSD ≤ 20%
Intra-day Precision (%RSD)	2.1 - 6.5%	3.3 - 7.1%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (%RSD)	3.5 - 8.2%	4.1 - 9.5%	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Recovery)	92.5 - 104.3%	94.1 - 103.8%	85 - 115% (80 - 120% at LLOQ)
Matrix Effect (%)	97.2 ± 5.4%	95.8 ± 6.1%	CV ≤ 15%

Table 2: Comparison of Potential Analytical Methodologies

Feature	LC-MS/MS with 4-Aminopyrazole-d2	HPLC-UV
Principle	Separation by chromatography, detection by mass	Separation by chromatography, detection by UV absorbance
Specificity	Very High (based on mass-to-charge ratio)	Moderate to Low (potential for interference)
Sensitivity	Very High (ng/mL to pg/mL levels)	Low (µg/mL levels)[9]
Internal Standard	Ideal for deuterated standards	Less effective; requires structurally similar compound
Matrix Effect	High, but correctable with co-eluting IS	Low to Moderate
Application	Pharmacokinetics, bioequivalence, metabolite analysis	Purity analysis, high-concentration quantification[10]

Experimental Protocols

A detailed methodology for a key experiment—quantification of 4-aminopyrazole in human plasma using LC-MS/MS with 4-Aminopyrazole-d2 as an internal standard—is provided below. This protocol is a representative example based on common practices for bioanalytical method validation.[6][7]

Protocol 1: LC-MS/MS Quantification in Human Plasma

1. Objective: To accurately quantify the concentration of 4-aminopyrazole in human plasma samples.

2. Materials and Reagents:

• 4-Aminopyrazole (analyte)

• 4-Aminopyrazole-d2 (internal standard, IS)

• Human Plasma (K2EDTA)

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic Acid

• Deionized Water

3. Sample Preparation (Protein Precipitation):

• Aliquot 100 µL of human plasma into a microcentrifuge tube.

• Add 25 µL of the internal standard working solution (e.g., 100 ng/mL of 4-Aminopyrazole-d2 in 50% methanol).

• Vortex the sample for 10 seconds.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the mixture at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for analysis.

• Inject a 5 µL aliquot into the LC-MS/MS system.

4. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to 5% B and equilibrate for 1 minute.

• Column Temperature: 40°C.

5. Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Hypothetical):

  • 4-Aminopyrazole: Q1: 84.1 m/z → Q3: 57.1 m/z

  • 4-Aminopyrazole-d2: Q1: 86.1 m/z → Q3: 59.1 m/z

• Instrument Parameters: Optimize ion source parameters (e.g., spray voltage, source temperature, gas flows) and collision energy for maximum signal intensity.

Visualizations

Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflow for sample analysis and the logical basis for using a deuterated internal standard.

Caption: Bioanalytical workflow for 4-aminopyrazole quantification in plasma.

Caption: Logic of using a deuterated internal standard for analytical correction.

References

• 1. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. jocpr.com [jocpr.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. ijcpa.in [ijcpa.in]
• 10. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling 4-Aminopyrazole-d2

This guide provides critical safety and logistical information for the handling and disposal of 4-Aminopyrazole-d2 in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The selection of appropriate personal protective equipment is paramount to minimize exposure and ensure safety. The following table summarizes the required PPE for handling 4-Aminopyrazole-d2.

Protection Type	Required Equipment	Specifications and Guidelines
Eye/Face Protection	Safety glasses with side-shields or goggles	Must conform to EN166, NIOSH (US), or equivalent government standards.[1]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber)	Inspect gloves prior to use. Use proper glove removal technique to avoid skin contact. Dispose of contaminated gloves after use.[1]
Impervious clothing/Laboratory coat	The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[1]
Respiratory Protection	Dust mask or respirator	For nuisance exposures, use a type P95 (US) or type P1 (EU EN 143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.[1] Use in a well-ventilated area or under a fume hood.[2][3]

Hazard Identification and First Aid

4-Aminopyrazole-d2 is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1] The following table outlines first aid measures in case of exposure.

Exposure Route	First Aid Measures
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[1]
Skin Contact	Wash off with soap and plenty of water. Consult a physician if irritation persists.[1]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[1]
Ingestion	Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[1]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and the safety of the laboratory environment.

Handling:

• Avoid contact with skin and eyes.[1]

• Avoid formation of dust and aerosols.[1]

• Provide appropriate exhaust ventilation at places where dust is formed.[1]

• Handle in accordance with good industrial hygiene and safety practices.[1]

• Wash hands before breaks and at the end of the workday.[1]

Storage:

• Store in a cool place.[1]

• Keep the container tightly closed in a dry and well-ventilated place.[1]

• Store under an inert gas as the compound is hygroscopic.[1]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures should be followed.

Spill Containment:

• Use personal protective equipment.[1]

• Avoid dust formation.[1]

• Evacuate personnel to safe areas.[1]

• Sweep up and shovel the material.[1]

• Pick up and arrange disposal without creating dust.[1]

• Keep in suitable, closed containers for disposal.[1]

• Do not let the product enter drains.[1]

Disposal:

• Dispose of surplus and non-recyclable solutions to a licensed disposal company.[1]

• Contact a licensed professional waste disposal service to dispose of this material.[1]

• Contaminated packaging should be disposed of as an unused product.[1]

Experimental Workflow: Handling 4-Aminopyrazole-d2

The following diagram illustrates a standard workflow for handling 4-Aminopyrazole-d2 in a laboratory setting, from preparation to disposal.

Caption: Workflow for safe handling of 4-Aminopyrazole-d2.

References

• 1. capotchem.cn [capotchem.cn]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]